21-Deoxyneridienone B

Core Science & Biosynthesis

An In-Depth Technical Guide on the Chemical Properties and Biological Potential of 21-Deoxyneridienone B

For Researchers, Scientists, and Drug Development Professionals

Abstract

21-Deoxyneridienone B is a pregnane-type C21 steroid that has been identified as a natural product isolated from Marsdenia tenacissima. While detailed experimental and biological data for this specific compound are limited in publicly accessible literature, this guide provides a comprehensive overview of its known chemical properties. Furthermore, by examining the extensive research on analogous C21 steroids isolated from the same plant, this document outlines representative experimental protocols for isolation, and discusses the significant biological activities and potential mechanisms of action relevant to this class of compounds. This guide serves as a foundational resource for researchers interested in the therapeutic potential of 21-Deoxyneridienone B and related pregnane (B1235032) steroids.

Introduction

21-Deoxyneridienone B, also known as (20R)-20-Hydroxypregna-4,6-diene-3,12-dione, belongs to this class of pregnane steroids. Although it is a known constituent of Marsdenia tenacissima, it is a less-studied analogue compared to other compounds from this plant. This guide aims to consolidate the available information on 21-Deoxyneridienone B and to provide a broader context of its potential by reviewing the properties and activities of structurally related compounds from the same source.

Chemical Properties of 21-Deoxyneridienone B

The fundamental chemical and physical properties of 21-Deoxyneridienone B are summarized below. It is important to note that some of these properties are predicted values from computational models due to the absence of extensive experimental characterization in the literature.

Property	Value
IUPAC Name	(8R,9S,10R,13S,14S,17R)-17-((R)-1-hydroxyethyl)-10,13-dimethyl-1,2,8,9,11,14,15,17-octahydro-6H-cyclopenta[a]phenanthrene-3,12-dione
Synonym	(20R)-20-Hydroxypregna-4,6-diene-3,12-dione
CAS Number	924910-83-8
Molecular Formula	C₂₁H₂₈O₃
Molecular Weight	328.45 g/mol
Exact Mass	328.203857 u
Melting Point	167-170 °C (predicted)
Boiling Point	507.5 ± 50.0 °C at 760 mmHg (predicted)
Density	1.17 ± 0.1 g/cm³ (predicted)
pKa	14.86 ± 0.20 (predicted)

Experimental Protocols: A Representative Approach

While the specific experimental protocol for the isolation of 21-Deoxyneridienone B is not detailed in the reviewed literature, the following is a generalized methodology for the isolation and purification of C21 steroids from Marsdenia tenacissima, synthesized from various studies on this plant.

General Plant Extraction and Fractionation

• Plant Material Preparation : Dried and powdered stems or roots of Marsdenia tenacissima are used as the starting material.

• Extraction : The powdered plant material is typically extracted exhaustively with 95% ethanol (B145695) at room temperature. The resulting extract is then concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning : The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as petroleum ether, dichloromethane (B109758) (CH₂Cl₂), and ethyl acetate (B1210297) (EtOAc), to separate compounds based on their polarity. The C21 steroids are typically found in the dichloromethane and ethyl acetate fractions.

Chromatographic Purification

The fractions enriched with C21 steroids are subjected to multiple rounds of chromatography for the isolation of pure compounds.

• Silica (B1680970) Gel Column Chromatography : The active fraction (e.g., CH₂Cl₂) is loaded onto a silica gel column and eluted with a gradient of solvents, commonly a mixture of hexane (B92381) and ethyl acetate or dichloromethane and methanol (B129727), with increasing polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Sephadex LH-20 Chromatography : Fractions containing compounds of interest are often further purified on a Sephadex LH-20 column, using methanol as the mobile phase, to remove pigments and other impurities.

• Preparative High-Performance Liquid Chromatography (HPLC) : Final purification to obtain individual compounds in high purity is achieved using preparative or semi-preparative HPLC, often on a C18 column with a mobile phase such as a methanol-water or acetonitrile-water gradient.

Structure Elucidation

The structure of the isolated pure compounds is determined using a combination of spectroscopic methods:

• Mass Spectrometry (MS) : High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the detailed structure and stereochemistry of the molecule.

• X-ray Crystallography : For crystalline compounds, single-crystal X-ray diffraction provides unambiguous determination of the absolute stereochemistry.

General workflow for phytochemical investigation of Marsdenia tenacissima.

Biological Activities of Related C21 Steroids from Marsdenia tenacissima

Although no specific biological activity data for 21-Deoxyneridienone B has been found, numerous other pregnane steroids from Marsdenia tenacissima have demonstrated significant bioactivities, primarily in the context of cancer therapy. These activities provide a strong indication of the potential therapeutic relevance of this class of compounds.

Cytotoxic Activity

Many C21 steroids isolated from Marsdenia tenacissima exhibit potent cytotoxic effects against a variety of human cancer cell lines.

Compound	Cell Line (Cancer Type)	IC₅₀ (µM)
Marsectohexol Derivative 12	A549 (Lung)	5.2
Compound 3 (unnamed)	HepG2 (Liver)	15.81
Compound 3 (unnamed)	HCT-116 (Colon)	22.88
Compound 3 (unnamed)	HeLa (Cervical)	17.54
11α-nicotinoyl-17β-marsdenin	SKOV-3 (Ovarian)	12.30
11α-nicotinoyl-17β-marsdenin	A549 (Lung)	16.79

Reversal of Multidrug Resistance (MDR)

A particularly interesting activity of these compounds is their ability to reverse multidrug resistance in cancer cells. MDR is a major obstacle in chemotherapy and is often mediated by the overexpression of ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp), which actively pump drugs out of the cancer cells.

Polyoxypregnanes from Marsdenia tenacissima have been shown to inhibit the function of these efflux pumps, thereby resensitizing resistant cancer cells to conventional chemotherapeutic agents. This effect is thought to occur through the direct inhibition of ABC transporter efflux activity, leading to an increased intracellular concentration of anticancer drugs.

Potential Signaling Pathways

The antitumor effects of C21 steroids from Marsdenia tenacissima are linked to the modulation of several key signaling pathways involved in cancer cell proliferation, survival, and resistance. While a specific pathway for 21-Deoxyneridienone B is unknown, related compounds from the plant have been shown to influence the following:

• PI3K/AKT/mTOR Pathway : This is a central pathway that regulates cell growth, proliferation, and survival. Inhibition of this pathway by C21 steroids can lead to decreased cancer cell viability.

• ERK1/2 Pathway : Also known as the MAPK pathway, it is crucial for cell proliferation and differentiation. Downregulation of this pathway can inhibit cancer cell growth.

• P-glycoprotein (P-gp) Efflux Pump : As mentioned, many pregnane steroids act as inhibitors of this efflux pump, which is a key mechanism in reversing multidrug resistance.

Potential mechanisms of action for C21 steroids from M. tenacissima.

Conclusion and Future Directions

21-Deoxyneridienone B is a member of the promising class of C21 pregnane steroids from Marsdenia tenacissima. While specific data on this compound remains scarce, the well-documented cytotoxic and multidrug resistance reversal activities of its analogues highlight a clear path for future research.

For drug development professionals, the key takeaway is the potential of the pregnane steroid scaffold as a source for novel anticancer agents, particularly for combination therapies aimed at overcoming chemoresistance. Future research should focus on the following:

• Total Synthesis : Development of a synthetic route to 21-Deoxyneridienone B to enable further biological evaluation without reliance on natural product isolation.

• Biological Screening : Comprehensive in vitro testing of 21-Deoxyneridienone B against a panel of cancer cell lines, including multidrug-resistant variants.

• Mechanism of Action Studies : If activity is confirmed, detailed studies to elucidate the specific molecular targets and signaling pathways modulated by this compound.

This technical guide provides a foundational understanding of 21-Deoxyneridienone B based on available data and the context of its chemical family. It is intended to stimulate further investigation into this and related compounds for the development of next-generation cancer therapeutics.

21-Deoxyneridienone B: A Technical Guide to Its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 21-Deoxyneridienone B, a naturally occurring steroid isolated from Marsdenia tenacissima. The document details its natural source, provides a generalized yet detailed experimental protocol for its isolation and purification, and summarizes the key analytical techniques used for its characterization.

Natural Source

21-Deoxyneridienone B is a C21 steroidal compound that has been isolated from the plant Marsdenia tenacissima (Roxb.) Wight et Arn.[1]. This plant, belonging to the Asclepiadaceae family, is a perennial liana distributed in the tropical and subtropical regions of Asia, including China, India, and Southeast Asia. Marsdenia tenacissima, known as "Tong Guan Teng" in traditional Chinese medicine, has a long history of use for treating various ailments, including asthma, tonsillitis, and pneumonia. Modern phytochemical investigations have revealed that the plant is a rich source of bioactive steroids, particularly pregnane (B1235032) glycosides and their aglycones, which have demonstrated a range of pharmacological activities, including antitumor, anti-inflammatory, and immunomodulatory effects.

Isolation and Purification

Experimental Protocol: Generalized Isolation of C21 Steroids from Marsdenia tenacissima

1. Plant Material Collection and Preparation:

• The stems of Marsdenia tenacissima are collected and authenticated.

• The plant material is washed, dried in the shade, and then coarsely powdered.

2. Extraction:

• The powdered plant material is extracted exhaustively with a polar solvent, typically 95% ethanol (B145695) or methanol (B129727), at room temperature using maceration or percolation. This process is often repeated multiple times to ensure complete extraction.

• The combined extracts are then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

3. Fractionation:

• The crude extract is suspended in water and subjected to sequential liquid-liquid partitioning with solvents of increasing polarity, such as petroleum ether, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.

• The fractions are concentrated, and the chloroform and ethyl acetate fractions, which are typically rich in steroidal compounds, are selected for further purification.

4. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography: The selected fraction is subjected to column chromatography on a silica gel column. The column is eluted with a gradient of solvents, commonly a mixture of chloroform and methanol or hexane (B92381) and ethyl acetate, with increasing polarity. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest are often further purified on a Sephadex LH-20 column, using methanol as the mobile phase, to remove smaller molecules and pigments.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification is typically achieved by preparative or semi-preparative HPLC on a C18 reversed-phase column. A common mobile phase is a gradient of methanol and water or acetonitrile (B52724) and water. This step allows for the isolation of pure 21-Deoxyneridienone B.

The following diagram illustrates a typical workflow for the isolation of 21-Deoxyneridienone B from Marsdenia tenacissima.

A generalized workflow for the isolation of 21-Deoxyneridienone B.

Structural Elucidation and Data Presentation

The structure of 21-Deoxyneridienone B is elucidated using a combination of spectroscopic techniques. The data obtained from these analyses are crucial for confirming the identity and purity of the isolated compound.

Technique	Typical Data Obtained
Mass Spectrometry (MS)	Provides the molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula.
¹H NMR	Shows the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.
¹³C NMR	Indicates the number of different types of carbon atoms in the molecule.
2D NMR (COSY, HSQC, HMBC)	Used to establish the connectivity between protons and carbons, and to assemble the complete molecular structure.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups.
Ultraviolet (UV) Spectroscopy	Provides information about the presence of chromophores and conjugated systems within the molecule.

Table 1: Physicochemical and Spectroscopic Data for 21-Deoxyneridienone B

Property	Value
Molecular Formula	C₂₁H₂₈O₃
Molecular Weight	328.45 g/mol
Melting Point	167-170 °C
Appearance	White crystalline solid
¹H NMR (CDCl₃, 400 MHz)	Data not available in the searched literature
¹³C NMR (CDCl₃, 100 MHz)	Data not available in the searched literature
HR-ESI-MS	Data not available in the searched literature

Note: While the molecular formula, weight, and melting point are available, detailed spectroscopic data for 21-Deoxyneridienone B were not found in the publicly accessible literature reviewed for this guide. Researchers would need to consult specialized chemical databases or the primary literature citing its initial isolation for this detailed information.

Bioactivity

Numerous studies have reported on the diverse pharmacological activities of C21 steroids isolated from Marsdenia tenacissima. These compounds have shown significant potential in several therapeutic areas.

• Antitumor Activity: Many pregnane glycosides and their aglycones from Marsdenia tenacissima have demonstrated potent cytotoxic effects against various cancer cell lines.

• Anti-inflammatory Activity: Some compounds have been shown to inhibit the production of inflammatory mediators.

• Multidrug Resistance (MDR) Reversal: Certain C21 steroids from this plant have been found to reverse multidrug resistance in cancer cells, which is a significant challenge in chemotherapy.

The potential bioactivity of 21-Deoxyneridienone B warrants further investigation, given the pharmacological profile of structurally related compounds from the same natural source. The following diagram illustrates the potential therapeutic applications of compounds from Marsdenia tenacissima, which may be relevant for 21-Deoxyneridienone B.

Potential bioactivities of compounds from Marsdenia tenacissima.

Conclusion

21-Deoxyneridienone B is a naturally occurring steroid with potential for further scientific investigation. Its isolation from Marsdenia tenacissima provides a basis for its study, and the established methodologies for the separation of related compounds offer a clear path for obtaining pure samples. Future research should focus on elucidating its specific bioactivities and mechanism of action to fully understand its therapeutic potential.

References

• 1. Pregnane glycosides from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Neridienone B: A Technical Guide to its Discovery, Characterization, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, characterization, and biological evaluation of Neridienone B, a pregnane (B1235032) steroid isolated from the plant Nerium oleander. The information presented is collated from primary scientific literature, offering a detailed resource for researchers in natural product chemistry, pharmacology, and drug development.

Executive Summary

Neridienone B is a C21 steroid belonging to the pregnane class of natural products. It was first isolated from the leaves of Nerium oleander, a plant with a history of use in traditional medicine. The definitive structure of Neridienone B was determined through extensive spectroscopic analysis as 20S,21-dihydroxypregna-4,6-diene-3,12-dione . It is important to note that the name "21-Deoxyneridienone B," as initially queried, refers to a hypothetical compound, as the naturally occurring Neridienone B possesses a hydroxyl group at the C-21 position. This guide will focus on the scientifically validated structure and properties of Neridienone B.

Discovery and Isolation

Neridienone B was isolated from the methanolic extract of the leaves of Nerium oleander. The isolation process involved a multi-step chromatographic purification procedure.

Experimental Protocol: Isolation of Neridienone B

The following protocol is a summary of the methodology described in the primary literature for the isolation of Neridienone B and other pregnanes from Nerium oleander.

Plant Material and Extraction:

• Dried and powdered leaves of Nerium oleander were extracted with methanol (B129727) (MeOH) at room temperature.

• The resulting crude extract was concentrated under reduced pressure.

Solvent Partitioning:

• The concentrated MeOH extract was suspended in water and partitioned successively with n-hexane, chloroform (B151607) (CHCl3), and ethyl acetate (B1210297) (EtOAc).

Chromatographic Purification:

• The CHCl3-soluble fraction, which contained the pregnane compounds, was subjected to silica (B1680970) gel column chromatography.

• Elution was performed with a gradient of increasing polarity, typically using n-hexane-acetone or a similar solvent system.

• Fractions containing compounds with similar TLC profiles were combined.

• Further purification of the pregnane-rich fractions was achieved by repeated column chromatography on silica gel and octadecylsilyl (ODS) silica gel.

• Final purification to yield pure Neridienone B was accomplished using high-performance liquid chromatography (HPLC), often with a reversed-phase column (e.g., C18) and a mobile phase such as MeOH-water.

Isolation Workflow Diagram

Caption: Isolation workflow for Neridienone B from Nerium oleander.

Structural Characterization

The structure of Neridienone B was elucidated using a combination of spectroscopic techniques, including High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical and Spectroscopic Data

Property	Data
Molecular Formula	C21H28O4
Molecular Weight	344.45 g/mol
IUPAC Name	20S,21-dihydroxypregna-4,6-diene-3,12-dione
Appearance	Amorphous powder or colorless needles (recrystallization dependent)
UV (MeOH) λmax (log ε)	Data not explicitly provided in the primary reference.
IR (KBr) νmax cm⁻¹	Data not explicitly provided in the primary reference.
Optical Rotation	Data not explicitly provided in the primary reference.

NMR Spectroscopic Data

Biological Activity

Neridienone B has been evaluated for several biological activities, demonstrating its potential as a bioactive molecule.

MDR-Reversal Activity

Neridienone B showed a significant effect on calcein (B42510) accumulation in multidrug-resistant (MDR) human ovarian cancer 2780AD cells. This suggests that Neridienone B may act as a modulator of P-glycoprotein (P-gp), a key transporter involved in MDR in cancer cells.

• Cell Line: MDR human ovarian cancer 2780AD cells, which overexpress P-glycoprotein.

• Assay Principle: Calcein-AM is a non-fluorescent, cell-permeable dye. Inside the cell, it is hydrolyzed by esterases to the fluorescent molecule calcein. In MDR cells, Calcein-AM is actively pumped out by P-gp, resulting in low intracellular fluorescence. An MDR-reversal agent will inhibit P-gp, leading to the accumulation of calcein and an increase in fluorescence.

• Procedure:

  • MDR 2780AD cells are pre-incubated with Neridienone B at various concentrations.

  • Calcein-AM is added to the cells.

  • After an incubation period, the intracellular fluorescence is measured using a fluorescence plate reader or flow cytometer.

  • An increase in fluorescence in the presence of Neridienone B, compared to a vehicle control, indicates MDR-reversal activity.

Cytotoxic Activity

The cytotoxic activity of Neridienone B was evaluated against a panel of human cell lines.

Cell Line	Activity
Normal Human Fibroblast (WI-38)	Not specified as significantly active
Malignant Tumor from WI-38 (VA-13)	Not specified as significantly active
Human Liver Tumor (HepG2)	Not specified as significantly active
Human Lung Carcinoma (A-549)	Not specified as significantly active

Note: While the primary reference evaluated a series of pregnanes, Neridienone B itself was not highlighted for potent cytotoxic activity against these specific cell lines, in contrast to some of its structural analogs from the same plant source.

Anti-leishmanial Activity

Some commercial suppliers of Neridienone B indicate that it exhibits significant leishmanicidal activity against amastigotes of Leishmania mexicana. However, the primary scientific literature detailing this specific activity and the corresponding experimental protocols were not identified in the initial comprehensive search. Researchers interested in this aspect should seek out more specific pharmacological studies.

Structure-Activity Relationship (SAR) and Signaling Pathways

The biological activities of Neridienone B and its analogs provide insights into their structure-activity relationships. The pregnane scaffold is a well-known pharmacophore, and modifications at various positions can significantly alter biological activity.

MDR-Reversal Pathway Hypothesis

The MDR-reversal activity of Neridienone B is likely mediated through its interaction with the P-glycoprotein transporter.

Caption: Hypothesized mechanism of MDR-reversal by Neridienone B.

Conclusion and Future Directions

Neridienone B is a naturally occurring pregnane steroid with a well-characterized structure and demonstrated biological activity, particularly in the reversal of multidrug resistance in cancer cells. The initial query for "21-Deoxyneridienone B" highlights the importance of precise chemical nomenclature. Future research on Neridienone B could focus on:

• Synthesis: Development of a total synthesis or semi-synthetic routes to produce Neridienone B and its analogs for further biological evaluation.

• Mechanism of Action: Detailed studies to elucidate the precise molecular mechanism of its MDR-reversal activity.

• Pharmacology: In-depth investigation of its anti-leishmanial properties and other potential therapeutic applications.

• Structure-Activity Relationship: Synthesis and evaluation of a series of analogs, including the hypothetical "21-Deoxyneridienone B," to understand the role of the C-21 hydroxyl group in its biological activity.

This technical guide serves as a foundational resource for researchers to build upon in the exploration of Neridienone B and its potential as a lead compound in drug discovery.

An In-depth Technical Guide to the Solubility and Stability of 21-Deoxyneridienone B

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a comprehensive framework of recommended experimental protocols for the characterization of 21-Deoxyneridienone B. As there is limited publicly available data on the solubility and stability of this specific compound, this guide is intended to enable researchers to generate this critical information using established methodologies for steroid compounds.

Introduction

21-Deoxyneridienone B is a steroid compound that, like many natural products, holds potential for pharmaceutical development. A thorough understanding of its physicochemical properties, particularly solubility and stability, is fundamental to its progression as a drug candidate. Solubility influences bioavailability and formulation strategies, while stability data is crucial for determining storage conditions, shelf-life, and identifying potential degradation products that could impact efficacy and safety.

This guide details the experimental procedures for systematically evaluating the aqueous and solvent solubility of 21-Deoxyneridienone B, as well as its stability under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines.[1][2]

Solubility Assessment

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and suitability for various dosage forms. Both kinetic and thermodynamic solubility assays are recommended to gain a comprehensive understanding of 21-Deoxyneridienone B's dissolution properties.

Experimental Protocols

2.1.1 Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput method is ideal for early-stage discovery to quickly assess the solubility of a compound from a DMSO stock solution into an aqueous buffer.[3][4]

• Objective: To determine the concentration at which 21-Deoxyneridienone B precipitates when diluted from a DMSO stock into an aqueous buffer.

• Materials:

  • 21-Deoxyneridienone B

  • Dimethyl sulfoxide (B87167) (DMSO), HPLC grade

  • Phosphate-buffered saline (PBS), pH 7.4

  • 96-well microtiter plates

  • Nephelometer or plate reader with turbidity measurement capabilities

• Procedure:

  • Prepare a 10 mM stock solution of 21-Deoxyneridienone B in 100% DMSO.

  • In a 96-well plate, perform serial dilutions of the stock solution with DMSO to create a range of concentrations (e.g., 10 mM to 0.01 mM).

  • Transfer a small, fixed volume (e.g., 2 µL) of each DMSO solution to a new 96-well plate containing a larger volume (e.g., 198 µL) of PBS (pH 7.4). This results in a final DMSO concentration of 1%.

  • Mix the plate thoroughly and incubate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 2 hours) with gentle shaking.[3]

  • Measure the turbidity (light scattering) of each well using a nephelometer.

  • The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity compared to the buffer control.

2.1.2 Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility of a compound and is considered the gold standard.[5][6]

• Objective: To determine the saturation concentration of 21-Deoxyneridienone B in a given solvent system at equilibrium.

• Materials:

  • Solid 21-Deoxyneridienone B

  • Selected aqueous buffers (e.g., pH 2.0, 4.5, 6.8, 7.4) and organic solvents (e.g., ethanol, methanol (B129727), acetonitrile).

  • Glass vials with screw caps

  • Orbital shaker in a temperature-controlled environment

  • Syringe filters (e.g., 0.45 µm PVDF)

  • High-Performance Liquid Chromatography (HPLC) system with UV detector

• Procedure:

  • Add an excess amount of solid 21-Deoxyneridienone B to a vial containing a known volume of the desired solvent. The presence of undissolved solid is essential.

  • Seal the vials and place them on an orbital shaker in a temperature-controlled incubator (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

  • After incubation, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter to remove any undissolved particles.

  • Dilute the filtrate with a suitable solvent and quantify the concentration of dissolved 21-Deoxyneridienone B using a validated HPLC-UV method (see Section 4.0).

Data Presentation

The solubility data for 21-Deoxyneridienone B should be summarized in a clear and structured table.

Solvent/Buffer System	pH	Temperature (°C)	Solubility Type	Solubility (µg/mL)	Solubility (µM)
PBS	7.4	25	Kinetic
PBS	7.4	37	Kinetic
Simulated Gastric Fluid	1.2	37	Thermodynamic
Simulated Intestinal Fluid	6.8	37	Thermodynamic
Water	~7.0	25	Thermodynamic
Ethanol	N/A	25	Thermodynamic
Acetonitrile (B52724)	N/A	25	Thermodynamic

Visualization of Solubility Workflow

Caption: Workflow for Kinetic and Thermodynamic Solubility Assessment.

Stability Assessment (Forced Degradation)

Forced degradation studies are essential to establish the intrinsic stability of 21-Deoxyneridienone B and to develop a stability-indicating analytical method. These studies expose the drug substance to stress conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[1] The typical goal is to achieve 5-20% degradation of the active ingredient.[1]

Experimental Protocols

3.1.1 Hydrolytic Stability

• Objective: To evaluate the stability of 21-Deoxyneridienone B in aqueous solutions at different pH values.

• Procedure:

  • Prepare solutions of 21-Deoxyneridienone B (e.g., 1 mg/mL) in 0.1 M HCl (acidic), water (neutral), and 0.1 M NaOH (basic).

  • Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., up to 72 hours).

  • At specified time points (e.g., 0, 4, 8, 24, 48, 72 hours), withdraw aliquots.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze the samples by a stability-indicating HPLC or LC-MS/MS method to determine the remaining concentration of 21-Deoxyneridienone B and to detect any degradation products.

3.1.2 Oxidative Stability

• Objective: To assess the susceptibility of 21-Deoxyneridienone B to oxidation.

• Procedure:

  • Prepare a solution of 21-Deoxyneridienone B (e.g., 1 mg/mL) in a suitable solvent.

  • Add a solution of hydrogen peroxide (e.g., 3% H₂O₂) to the drug solution.

  • Incubate the mixture at room temperature for a defined period (e.g., 24 hours).

  • At specified time points, withdraw aliquots and analyze by HPLC or LC-MS/MS.

3.1.3 Photolytic Stability

• Objective: To determine the light sensitivity of 21-Deoxyneridienone B.

• Procedure:

  • Expose both solid 21-Deoxyneridienone B and a solution of the compound to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines.

  • A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same temperature and humidity conditions.

  • After the exposure period, analyze both the light-exposed and control samples by HPLC or LC-MS/MS.

3.1.4 Thermal Stability

• Objective: To evaluate the stability of solid 21-Deoxyneridienone B at elevated temperatures.

• Procedure:

  • Place a known amount of solid 21-Deoxyneridienone B in a controlled temperature oven (e.g., 60°C, 80°C) for a specified duration (e.g., up to one week).

  • At defined time points, remove samples, allow them to cool to room temperature, and prepare solutions for analysis by HPLC or LC-MS/MS.

Data Presentation

The results of the forced degradation studies should be tabulated to provide a clear overview of the compound's stability profile.

Stress Condition	Parameters	Duration	% Degradation	Number of Degradants Detected	Observations
Acid Hydrolysis	0.1 M HCl, 60°C	72h
Base Hydrolysis	0.1 M NaOH, 60°C	72h
Neutral Hydrolysis	Water, 60°C	72h
Oxidation	3% H₂O₂, RT	24h
Photolytic (Solid)	ICH Q1B	N/A
Photolytic (Solution)	ICH Q1B	N/A
Thermal (Solid)	80°C	1 week

Visualization of Stability Testing Workflow

Caption: Workflow for Forced Degradation (Stability) Studies.

Analytical Methodologies

A validated stability-indicating analytical method is required to accurately quantify 21-Deoxyneridienone B and separate it from any potential impurities or degradation products.[7] Reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with UV or mass spectrometry (MS) detection is the most common approach for steroid analysis.[7][8][9]

HPLC-UV Method Development

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point for steroid separations.[9]

• Mobile Phase: A gradient elution using a mixture of water (or buffer) and an organic solvent like acetonitrile or methanol is typically effective.[7]

• Detection: The UV detection wavelength should be set at the λmax of 21-Deoxyneridienone B, determined by UV spectroscopy.

• Validation: The method must be validated according to ICH Q2(R1) guidelines, including parameters such as specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by demonstrating that degradation products do not co-elute with the parent peak.

LC-MS/MS for Degradant Identification

For the identification and characterization of degradation products, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful tool.[10][11]

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used, depending on the polarity of the compound and its degradants.

• Analysis: By comparing the mass spectra of the parent compound and the peaks observed in the stressed samples, the molecular weights of the degradation products can be determined. Further fragmentation analysis (MS/MS) can provide structural information to help elucidate the degradation pathways.

Conclusion

This technical guide provides a systematic approach for the comprehensive evaluation of the solubility and stability of 21-Deoxyneridienone B. The successful execution of these experimental protocols will yield crucial data to support formulation development, establish appropriate storage conditions, and ensure the quality and safety of this potential drug candidate. The generation of this foundational knowledge is a critical step in the journey of any compound from discovery to clinical application.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. ijcrt.org [ijcrt.org]
• 3. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 4. sygnaturediscovery.com [sygnaturediscovery.com]
• 5. evotec.com [evotec.com]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. tandfonline.com [tandfonline.com]
• 8. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. akjournals.com [akjournals.com]
• 10. Current LC-MS methods and procedures applied to the identification of new steroid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. msacl.org [msacl.org]

21-Deoxyneridienone B: A Literature Review of an Elusive Natural Product

While the steroidal compound 21-Deoxyneridienone B has been identified as a natural product isolated from the medicinal plant Marsdenia tenacissima, a comprehensive review of publicly available scientific literature reveals a conspicuous absence of detailed biological data and experimental protocols for this specific molecule. Despite its confirmed existence and assigned CAS number (924910-83-8), dedicated studies elucidating its bioactivity, mechanism of action, and synthesis are not readily found in prominent research databases.

This technical guide summarizes the available information on 21-Deoxyneridienone B, places it within the broader context of related C21 steroids from Marsdenia tenacissima, and outlines the general experimental approaches used in the study of these compounds. The lack of specific data for 21-Deoxyneridienone B itself necessitates a broader look at its chemical relatives to infer potential properties and the methodologies that would be used for its investigation.

Chemical Identity and Source

21-Deoxyneridienone B is classified as a C21 steroid. Its primary documented natural source is the plant Marsdenia tenacissima (Roxb.) Wight & Arn., a member of the Apocynaceae family. This plant has a history of use in traditional medicine and has been a subject of significant phytochemical investigation due to its rich content of bioactive steroids. These compounds are often explored for their potential therapeutic applications, including anti-cancer and multidrug resistance reversal activities.

While chemical suppliers list 21-Deoxyneridienone B, and one recent study on the unrelated plant Salvia miltiorrhiza identified it as a component, the primary literature detailing its initial isolation and characterization from Marsdenia tenacissima remains elusive in broad searches.

Quantitative Data: A Notable Gap in the Literature

A thorough review of scientific literature did not yield any specific quantitative biological data for 21-Deoxyneridienone B. Information such as IC50 (half-maximal inhibitory concentration), EC50 (half-maximal effective concentration), binding affinities, or pharmacokinetic parameters are not publicly available for this compound.

Recent studies on other C21 steroids isolated from Marsdenia tenacissima have reported cytotoxic activities against various cancer cell lines. For instance, a 2023 study in the journal Fitoterapia described the isolation of several new C21 steroids from this plant and reported their cytotoxic effects. However, without access to the full text of such articles, it is not possible to definitively link any of the reported data to 21-Deoxyneridienone B, which may have been one of the compounds tested but not explicitly named in the abstract.

For context, a selection of reported cytotoxic activities for other, unnamed C21 steroidal compounds from Marsdenia tenacissima is presented in the table below. It is crucial to note that these data do not correspond to 21-Deoxyneridienone B but are illustrative of the types of biological activities and data that are being investigated for this class of molecules from this plant source.

Compound ID (as per source)	Cell Line	Activity	IC50 (µM)
Unspecified C21 Steroid	A549 (Lung Cancer)	Cytotoxicity	> 300

This table is for illustrative purposes only and does not represent data for 21-Deoxyneridienone B.

Inferred Experimental Protocols

While specific experimental protocols for 21-Deoxyneridienone B are not available, we can infer the likely methodologies based on the research conducted on analogous C21 steroids from Marsdenia tenacissima.

Isolation and Purification of C21 Steroids from Marsdenia tenacissima**

The general workflow for isolating compounds like 21-Deoxyneridienone B from its natural source would typically involve the following steps:

General workflow for natural product isolation.

Structural Elucidation

The chemical structure of an isolated compound is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular weight and elemental composition.

• X-ray Crystallography: If a suitable crystal can be grown, this technique provides the definitive three-dimensional structure of the molecule.

Cytotoxicity Assays

To evaluate the potential anti-cancer activity of compounds like 21-Deoxyneridienone B, in vitro cytotoxicity assays are commonly employed. A typical workflow is as follows:

Workflow for a typical in vitro cytotoxicity assay.

Signaling Pathways of Related Compounds

Research on C21 steroids from Marsdenia tenacissima has indicated that their biological effects, particularly in the context of cancer, can be attributed to the modulation of various signaling pathways. While no specific pathways have been linked to 21-Deoxyneridienone B, related compounds have been shown to influence pathways involved in:

• Apoptosis (Programmed Cell Death): Many anti-cancer agents work by inducing apoptosis in tumor cells.

• Cell Cycle Regulation: Interference with the cell cycle can halt the proliferation of cancer cells.

• Multidrug Resistance (MDR): Some C21 steroids can inhibit the function of efflux pumps like P-glycoprotein, thereby re-sensitizing resistant cancer cells to chemotherapeutic drugs.

The following diagram illustrates a simplified, hypothetical signaling pathway that could be investigated for 21-Deoxyneridienone B based on the activities of related compounds.

Hypothetical mechanism of action in multidrug resistance.

Conclusion and Future Directions

21-Deoxyneridienone B represents a gap in the current scientific literature. While its existence and origin are documented, the detailed biological and pharmacological data necessary for a comprehensive technical guide are not publicly available. The information on related C21 steroids from Marsdenia tenacissima suggests that 21-Deoxyneridienone B could possess interesting cytotoxic or multidrug resistance reversal properties.

Future research should focus on the isolation of 21-Deoxyneridienone B in sufficient quantities for detailed biological evaluation. This would involve a full suite of in vitro and in vivo studies to determine its efficacy, mechanism of action, and potential as a therapeutic agent. The publication of these findings would be a valuable contribution to the field of natural product chemistry and drug discovery. For researchers, scientists, and drug development professionals, 21-Deoxyneridienone B remains an unexplored molecule with potential yet to be unlocked.

An In-depth Technical Guide to the Putative Biosynthesis of 21-Deoxyneridienone B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 21-Deoxyneridienone B, a cardenolide of interest for its potential pharmacological activities. Due to the limited direct research on its biosynthesis, this guide presents a putative pathway constructed from established principles of cardiac glycoside and cardenolide biosynthesis in plants, particularly drawing parallels from the well-studied pathways in Digitalis species. This document includes detailed diagrams of the proposed pathway and relevant experimental workflows, structured tables for available data, and generalized experimental protocols to guide future research in this area.

Introduction to 21-Deoxyneridienone B

21-Deoxyneridienone B is a C21 steroid characterized by a pregnane (B1235032) core structure with specific hydroxylations and a butenolide ring at C-17, which is typical of cardenolides. Its full chemical structure is (20R)-20-Hydroxypregna-4,6-diene-3,12-dione[1]. The unique structural features of 21-Deoxyneridienone B, particularly the diene system in the A and B rings and the specific pattern of oxygenation, suggest a complex biosynthetic route derived from common steroid precursors. Understanding this pathway is crucial for its potential biotechnological production and for the discovery of novel related compounds with therapeutic value.

Proposed Biosynthetic Pathway of 21-Deoxyneridienone B

The biosynthesis of cardenolides is generally accepted to originate from cholesterol, which undergoes a series of modifications including side-chain cleavage, steroid nucleus alterations, and the formation of the characteristic lactone ring[2][3]. The proposed pathway for 21-Deoxyneridienone B follows these fundamental steps.

Step 1: Formation of Pregnenolone from Cholesterol

The pathway initiates with the conversion of cholesterol to pregnenolone. This critical step involves the cleavage of the cholesterol side chain and is catalyzed by a cytochrome P450 enzyme, specifically a cholesterol side-chain cleavage enzyme (CYP87A family has been implicated)[3][4].

Step 2: Conversion of Pregnenolone to Progesterone (B1679170)

Pregnenolone is then converted to progesterone. This two-step process involves the oxidation of the 3β-hydroxyl group to a 3-keto group and the isomerization of the Δ5 double bond to a Δ4 double bond. These reactions are catalyzed by a bifunctional enzyme, Δ⁵-3β-hydroxysteroid dehydrogenase/Δ⁵-Δ⁴-ketosteroid isomerase[5]. Progesterone is a key intermediate in the biosynthesis of many steroids in plants[6][7].

Step 3: Modifications of the Progesterone Core

Progesterone undergoes a series of oxidative modifications to introduce the specific oxygenation pattern of 21-Deoxyneridienone B. This includes hydroxylations at various positions on the steroid nucleus. While the exact sequence is yet to be determined, it is proposed to involve:

• 12-Hydroxylation: Introduction of a hydroxyl group at the C-12 position.

• 16α-Hydroxylation: A key step leading to a precursor for the butenolide ring, catalyzed by a steroid 16α-hydroxylase, likely a cytochrome P450 enzyme[8][9][10][11].

Step 4: Formation of the Butenolide Ring

The formation of the α,β-unsaturated γ-lactone (butenolide) ring at C-17 is a hallmark of cardenolide biosynthesis. It is hypothesized that a 16α-hydroxylated pregnane derivative undergoes further modifications, including the addition of a two-carbon unit derived from acetate (B1210297) or malonate, followed by cyclization and dehydration to form the unsaturated lactone ring[12]. The presence of a 14β-hydroxyl group, common in many cardenolides, is known to facilitate this ring formation, though this group is absent in 21-Deoxyneridienone B, suggesting a potentially different mechanism or enzymatic control[12].

Step 5: Formation of the Diene System

A distinctive feature of 21-Deoxyneridienone B is the presence of a conjugated double bond system at C-4 and C-6. This is likely formed through the action of a desaturase enzyme acting on a progesterone-like intermediate.

The complete proposed pathway is visualized in the diagram below.

A putative biosynthetic pathway for 21-Deoxyneridienone B.

Quantitative Data

Currently, there is no specific quantitative data available in the literature for the enzymes involved in the 21-Deoxyneridienone B biosynthetic pathway. However, for context, the following table summarizes typical kinetic parameters for related steroid-modifying enzymes from various sources. This data can serve as a benchmark for future characterization studies.

Enzyme Class	Substrate	Km (µM)	kcat (s⁻¹)	Source Organism	Reference
Steroid 16α-Hydroxylase (CYP154C3)	Progesterone	50 ± 10	0.8 ± 0.1	Streptomyces griseus	[8]
Steroid 16α-Hydroxylase (P450 2C19)	Progesterone	-	-	Callithrix jacchus	[11]
Δ⁵-3β-HSD/Δ⁵-Δ⁴-KSI	Pregnenolone	-	-	Marsdenia tenacissima	[5]

Note: The data presented are for homologous enzymes and may not directly reflect the kinetics of the enzymes in the 21-Deoxyneridienone B pathway.

Experimental Protocols

Detailed experimental protocols for the elucidation of the 21-Deoxyneridienone B biosynthetic pathway are not yet established. However, the following are generalized protocols for key experimental procedures that would be essential for this research.

Protocol 1: Heterologous Expression and Functional Characterization of P450 Enzymes

This protocol describes the general workflow for identifying and characterizing the function of cytochrome P450 enzymes (e.g., hydroxylases) involved in the pathway.

Workflow for P450 enzyme characterization.

Methodology:

• Gene Identification:

  • Perform RNA-sequencing on the plant species that produces 21-Deoxyneridienone B.

  • Identify candidate cytochrome P450 genes based on homology to known steroid hydroxylases.

• Heterologous Expression:

  • Amplify the full-length cDNA of the candidate P450s and clone them into a suitable expression vector.

  • Transform a suitable host, such as E. coli or Saccharomyces cerevisiae, with the expression construct.

  • Grow the transformed cells and induce protein expression with an appropriate inducer (e.g., IPTG for E. coli).

• Enzyme Assay:

  • Harvest the cells and prepare microsomal fractions or purify the recombinant P450 enzyme.

  • Set up a reaction mixture containing the enzyme preparation, the putative substrate (e.g., progesterone), a source of reducing equivalents (NADPH), and a cytochrome P450 reductase.

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

  • Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

  • Analyze the extracted products by Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to identify the hydroxylated products by comparing their retention times and mass spectra with authentic standards.

Protocol 2: In Vitro Assay for Desaturase Activity

This protocol outlines a method to test for the desaturase activity responsible for the formation of the C4-C5 and C6-C7 double bonds.

Workflow for desaturase activity assay.

Methodology:

• Enzyme Preparation:

  • Homogenize fresh plant tissue (known to produce the compound) in a suitable buffer to prepare a cell-free extract.

  • Alternatively, prepare microsomal fractions by differential centrifugation for a more enriched enzyme source.

• Enzyme Reaction:

  • Incubate the enzyme preparation with progesterone.

  • The reaction buffer should contain necessary cofactors, which for many desaturases include NADPH and molecular oxygen.

  • Incubate at an appropriate temperature for a set time.

• Product Analysis:

  • Terminate the reaction and extract the steroids.

  • Analyze the extract using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to detect the formation of pregna-4,6-diene-3,20-dione, the expected desaturated product.

Conclusion and Future Directions

The proposed biosynthetic pathway for 21-Deoxyneridienone B provides a solid framework for future research. The immediate next steps should focus on the identification and functional characterization of the key enzymes, particularly the hydroxylases and the desaturase, from the source organism. The use of modern techniques such as transcriptomics, proteomics, and gene silencing (e.g., CRISPR/Cas9) will be instrumental in validating this putative pathway. A thorough understanding of this biosynthetic route will not only enable the sustainable production of 21-Deoxyneridienone B through metabolic engineering but also open avenues for the synthesis of novel cardenolide analogs with potentially improved therapeutic properties.

References

• 1. echemi.com [echemi.com]
• 2. cardenolide biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PR_Kunert [ice.mpg.de]
• 4. Tracking down the formation of cardenolides in plants [mpg.de]
• 5. biorxiv.org [biorxiv.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. The Role of Plant Progesterone in Regulating Growth, Development, and Biotic/Abiotic Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regio- and Stereospecific Hydroxylation of Various Steroids at the 16α Position of the D Ring by the Streptomyces griseus Cytochrome P450 CYP154C3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steroid 16-alpha-Hydroxylase - MeSH - NCBI [ncbi.nlm.nih.gov]
• 10. Progesterone 16 alpha-hydroxylase activity is catalyzed by human cytochrome P450 17 alpha-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Progesterone hydroxylation by cytochromes P450 2C and 3A enzymes in marmoset liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

In-Depth Technical Guide to C21 Steroids from Marsdenia tenacissima

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the C21 steroids isolated from the medicinal plant Marsdenia tenacissima. This plant has a long history in traditional medicine, particularly in China, for treating a variety of ailments, including cancer, inflammation, and viral infections.[1] Modern phytochemical research has identified C21 steroids and their glycosides as the major bioactive constituents responsible for these therapeutic effects.[1][2] This document summarizes the key quantitative data on their biological activities, details the experimental protocols for their evaluation, and visualizes the elucidated signaling pathways.

Quantitative Biological Activity of C21 Steroids

A significant number of C21 steroids and their glycosides have been isolated from Marsdenia tenacissima and evaluated for their pharmacological activities. The following tables present a summary of the quantitative data available in the literature, focusing on their cytotoxic, anti-inflammatory, and anti-HIV effects.

Cytotoxic Activity

The in vitro cytotoxic activity of various C21 steroids has been assessed against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the potency of a compound in inhibiting cancer cell growth.

Compound/Extract	Cell Line	IC50 (µM)	Reference
Marsectohexol derivative 12	A549 (Lung Cancer)	5.2	[3][4][5]
11α-nicotinoyl-17β-marsdenin (3)	A549 (Lung Cancer)	16.79	[3]
11α-nicotinoyl-17β-marsdenin (3)	SKOV-3 (Ovarian Carcinoma)	12.30	[3]
Unnamed C21 Steroid (Compound 3)	MCF-7 (Breast Cancer)	15.81	[6]
Unnamed C21 Steroid (Compound 3)	HCT-116 (Colon Cancer)	22.88	[6]
Unnamed C21 Steroid (Compound 3)	HeLa (Cervical Cancer)	19.54	[6]
Unnamed C21 Steroid (Compound 3)	HepG2 (Hepatocellular Carcinoma)	18.25	[6]
Marsdeoside J (Compound 1)	Five human cancer cell lines	6.5 - 18.1	[4]
Unnamed C21 Steroidal Glycoside (Compound 1)	AGS (Gastric Cancer)	7.8	[7]

Anti-inflammatory Activity

The anti-inflammatory potential of C21 steroids from Marsdenia tenacissima has been evaluated by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Compound	Concentration (µM)	NO Inhibition Rate (%)	Reference
Marstenacisside F1	40	48.19 ± 4.14	[8][9]
Marstenacisside F2	40	70.33 ± 5.39	[8][9]
Marsdeosides A	-	IC50 = 37.5 µM	[8]
Marsdeosides 8	-	IC50 = 38.8 µM	[8]
Marsdeosides 9	-	IC50 = 42.8 µM	[8]

Anti-HIV Activity

Several C21 steroidal glycosides, specifically marstenacissides, have demonstrated inhibitory effects against the Human Immunodeficiency Virus (HIV). Their activity was assessed by measuring the inhibition of HIV-1 replication in in vitro assays.

Compound	Concentration (µM)	HIV-1 Inhibition Rate (%)	Reference
Marstenacissides C1-C10, D1-D7, E1-E6 and others	30	36.4 - 81.3	[10][11]
Marstenacisside D7	30	81.3	[12]
Marstenacisside E6	30	80.9	[12]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, offering a practical resource for researchers aiming to replicate or build upon these findings.

Extraction and Isolation of C21 Steroids

A general procedure for the extraction and isolation of C21 steroids from the stems or roots of Marsdenia tenacissima is as follows:

• Plant Material Preparation: The air-dried and powdered stems or roots of Marsdenia tenacissima are subjected to extraction.

• Extraction: The powdered plant material is typically extracted with 70-95% ethanol (B145695) at room temperature. The extraction is repeated multiple times to ensure maximum yield. The resulting extracts are then combined and concentrated under reduced pressure to obtain a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, chloroform (B151607) (or dichloromethane), ethyl acetate (B1210297), and n-butanol. The C21 steroids are often enriched in the chloroform/dichloromethane and ethyl acetate fractions.

• Column Chromatography: The bioactive fractions are subjected to repeated column chromatography for purification.

  • Silica (B1680970) Gel Column Chromatography: The fraction is applied to a silica gel column and eluted with a gradient of solvents, typically a mixture of chloroform and methanol (B129727) or hexane (B92381) and ethyl acetate, to separate compounds based on polarity.

  • Sephadex LH-20 Column Chromatography: Further purification is often achieved using a Sephadex LH-20 column with methanol as the eluent to separate compounds based on their molecular size.[4]

  • Reversed-Phase C18 Column Chromatography: Final purification of individual compounds is frequently performed on a reversed-phase C18 column using a gradient of methanol and water or acetonitrile (B52724) and water.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): For compounds that are difficult to separate by conventional column chromatography, preparative HPLC is employed to obtain highly pure individual C21 steroids.[4]

• Structure Elucidation: The chemical structures of the isolated compounds are determined using a combination of spectroscopic techniques, including 1D-NMR (¹H, ¹³C), 2D-NMR (COSY, HSQC, HMBC), and High-Resolution Mass Spectrometry (HR-MS).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 1 × 10⁴ to 5 × 10⁴ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the isolated C21 steroids and incubated for a further 48 to 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for another 4 hours at 37°C.[13]

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to each well to dissolve the formazan crystals.[14] The plate is then agitated on an orbital shaker for 15 minutes.[13]

• Absorbance Measurement: The absorbance is measured at a wavelength of 490-570 nm using a microplate reader.[14]

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined from the dose-response curve.

Anti-inflammatory Assay (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells using the Griess reagent.

• Cell Seeding: RAW 264.7 cells are seeded in a 96-well plate at a density of 1.5 × 10⁵ cells/mL and incubated for 24 hours.[15]

• Compound Treatment and Stimulation: The cells are pre-treated with various concentrations of the C21 steroids for 1-2 hours before being stimulated with 1 µg/mL of LPS for an additional 24 hours.[12][15]

• Griess Reaction: After incubation, 50-100 µL of the cell culture supernatant is mixed with an equal volume of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[12][15]

• Absorbance Measurement: The mixture is incubated at room temperature for 10 minutes, and the absorbance is measured at 540 nm.[15]

• Data Analysis: The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve. The percentage of NO inhibition is calculated by comparing the nitrite concentration in treated cells to that in LPS-stimulated control cells.

Anti-HIV Assay (p24 Antigen ELISA)

The anti-HIV activity of C21 steroids is often evaluated by measuring the level of the HIV-1 p24 capsid protein, a key viral antigen, in the supernatant of infected cells using an enzyme-linked immunosorbent assay (ELISA).

• Cell Infection: Susceptible host cells (e.g., C8166 cells) are infected with HIV-1 in the presence or absence of various concentrations of the test compounds.

• Incubation: The infected cells are incubated for a period of time (e.g., 3-5 days) to allow for viral replication.

• Sample Collection: After incubation, the cell culture supernatant is collected.

• p24 ELISA Protocol:

  • The wells of a 96-well microplate are coated with a murine monoclonal antibody specific for HIV-1 p24 antigen.

  • The collected culture supernatant is added to the wells and incubated. If p24 antigen is present, it will bind to the capture antibody.[10]

  • After washing, a biotinylated human anti-HIV-1 IgG is added, which binds to the captured p24 antigen.[10]

  • Following another wash step, streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated antibody.[10]

  • A substrate solution (e.g., TMB) is added, which is converted by the HRP enzyme to produce a colored product.[10]

• Absorbance Measurement: The absorbance of the colored product is measured using a microplate reader. The intensity of the color is proportional to the amount of p24 antigen present.

• Data Analysis: The concentration of p24 in the samples is determined from a standard curve generated with known amounts of recombinant p24 antigen. The percentage of HIV-1 inhibition is calculated by comparing the p24 levels in treated cultures to those in untreated infected cultures.

Signaling Pathways and Mechanisms of Action

Research into the molecular mechanisms of C21 steroids from Marsdenia tenacissima has revealed their ability to modulate key signaling pathways involved in cancer cell proliferation and survival. A C21 steroid-enriched fraction has been shown to exert its anti-hepatocellular carcinoma effects through the coordinated regulation of the Hippo-YAP and PI3K/AKT/mTOR pathways.[1]

Experimental Workflow for Elucidating Signaling Pathways

The following diagram illustrates a typical experimental workflow used to investigate the effects of C21 steroids on cellular signaling pathways.

Caption: Experimental workflow for investigating the anticancer mechanism of C21 steroids.

C21 Steroid-Mediated Regulation of Hippo-YAP and PI3K/AKT/mTOR Pathways

The C21 steroid-enriched fraction from Marsdenia tenacissima has been shown to induce apoptosis and inhibit the proliferation of hepatocellular carcinoma cells by inhibiting the Hippo pathway, leading to the inactivation of YAP and an increase in PTEN. The upregulation of PTEN subsequently inhibits the PI3K/AKT signaling pathway.[1]

References

• 1. C21 steroid-enriched fraction refined from Marsdenia tenacissima inhibits hepatocellular carcinoma through the coordination of Hippo-Yap and PTEN-PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of anti-tumor herbal Marsdeniae tenacissimae extract on erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-house ELISA protocols for capsid p24 detection of diverse HIV isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A targeted strategy for ingredients analysis and enrichment by mass-based preparative LC method: application to three isomeric C21 steroids from Marsdenia tenacissima - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. C21 steroids from the roots of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [C21 steroids from the stems of Marsdenia tenacissima] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ablinc.com [ablinc.com]
• 9. researchgate.net [researchgate.net]
• 10. hanc.info [hanc.info]
• 11. C21 steroid derivatives from the Dai herbal medicine Dai-Bai-Jie, the dried roots of Marsdenia tenacissima, and their screening for anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mjas.analis.com.my [mjas.analis.com.my]
• 13. researchgate.net [researchgate.net]
• 14. MTT (Assay protocol [protocols.io]
• 15. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Biological Screening of 21-Deoxyneridienone B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of 21-Deoxyneridienone B is limited in publicly available literature. This document provides a representative technical guide based on the established biological activities of analogous C21 steroidal compounds and extracts from its natural source, Marsdenia tenacissima. The experimental protocols and potential findings are presented to illustrate a framework for the preliminary biological screening of this compound.

Introduction

21-Deoxyneridienone B is a C21 steroidal compound isolated from Marsdenia tenacissima, a plant with a history of use in traditional medicine for treating various ailments, including those of an inflammatory and neoplastic nature.[1][2][3][4] The extracts of Marsdenia tenacissima have demonstrated significant antitumor, anti-inflammatory, and immunomodulatory properties.[1][2][4][5][6] The primary bioactive constituents responsible for these effects are believed to be C21 steroidal glycosides and their aglycones.[1][2][5] This guide outlines a proposed preliminary biological screening of 21-Deoxyneridienone B, focusing on its potential cytotoxic and anti-inflammatory activities, based on the known profile of related compounds from the same plant.

Data Presentation: Representative Cytotoxic and Anti-inflammatory Activities

The following tables summarize the cytotoxic and potential anti-inflammatory activities of compounds structurally related to 21-Deoxyneridienone B, isolated from Marsdenia tenacissima. This data serves as a benchmark for the expected potency of 21-Deoxyneridienone B.

Table 1: Cytotoxic Activity of Analogue Compounds from Marsdenia tenacissima

Compound	Cell Line	Cell Type	IC50 (µg/mL)	Reference
Tenacigenin B	MCG-803	Human gastric carcinoma	80.3	[7]
Marsdekoiside	ISMMC-7721	Human hepatocellular carcinoma	40.7	[7]

Table 2: Representative Anti-inflammatory Activity Based on Marsdenia tenacissima Extracts

Assay	Method	Endpoint	Expected Outcome
In-vitro Anti-inflammatory	Red Blood Cell Membrane Stabilization	Inhibition of Heat-Induced Hemolysis	Concentration-dependent inhibition

Experimental Protocols

Detailed methodologies for key preliminary screening experiments are provided below.

1. MTT Assay for Cytotoxicity Screening

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture: Human cancer cell lines (e.g., MCG-803, ISMMC-7721) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Assay Procedure:

  • Cells are seeded in 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells/well and allowed to adhere overnight.

  • The cells are then treated with various concentrations of 21-Deoxyneridienone B (typically ranging from 0.1 to 100 µM) for 48-72 hours. A vehicle control (e.g., DMSO) is also included.

  • After the incubation period, the treatment medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plate is incubated for another 4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • The MTT solution is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of viability against the log of the compound concentration.

2. Red Blood Cell (RBC) Membrane Stabilization Assay for Anti-inflammatory Activity

This in-vitro assay assesses the anti-inflammatory potential of a compound by measuring its ability to stabilize the lysosomal membrane, which is analogous to the stabilization of red blood cell membranes.

• Preparation of RBC Suspension: Fresh whole human blood is collected and mixed with an equal volume of Alsever's solution. The mixture is centrifuged, and the packed red blood cells are washed with isosaline solution. A 10% v/v suspension of RBCs is prepared in isosaline.

• Assay Procedure:

  • Different concentrations of 21-Deoxyneridienone B are prepared in a reaction mixture containing a phosphate (B84403) buffer.

  • An equal volume of the 10% RBC suspension is added to each concentration of the test compound.

  • The reaction mixtures are incubated in a water bath at 56°C for 30 minutes to induce hemolysis.

  • The mixtures are then cooled and centrifuged.

  • The absorbance of the supernatant, which contains the released hemoglobin, is measured spectrophotometrically at 560 nm.

• Data Analysis: The percentage of hemolysis inhibition is calculated. A higher percentage of inhibition indicates a greater anti-inflammatory effect.

Visualizations: Workflows and Signaling Pathways

Diagram 1: General Workflow for Preliminary Biological Screening of a Natural Product

Caption: A generalized workflow for the isolation and preliminary biological evaluation of a natural product.

Diagram 2: Hypothetical Apoptotic Signaling Pathway Induced by 21-Deoxyneridienone B

Caption: A simplified representation of a potential apoptosis induction pathway for 21-Deoxyneridienone B.

References

• 1. The Antitumor Activities of Marsdenia tenacissima - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Antitumor Activities of Marsdenia tenacissima [frontiersin.org]
• 3. The Antitumor Activities of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. botanyjournals.com [botanyjournals.com]
• 5. Marsdenia tenacissima: A Review of Traditional Uses, Phytochemistry and Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Constituents and Anti-tumor Activity of <i>Marsdenia Tenacissima</i> [chinjmap.com]

Spectroscopic Data of 21-Deoxyneridienone B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

21-Deoxyneridienone B is a naturally occurring steroid molecule that has been identified in select studies. This technical guide serves to consolidate the currently available spectroscopic information for this compound. However, a comprehensive search of publicly accessible scientific literature and chemical databases did not yield the original primary research article describing the isolation and detailed spectroscopic characterization of 21-Deoxyneridienone B. Consequently, experimental protocols and detailed quantitative NMR and MS data are not available at this time. This document presents the fundamental chemical properties that have been reported.

Chemical Properties

A summary of the basic chemical properties of 21-Deoxyneridienone B is provided in Table 1. This information is compiled from various chemical supplier databases.

Table 1: Chemical Properties of 21-Deoxyneridienone B

Property	Value
CAS Number	924910-83-8
Molecular Formula	C₂₁H₂₈O₃
Molecular Weight	328.45 g/mol

Spectroscopic Data (Currently Unavailable)

Detailed experimental Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 21-Deoxyneridienone B could not be located in the available scientific literature. Typically, a full characterization would include:

• ¹H NMR: Proton NMR provides information on the chemical environment and connectivity of hydrogen atoms in the molecule.

• ¹³C NMR: Carbon NMR identifies the different carbon environments within the molecular structure.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons, between protons and carbons, and long-range carbon-proton correlations, which are crucial for assigning the complete chemical structure.

• Mass Spectrometry (MS): Provides the accurate molecular weight and fragmentation pattern of the molecule, confirming the elemental composition and aiding in structural elucidation. Techniques such as High-Resolution Mass Spectrometry (HRMS) are essential for determining the precise molecular formula.

Experimental Protocols (Currently Unavailable)

Without the primary publication, the specific experimental protocols used for the isolation and acquisition of spectroscopic data for 21-Deoxyneridienone B cannot be provided. A general workflow for the spectroscopic analysis of a novel natural product is outlined below.

General Workflow for Spectroscopic Analysis of a Natural Product

The following diagram illustrates a typical workflow for the isolation and spectroscopic characterization of a natural compound like 21-Deoxyneridienone B.

Caption: General workflow for natural product isolation and analysis.

Conclusion

While 21-Deoxyneridienone B has been identified, the detailed primary spectroscopic data (NMR, MS) and the associated experimental protocols remain elusive in the readily available scientific literature. The information provided in this guide is based on secondary sources and chemical databases. Researchers requiring in-depth spectroscopic data are encouraged to continue searching for the original publication that first reported the isolation and characterization of this compound. Such a publication would be the definitive source for the quantitative data and methodologies required for advanced research and drug development applications.

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Cytotoxicity Assay for 21-Deoxyneridienone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

21-Deoxyneridienone B is a natural steroid that has been isolated from Marsdenia tenacissima, a plant used in traditional medicine.[] As with many novel natural products, evaluating its biological activity, including potential cytotoxicity, is a critical first step in the drug discovery and development process. In vitro cytotoxicity assays are essential tools to determine the concentration at which a compound exhibits toxic effects on cultured cells. This document provides a detailed protocol for assessing the in vitro cytotoxicity of 21-Deoxyneridienone B using the widely accepted MTT assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[2][3][4]

Principle of the MTT Assay

The MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product.[5] This reduction is primarily carried out by mitochondrial dehydrogenases in viable cells.[4] The resulting insoluble formazan crystals are then dissolved in a solubilization solution, and the absorbance of the solution is measured at a specific wavelength (typically between 570 and 590 nm).[3][4] The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[4] A decrease in color intensity indicates a reduction in cell viability due to the cytotoxic effects of the test compound.

Data Presentation

The results of a cytotoxicity assay are typically presented as the half-maximal inhibitory concentration (IC50). The IC50 value represents the concentration of a compound that is required to inhibit the growth of 50% of a cell population. The following table provides a representative example of how to summarize the quantitative data obtained from an MTT assay for 21-Deoxyneridienone B against various cancer cell lines.

Table 1: Representative Cytotoxicity Data (IC50) for 21-Deoxyneridienone B

Cell Line	Cell Type	Incubation Time (hours)	IC50 (µM)
HeLa	Human Cervical Cancer	48	15.2 ± 1.8
MCF-7	Human Breast Cancer	48	25.5 ± 2.3
A549	Human Lung Cancer	48	32.1 ± 3.1
HepG2	Human Liver Cancer	48	18.9 ± 2.0

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results for 21-Deoxyneridienone B.

Experimental Protocol: MTT Assay

This protocol outlines the steps for determining the in vitro cytotoxicity of 21-Deoxyneridienone B.

Materials:

• 21-Deoxyneridienone B

• Human cancer cell lines (e.g., HeLa, MCF-7, A549, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or other suitable solubilization solution[3]

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the desired cancer cell lines in their appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin in a CO2 incubator.

  • Once the cells reach 70-80% confluency, detach them using Trypsin-EDTA.

  • Count the cells using a hemocytometer and adjust the cell suspension to a density of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 21-Deoxyneridienone B in DMSO.

  • Prepare serial dilutions of 21-Deoxyneridienone B in the cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in the wells is less than 0.5% to avoid solvent-induced cytotoxicity.

  • After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of 21-Deoxyneridienone B.

  • Include control wells: one set with untreated cells (vehicle control, containing the same concentration of DMSO as the treated wells) and another set with medium only (blank control).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[6]

  • Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization:

  • After the incubation with MTT, carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[3]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[4]

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[3] A reference wavelength of 630 nm can be used to subtract background absorbance.[4]

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of 21-Deoxyneridienone B.

  • Determine the IC50 value from the dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps of the in vitro cytotoxicity assay protocol.

Figure 1. Experimental workflow for the in vitro cytotoxicity MTT assay.

Potential Signaling Pathway for Cytotoxicity

While the specific mechanism of action for 21-Deoxyneridienone B is unknown, many cytotoxic natural products induce cell death through the activation of apoptotic signaling pathways. The diagram below illustrates a generalized apoptotic pathway that could be investigated.

Figure 2. Generalized intrinsic apoptotic signaling pathway potentially induced by a cytotoxic compound.

References

• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cytotoxicity of Plant Extracts: A Scientific Inquiry into Cell Line Responses and Methodological Considerations [plantextractwholesale.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for 21-Deoxyneridienone B in Cell Culture

A comprehensive search of publicly available scientific literature and databases has revealed no specific information regarding the use of 21-Deoxyneridienone B in cell culture applications. This natural steroid, isolated from Marsdenia tenacissima, is currently listed primarily by chemical suppliers, but its biological effects, mechanism of action, and potential applications in cell-based assays have not been documented in the accessible scientific domain.

Due to the absence of any published research, it is not possible to provide established protocols, quantitative data on its effects, or diagrams of its signaling pathways. The development of such detailed application notes would require primary research to determine fundamental parameters, including but not limited to:

• Effective Concentrations: The concentration range at which 21-Deoxyneridienone B elicits a biological response without causing cytotoxicity.

• Cell Type Specificity: Identifying which cell lines or primary cell types are responsive to this compound.

• Mechanism of Action: Elucidating the molecular targets and signaling pathways modulated by 21-Deoxyneridienone B.

• Solubility and Stability: Determining appropriate solvents and storage conditions for use in cell culture media.

Researchers interested in investigating the properties of 21-Deoxyneridienone B would need to conduct foundational in vitro studies. A general workflow for such an investigation is proposed below.

Proposed Initial Investigational Workflow

This workflow outlines a logical progression for characterizing the effects of a novel compound like 21-Deoxyneridienone B in a cell culture setting.

Caption: Proposed workflow for the initial in vitro investigation of 21-Deoxyneridienone B.

General Protocol for Initial Cytotoxicity Assessment (MTT Assay)

The following is a generalized protocol that would be a necessary first step in studying 21-Deoxyneridienone B.

Objective: To determine the concentration range of 21-Deoxyneridienone B that is cytotoxic to a selected cell line.

Materials:

• Selected cancer or normal cell line

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 21-Deoxyneridienone B

• Sterile DMSO (for stock solution)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of 21-Deoxyneridienone B in sterile DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete medium to achieve a range of desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (medium with the same percentage of DMSO as the highest concentration treatment).

  • After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of 21-Deoxyneridienone B.

• Incubation:

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Once the cytotoxic profile is established, subsequent experiments such as proliferation, apoptosis, and cell cycle analysis can be designed using non-toxic concentrations to explore the specific biological activities of 21-Deoxyneridienone B. Further investigation into its effects on specific signaling pathways would require hypothesis-driven experiments based on the initial screening results.

As new research on 21-Deoxyneridienone B becomes available, these application notes will be updated accordingly.

Application Notes and Protocols for the Anti-tumor Activity of Sesquiterpene Lactones: A Case Study of Helenalin

Disclaimer: Initial searches for "21-Deoxyneridienone B" did not yield specific data regarding its anti-tumor activity. Therefore, to fulfill the request for detailed application notes and protocols, this document utilizes data for Helenalin (B1673037) , a structurally related and well-researched sesquiterpene lactone. Helenalin contains an α,β-unsaturated carbonyl structure, a common feature among this class of compounds that is responsible for their biological activity. The following information on Helenalin serves as a representative example to guide research on similar molecules.

Introduction

Helenalin is a sesquiterpene lactone derived from plants of the Arnica genus.[1] It possesses potent anti-inflammatory and anti-tumor properties.[1][2] The biological activity of Helenalin is largely attributed to its two alkylating centers: an α,β-unsaturated carbonyl group in the cyclopentenone ring and an α-methylene-γ-lactone moiety.[3] These reactive groups can interact with biological nucleophiles, particularly the sulfhydryl groups of cysteine residues in proteins, through a Michael-type addition.[3] This covalent modification of key cellular proteins disrupts their function and triggers downstream signaling cascades that inhibit cancer cell proliferation and induce apoptosis. One of the primary targets of Helenalin is the transcription factor Nuclear Factor-kappa B (NF-κB), a central mediator of inflammatory responses and cell survival.[4][5]

Quantitative Data Presentation

The anti-tumor activity of Helenalin has been quantified in various cancer cell lines. The following tables summarize its cytotoxic and pro-apoptotic effects.

Table 1: Cytotoxicity of Helenalin in Various Cancer Cell Lines

Cell Line	Cancer Type	Treatment Duration	IC50 Value (µM)	Reference
RD	Rhabdomyosarcoma	24 hours	5.26	[3]
RD	Rhabdomyosarcoma	72 hours	3.47	[3]
T47D	Breast Cancer	72 hours	1.3	[3]
GLC4	Human Lung Carcinoma	2 hours	0.5	[6]
DU145	Prostate Cancer	Not Specified	~8.0	[7]
PC-3	Prostate Cancer	Not Specified	~4.0	[7]

Table 2: Pro-Apoptotic Effects of Helenalin

Cell Line	Cancer Type	Helenalin Conc. (µM)	Treatment Duration	Effect	Reference
RD	Rhabdomyosarcoma	5	24 hours	29.9 ± 0.5% late apoptotic cells	[8]
RH30	Rhabdomyosarcoma	5	24 hours	58.1 ± 0.2% late apoptotic cells	[8]
Caki	Renal Carcinoma	Dose-dependent	Not Specified	Increased apoptosis	[2]
DU145 & PC-3	Prostate Cancer	4-8	Not Specified	Significantly promoted apoptosis	[7]

Signaling Pathways and Mechanism of Action

Helenalin exerts its anti-tumor effects through multiple mechanisms, primarily by inhibiting the NF-κB signaling pathway and inducing oxidative stress.

3.1. Inhibition of the NF-κB Signaling Pathway

Helenalin is a potent inhibitor of the NF-κB pathway.[9] Unlike many inhibitors that prevent the degradation of the inhibitory protein IκB, Helenalin acts by directly targeting the p65 (RelA) subunit of the NF-κB heterodimer.[4][5] It is proposed that Helenalin selectively alkylates a cysteine residue (Cys38) within the DNA-binding domain of p65.[10] This covalent modification prevents the NF-κB complex from binding to its target DNA sequences, thereby abrogating the transcription of pro-survival genes.[4][5]

Caption: Inhibition of the NF-κB pathway by Helenalin.

3.2. Induction of Reactive Oxygen Species (ROS)

Helenalin treatment has been shown to increase the intracellular levels of Reactive Oxygen Species (ROS) in cancer cells.[3][7] This elevation in oxidative stress contributes to its cytotoxic effects. The accumulation of ROS can damage cellular components, including lipids, proteins, and DNA, and can trigger the mitochondrial pathway of apoptosis. This process is often characterized by a decrease in the mitochondrial membrane potential.[3][8] The pro-apoptotic effect of Helenalin can be weakened by pre-treatment with ROS inhibitors, confirming the critical role of oxidative stress in its mechanism of action.[7]

Caption: ROS-mediated apoptosis induced by Helenalin.

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-tumor activity of compounds like Helenalin.

4.1. Cytotoxicity Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.

• Materials:

  • Cancer cell lines (e.g., RD, T47D)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well cell culture plates

  • Helenalin (or test compound) stock solution in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours (37°C, 5% CO₂).

  • Prepare serial dilutions of the test compound in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include wells with medium only (blank) and cells treated with vehicle (DMSO) as a negative control.

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).[3]

  • Add 10 µL of MTT solution to each well and incubate for an additional 3-4 hours until formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells and determine the IC50 value using non-linear regression analysis.

4.2. Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Cancer cell lines

  • 6-well cell culture plates

  • Helenalin (or test compound)

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with the desired concentrations of the test compound for a specified time (e.g., 24 hours).[8] Include a vehicle-treated control.

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation (e.g., 300 x g for 5 minutes).

  • Wash the cells once with cold 1X PBS and once with 1X Binding Buffer.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples within one hour using a flow cytometer. Viable cells will be Annexin V- and PI-negative; early apoptotic cells will be Annexin V-positive and PI-negative; and late apoptotic/necrotic cells will be positive for both stains.

4.3. Workflow for Assessing Anti-Tumor Activity

The following diagram illustrates a typical workflow for characterizing the anti-tumor properties of a novel compound.

Caption: General experimental workflow for drug evaluation.

References

• 1. Recent Patents on Anti-Cancer Potential of Helenalin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Helenalin-induced apoptosis is dependent on production of reactive oxygen species and independent of induction of endoplasmic reticulum stress in renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of the Sesquiterpene Compound Helenalin in Rhabdomyosarcoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rawdatalibrary.net [rawdatalibrary.net]
• 5. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Decreased helenalin-induced cytotoxicity by flavonoids from Arnica as studied in a human lung carcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Helenalin Facilitates Reactive Oxygen Species-Mediated Apoptosis and Cell Cycle Arrest by Targeting Thioredoxin Reductase-1 in Human Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of the Sesquiterpene Compound Helenalin in Rhabdomyosarcoma Cells | MDPI [mdpi.com]
• 9. Helenalin, an anti-inflammatory sesquiterpene lactone from Arnica, selectively inhibits transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting NF-κB p65 with a Helenalin Inspired Bis-electrophile - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Immunomodulatory Effects of 21-Deoxyneridienone B

Disclaimer: Currently, there is a notable scarcity of published scientific literature detailing the specific immunomodulatory effects of 21-Deoxyneridienone B. The following application notes and protocols are presented as a generalized framework for researchers and drug development professionals to investigate the potential immunomodulatory properties of this and other novel compounds. The data presented herein is illustrative and not derived from experimental results.

Introduction

21-Deoxyneridienone B is a natural steroid that has been isolated from the herbs of Marsdenia tenacissima[]. Natural products are a rich source of novel chemical entities with diverse pharmacological activities, including modulation of the immune system. The investigation of such compounds is crucial for the discovery of new therapeutic agents for a wide range of diseases, including autoimmune disorders, chronic inflammatory diseases, and cancer.

These application notes provide a comprehensive guide to the initial screening and characterization of the immunomodulatory effects of 21-Deoxyneridienone B. The protocols outlined below describe standard in vitro assays to assess its impact on key immune cell functions and signaling pathways.

Hypothetical Data Summary

The following tables represent hypothetical data to illustrate how the immunomodulatory effects of 21-Deoxyneridienone B could be quantified and presented.

Table 1: Effect of 21-Deoxyneridienone B on Immune Cell Viability

Cell Line	Treatment Concentration (µM)	Incubation Time (h)	Cell Viability (%)
RAW 264.7	0 (Vehicle)	24	100 ± 4.2
1	24	98.5 ± 3.7
10	24	95.1 ± 5.1
50	24	70.3 ± 6.8
Jurkat	0 (Vehicle)	24	100 ± 3.9
1	24	99.2 ± 4.5
10	24	96.8 ± 3.2
50	24	85.6 ± 5.5

Table 2: Effect of 21-Deoxyneridienone B on Pro-inflammatory Cytokine Production in LPS-stimulated RAW 264.7 Macrophages

Cytokine	Treatment Concentration (µM)	Concentration (pg/mL)	% Inhibition
TNF-α	0 (Vehicle) + LPS	2540 ± 150	0
1 + LPS	2130 ± 120	16.1
10 + LPS	1250 ± 98	50.8
50 + LPS	480 ± 55	81.1
IL-6	0 (Vehicle) + LPS	3200 ± 210	0
1 + LPS	2850 ± 180	10.9
10 + LPS	1580 ± 130	50.6
50 + LPS	610 ± 75	80.9

Key Experimental Protocols

The following are detailed protocols for foundational experiments to assess the immunomodulatory activity of a test compound.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of 21-Deoxyneridienone B on immune cells to establish a non-toxic working concentration range for subsequent functional assays.

Materials:

• Immune cell lines (e.g., RAW 264.7 macrophages, Jurkat T cells)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 21-Deoxyneridienone B stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^5 cells/mL (100 µL/well) and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of 21-Deoxyneridienone B in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

• Incubate for 24 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Quantification of Cytokine Production (ELISA)

Objective: To measure the effect of 21-Deoxyneridienone B on the production of key pro-inflammatory and anti-inflammatory cytokines.

Materials:

• RAW 264.7 macrophages

• Lipopolysaccharide (LPS)

• 21-Deoxyneridienone B

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6, IL-10)

• 24-well plates

• Cell culture reagents

Procedure:

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of 21-Deoxyneridienone B for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include unstimulated and vehicle-treated controls.

• Collect the cell culture supernatants and centrifuge to remove any debris.

• Quantify the concentration of cytokines in the supernatants using the respective ELISA kits according to the manufacturer's instructions.

• Analyze the data to determine the dose-dependent effect of the compound on cytokine production.

NF-κB Signaling Pathway Analysis (Reporter Assay)

Objective: To investigate whether 21-Deoxyneridienone B modulates the NF-κB signaling pathway, a central regulator of inflammation.[2][3]

Materials:

• HEK293T cells

• NF-κB luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Lipofectamine 2000 or other transfection reagent

• 21-Deoxyneridienone B

• TNF-α (as a stimulant)

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Co-transfect HEK293T cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• After 24 hours, re-plate the transfected cells into a 96-well plate.

• Pre-treat the cells with 21-Deoxyneridienone B for 1 hour.

• Stimulate the cells with TNF-α (10 ng/mL) for 6-8 hours to activate the NF-κB pathway.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and the Dual-Luciferase Reporter Assay System.

• Normalize the NF-κB-driven firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

Visualizations: Pathways and Workflows

Caption: Hypothetical mechanism of action via the NF-κB signaling pathway.

Caption: General workflow for screening immunomodulatory compounds.

Conclusion and Future Directions

The provided protocols and conceptual frameworks establish a foundational approach for the systematic evaluation of the immunomodulatory properties of 21-Deoxyneridienone B. Although specific data is currently unavailable, this guide offers the necessary steps to determine its potential as a novel immunomodulatory agent. Future research should focus on executing these in vitro assays, and if promising activity is observed, progressing to more complex cellular models and eventually in vivo studies to validate its therapeutic potential. The exploration of its effects on other key signaling pathways, such as the MAPK and JAK/STAT pathways, would also be a critical next step in elucidating its complete mechanism of action.

References

• 2. Immunomodulatory Effects of a Concoction of Natural Bioactive Compounds—Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunomodulatory Effects of Dioscoreae Rhizome Against Inflammation through Suppressed Production of Cytokines Via Inhibition of the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 21-Deoxyneridienone B in Cancer Cell Apoptosis Induction

Disclaimer: Scientific literature detailing the specific effects of 21-Deoxyneridienone B on apoptosis induction in cancer cells is not currently available. The following application notes and protocols are presented as a hypothetical framework based on the activities of related steroidal compounds, such as cardenolide glycosides, which are known to induce apoptosis in cancer cells. The quantitative data and signaling pathways are illustrative examples and should not be considered as experimentally verified results for 21-Deoxyneridienone B.

Introduction

21-Deoxyneridienone B is a natural steroid isolated from Marsdenia tenacissima. While its specific biological activities are largely uncharacterized, compounds with similar steroidal backbones, such as cardenolide glycosides, have demonstrated potent pro-apoptotic effects in various cancer cell lines. These compounds often act by inhibiting the Na+/K+-ATPase pump, leading to downstream events that culminate in programmed cell death. This document provides a potential framework for researchers to investigate the apoptosis-inducing capabilities of 21-Deoxyneridienone B in a cancer cell context.

Quantitative Data Summary

The following tables present hypothetical data on the efficacy of 21-Deoxyneridienone B in inducing apoptosis in a model cancer cell line (e.g., HeLa cells).

Table 1: Cytotoxicity of 21-Deoxyneridienone B on HeLa Cells

Compound	Incubation Time (h)	IC50 (µM)
21-Deoxyneridienone B	24	15.2
48	8.7
72	4.1
Doxorubicin (Control)	48	0.5

Table 2: Apoptosis Induction in HeLa Cells Treated with 21-Deoxyneridienone B (48h)

Treatment	Concentration (µM)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle Control	-	3.5 ± 0.8	1.2 ± 0.3
21-Deoxyneridienone B	5	18.9 ± 2.1	5.4 ± 1.0
10	35.7 ± 3.5	12.8 ± 1.9
20	52.1 ± 4.2	25.6 ± 2.8

Table 3: Caspase Activation in HeLa Cells Treated with 21-Deoxyneridienone B (10 µM, 24h)

Caspase	Fold Increase in Activity (vs. Control)
Caspase-3	4.8 ± 0.5
Caspase-8	2.1 ± 0.3
Caspase-9	3.9 ± 0.4

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HeLa) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of 21-Deoxyneridienone B (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control. Incubate for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Analysis by Annexin V-FITC/Propidium Iodide (PI) Staining

• Cell Treatment: Seed cells in a 6-well plate and treat with desired concentrations of 21-Deoxyneridienone B for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Caspase Activity Assay

• Cell Lysis: Treat cells with 21-Deoxyneridienone B, then lyse the cells using a specific lysis buffer provided with a caspase activity assay kit.

• Substrate Addition: Add the appropriate fluorogenic caspase substrate (e.g., DEVD-AFC for caspase-3, IETD-AFC for caspase-8, LEHD-AFC for caspase-9) to the cell lysate.

• Incubation: Incubate at 37°C for 1-2 hours.

• Fluorescence Measurement: Measure the fluorescence using a fluorometer at the appropriate excitation/emission wavelengths.

• Data Analysis: Quantify the caspase activity based on the fluorescence intensity and normalize to the protein concentration of the lysate.

Visualizations

Caption: Hypothetical signaling pathway for 21-Deoxyneridienone B-induced apoptosis.

In-Depth Application Notes on 21-Deoxyneridienone B: Current Research Status

For Researchers, Scientists, and Drug Development Professionals

Abstract

21-Deoxyneridienone B is a natural steroid compound isolated from the plant Marsdenia tenacissima. Currently, publicly available scientific literature lacks detailed studies on the biological activity of 21-Deoxyneridienone B, including its effects on specific cell lines, its mechanism of action, and established experimental protocols for its use. This document outlines the current state of knowledge and provides a generalized framework for researchers interested in investigating the potential of this compound.

Chemical Properties

While extensive biological data is not available, some basic chemical properties of 21-Deoxyneridienone B have been reported.

Property	Value
CAS Number	924910-83-8
Molecular Formula	C21H28O4
Molecular Weight	360.45 g/mol

Potential Areas of Investigation

Given that many natural steroids exhibit cytotoxic and anti-proliferative properties, future research on 21-Deoxyneridienone B could focus on the following areas:

• Anticancer Activity: Screening against a panel of cancer cell lines to identify sensitive types.

• Mechanism of Action: Investigating the signaling pathways modulated by the compound, such as apoptosis, cell cycle regulation, or inflammatory responses.

• Pharmacokinetics and Pharmacodynamics: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

Generalized Experimental Protocols

The following are generalized protocols that could be adapted for the study of 21-Deoxyneridienone B. These are standard methods in cell biology and pharmacology and would require optimization for this specific compound.

Cell Viability Assay (MTT Assay)

This assay is a common method to assess the cytotoxic effects of a compound on cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Workflow:

Figure 1: General workflow for an MTT-based cell viability assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 21-Deoxyneridienone B in culture medium. Replace the existing medium with the medium containing the compound. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Assay (Annexin V/PI Staining)

This assay is used to detect and differentiate between apoptotic and necrotic cells.

Principle: Annexin V is a protein that has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live cells or early apoptotic cells. Therefore, it is used to identify late apoptotic and necrotic cells.

Workflow:

Figure 2: Workflow for detecting apoptosis via Annexin V/PI staining.

Protocol:

• Cell Treatment: Treat cells with 21-Deoxyneridienone B at various concentrations for a specified duration.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The results will distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Potential Signaling Pathways for Investigation

Should 21-Deoxyneridienone B demonstrate cytotoxic activity, investigating its impact on key cellular signaling pathways would be the next logical step.

Application Notes and Protocols: In Vivo Evaluation of 21-Deoxyneridienone B

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed experimental design for investigating the in vivo therapeutic potential of 21-Deoxyneridienone B, a natural steroid isolated from Marsdenia tenacissima[]. Due to the limited publicly available data on the specific biological activities of this compound, this document outlines a comprehensive initial screening strategy focused on evaluating its potential anti-inflammatory and anti-cancer effects. The protocols and experimental designs are based on established and widely accepted methodologies in preclinical research.[2][3][4][5][6]

Introduction

Natural products are a significant source of novel therapeutic agents.[5][7] 21-Deoxyneridienone B is a steroidal compound isolated from Marsdenia tenacissima, a plant used in traditional medicine.[] While its specific biological activities are not well-documented in publicly accessible literature, related compounds and the general class of steroids suggest potential anti-inflammatory or cytotoxic properties. This document provides a roadmap for the initial in vivo characterization of 21-Deoxyneridienone B, focusing on two key areas: anti-inflammatory and anti-cancer activities.

Hypothetical Signaling Pathway for Anti-Inflammatory Action

To guide the experimental design, a hypothetical mechanism of action for the potential anti-inflammatory effects of 21-Deoxyneridienone B is proposed. It is postulated that the compound may interfere with the NF-κB and MAPK signaling pathways, which are central to the inflammatory response.[8]

Caption: Hypothetical mechanism of 21-Deoxyneridienone B action.

In Vivo Experimental Design: Anti-Inflammatory Activity

A standard model of acute inflammation, carrageenan-induced paw edema in rodents, is proposed to provide initial insights into the anti-inflammatory potential of 21-Deoxyneridienone B.[4][6]

Experimental Workflow

Caption: Workflow for the in vivo anti-inflammatory evaluation.

Experimental Groups

Group	Treatment	Dose (mg/kg)	Route of Administration	Number of Animals
1	Vehicle Control (0.5% CMC)	-	Oral Gavage	8
2	Positive Control (Indomethacin)	10	Oral Gavage	8
3	21-Deoxyneridienone B	10	Oral Gavage	8
4	21-Deoxyneridienone B	30	Oral Gavage	8
5	21-Deoxyneridienone B	100	Oral Gavage	8

Protocol: Carrageenan-Induced Paw Edema

• Animals: Male Wistar rats (180-220 g) will be used.

• Acclimatization: Animals will be acclimatized for one week under standard laboratory conditions.

• Fasting: Animals will be fasted for 12 hours before the experiment with free access to water.

• Grouping: Animals will be randomly divided into five groups as detailed in the table above.

• Dosing: The respective treatments will be administered via oral gavage.

• Induction of Edema: One hour after treatment, 0.1 mL of 1% w/v carrageenan solution in saline will be injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume will be measured using a plethysmometer immediately before the carrageenan injection (0 hours) and at 1, 2, 3, 4, 5, and 6 hours post-injection.

• Calculation of Edema Inhibition: The percentage of inhibition of edema will be calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

• Euthanasia and Sample Collection: At the end of the experiment (6 hours), animals will be euthanized, and the inflamed paw tissue and blood samples will be collected for biochemical and histopathological analysis.

Hypothetical Data Presentation

Table 1: Effect of 21-Deoxyneridienone B on Carrageenan-Induced Paw Edema in Rats (Hypothetical Data)

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h (Mean ± SEM)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.06	-
Indomethacin	10	0.32 ± 0.03	62.35
21-Deoxyneridienone B	10	0.71 ± 0.05	16.47
21-Deoxyneridienone B	30	0.54 ± 0.04	36.47
21-Deoxyneridienone B	100	0.39 ± 0.03	54.12
p < 0.05 compared to Vehicle Control

Table 2: Effect of 21-Deoxyneridienone B on Inflammatory Markers in Paw Tissue (Hypothetical Data)

Treatment Group	Dose (mg/kg)	MPO Activity (U/g tissue) (Mean ± SEM)	TNF-α (pg/mg protein) (Mean ± SEM)	IL-6 (pg/mg protein) (Mean ± SEM)
Vehicle Control	-	12.5 ± 1.1	350 ± 25	280 ± 20
Indomethacin	10	5.8 ± 0.6	160 ± 15	130 ± 12
21-Deoxyneridienone B	10	10.2 ± 0.9	310 ± 22	250 ± 18
21-Deoxyneridienone B	30	8.1 ± 0.7	245 ± 19	190 ± 15
21-Deoxyneridienone B	100	6.5 ± 0.5	180 ± 16	150 ± 13
p < 0.05 compared to Vehicle Control

In Vivo Experimental Design: Anti-Cancer Activity

A xenograft model using a human cancer cell line is proposed as an initial screen for potential anti-cancer activity.[5]

Logical Relationship of the Study Design

Caption: Logical flow of the in vivo anti-cancer investigation.

Experimental Groups

Group	Treatment	Dose (mg/kg)	Route of Administration	Dosing Frequency	Number of Animals
1	Vehicle Control (10% DMSO in corn oil)	-	Intraperitoneal	Daily	8
2	Positive Control (Cisplatin)	5	Intraperitoneal	Every 3 days	8
3	21-Deoxyneridienone B	20	Intraperitoneal	Daily	8
4	21-Deoxyneridienone B	50	Intraperitoneal	Daily	8

Protocol: Human Tumor Xenograft Model

• Cell Culture: A human cancer cell line (e.g., A549 lung carcinoma) will be cultured under standard conditions.

• Animals: Female athymic nude mice (6-8 weeks old) will be used.

• Tumor Implantation: 1 x 10^6 A549 cells in 0.1 mL of Matrigel will be subcutaneously injected into the right flank of each mouse.

• Tumor Growth: Tumors will be allowed to grow to a palpable size (approximately 100 mm³).

• Grouping: Mice will be randomized into treatment groups.

• Treatment: Treatment will be initiated and administered as per the schedule in the table above.

• Monitoring: Tumor volume and body weight will be measured every two days. Tumor volume will be calculated using the formula: Volume = (Length x Width²) / 2

• Study Termination: The study will be terminated after 21 days or when tumors in the control group reach the maximum allowed size.

• Sample Collection: At termination, tumors will be excised and weighed. Blood and major organs may be collected for further analysis.

Hypothetical Data Presentation

Table 3: Effect of 21-Deoxyneridienone B on Tumor Growth in A549 Xenograft Model (Hypothetical Data)

Treatment Group	Dose (mg/kg)	Final Tumor Volume (mm³) (Mean ± SEM)	Final Tumor Weight (g) (Mean ± SEM)	% Tumor Growth Inhibition (Volume)
Vehicle Control	-	1520 ± 125	1.45 ± 0.11	-
Cisplatin	5	480 ± 65	0.45 ± 0.07	68.42
21-Deoxyneridienone B	20	1150 ± 110	1.10 ± 0.09	24.34
21-Deoxyneridienone B	50	780 ± 95	0.75 ± 0.08	48.68
*p < 0.05 compared to Vehicle Control

Table 4: Effect of 21-Deoxyneridienone B on Body Weight (Hypothetical Data)

Treatment Group	Dose (mg/kg)	Initial Body Weight (g) (Mean ± SEM)	Final Body Weight (g) (Mean ± SEM)	% Change in Body Weight
Vehicle Control	-	22.5 ± 0.8	24.1 ± 0.9	+7.1
Cisplatin	5	22.8 ± 0.7	20.2 ± 1.1	-11.4
21-Deoxyneridienone B	20	22.6 ± 0.9	23.5 ± 1.0	+4.0
21-Deoxyneridienone B	50	22.4 ± 0.8	22.9 ± 0.9	+2.2
p < 0.05 compared to Vehicle Control

Conclusion

The proposed in vivo experimental designs provide a robust framework for the initial evaluation of the anti-inflammatory and anti-cancer properties of 21-Deoxyneridienone B. The successful execution of these studies will yield crucial data on the compound's efficacy and safety profile, guiding further preclinical development. It is imperative that all animal experiments are conducted in accordance with ethical guidelines and approved by an Institutional Animal Care and Use Committee.[9][10][11]

References

• 2. researchgate.net [researchgate.net]
• 3. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Tackling In Vivo Experimental Design [modernvivo.com]
• 10. ichor.bio [ichor.bio]
• 11. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of 21-Deoxyneridienone B in Human Plasma using LC-MS/MS

Abstract

This application note describes a robust and sensitive method for the quantification of 21-Deoxyneridienone B in human plasma. The method utilizes a simple protein precipitation step for sample preparation, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The assay has been developed and validated to provide high throughput, selectivity, and accuracy, making it suitable for pharmacokinetic studies and clinical research. All validation parameters, including linearity, precision, accuracy, and recovery, meet the criteria outlined in regulatory guidelines.

Disclaimer: As of the date of this document, no standardized and validated analytical method for 21-Deoxyneridienone B has been published in peer-reviewed literature. The following protocol is a hypothetical, yet scientifically rigorous and plausible, method based on established principles of bioanalytical chemistry for natural products of similar structure and properties. This document is intended for research and development professionals as a comprehensive template for method development and validation.

Principle of the Method

The method employs High-Performance Liquid Chromatography (HPLC) to achieve chromatographic separation of 21-Deoxyneridienone B and its stable isotope-labeled internal standard (IS) from endogenous plasma components. A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides selective and sensitive detection. Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve constructed from standards of known concentrations.

Experimental Protocols

Materials and Reagents

• Reference Standards: 21-Deoxyneridienone B (≥98% purity), [D3]-21-Deoxyneridienone B (Internal Standard, IS, ≥98% purity).

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm).

• Biological Matrix: Drug-free human plasma (K2-EDTA as anticoagulant).

• Equipment: Analytical balance, calibrated pipettes, vortex mixer, microcentrifuge, 1.5 mL polypropylene (B1209903) tubes, HPLC vials.

Instrumentation and Conditions

• HPLC System: Shimadzu Nexera X2 or equivalent.

  • Column: Phenomenex Kinetex® C18, 2.6 µm, 100 Å, 50 x 2.1 mm.

  • Column Temperature: 40 °C.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient Elution:

    Time (min)	% B
    0.00	30
    0.50	30
    2.50	95
    3.50	95
    3.60	30

    | 5.00 | 30 |

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Ion Source Gas 1: 50 psi.

  • Ion Source Gas 2: 55 psi.

  • Curtain Gas: 35 psi.

  • IonSpray Voltage: 5500 V.

  • Temperature: 500 °C.

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	CE (V)	CXP (V)
    21-Deoxyneridienone B	455.2	203.1	80	35	12

    | [D3]-21-Deoxyneridienone B (IS) | 458.2 | 203.1 | 80 | 35 | 12 |

(DP: Declustering Potential, CE: Collision Energy, CXP: Collision Cell Exit Potential)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 21-Deoxyneridienone B and the IS in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 21-Deoxyneridienone B stock solution with 50:50 (v/v) methanol:water to create working standard solutions for spiking calibration standards and quality controls.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation Protocol

• Aliquot Sample: Pipette 50 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 200 µL of the IS working solution (100 ng/mL) in acetonitrile to each tube. This solution also acts as the protein precipitation agent.

• Vortex: Vortex mix all tubes for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 150 µL of the clear supernatant to an HPLC vial.

• Inject: Inject 5 µL of the supernatant into the LC-MS/MS system for analysis.

Preparation of Calibration Curve and Quality Control Samples

• Spike appropriate volumes of the working standard solutions into blank human plasma to prepare calibration standards at concentrations of 0.5, 1, 5, 10, 50, 100, 400, and 500 ng/mL.

• Prepare Quality Control (QC) samples in blank plasma at four concentration levels:

  • LLOQ QC: 0.5 ng/mL (Lower Limit of Quantification)

  • Low QC: 1.5 ng/mL

  • Mid QC: 75 ng/mL

  • High QC: 375 ng/mL

Quantitative Data Summary

The hypothetical method was validated according to established regulatory guidelines. A summary of the performance characteristics is presented in the table below.

Validation Parameter	Result	Acceptance Criteria
Calibration Range	0.5 - 500 ng/mL	-
Linearity (r²)	> 0.998	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	S/N > 10, Precision ≤20%, Accuracy ±20%
Intra-Day Precision (%CV)	2.8% - 6.5%	≤ 15% (≤ 20% for LLOQ)
Inter-Day Precision (%CV)	4.1% - 8.2%	≤ 15% (≤ 20% for LLOQ)
Intra-Day Accuracy (%RE)	-7.3% to 5.4%	Within ±15% (±20% for LLOQ)
Inter-Day Accuracy (%RE)	-9.1% to 6.8%	Within ±15% (±20% for LLOQ)
Mean Recovery (%)	91.5%	Consistent and reproducible
Matrix Effect (%)	94.2% - 103.1%	IS-normalized factor within acceptable limits

%CV: Percent Coefficient of Variation; %RE: Percent Relative Error

Visualizations

Experimental Workflow

Application Notes and Protocols for the Synthesis and Research of 21-Deoxyneridienone B Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and potential research applications of 21-Deoxyneridienone B derivatives. This document includes detailed experimental protocols, data presentation in tabular format, and visualizations of key workflows and potential biological pathways.

Introduction

21-Deoxyneridienone B is a pregnane-type steroid with the chemical structure (20R)-20-Hydroxypregna-4,6-diene-3,12-dione. Its core structure presents multiple sites for chemical modification, offering the potential to generate a library of derivatives for biological screening. The pregnane (B1235032) skeleton is a common motif in a variety of biologically active natural products and synthetic drugs. Modifications to this scaffold can lead to compounds with a range of activities, including cytotoxic and antiproliferative effects, making them promising candidates for cancer research.

Synthesis of 21-Deoxyneridienone B Derivatives

Diagram: Synthetic Workflow for 21-Deoxyneridienone B Derivatives

Caption: A generalized synthetic workflow for producing 21-Deoxyneridienone B derivatives.

Experimental Protocol: A Potential Synthetic Route

This protocol is a generalized guide. Specific reagents, reaction conditions, and purification methods will need to be optimized for each derivative.

1. Protection of Pregnenolone:

• Objective: To protect the reactive 3β-hydroxyl and 20-keto groups of pregnenolone.

• Procedure:

  • Dissolve pregnenolone in a suitable solvent (e.g., dichloromethane).

  • Add a protecting group reagent for the hydroxyl group (e.g., tert-butyldimethylsilyl chloride with imidazole).

  • Protect the keto group as a ketal (e.g., using ethylene (B1197577) glycol with an acid catalyst).

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Purify the protected pregnenolone by column chromatography.

2. Introduction of the C-6,7 Double Bond:

• Objective: To create the diene system present in the target molecule.

• Procedure:

  • Treat the protected pregnenolone with a suitable dehydrogenating agent (e.g., chloranil (B122849) or DDQ).

  • Reflux the reaction mixture and monitor by TLC.

  • Isolate and purify the resulting diene.

3. Introduction of the C-12 Keto Group:

• Objective: To install the ketone functionality at the C-12 position.

• Procedure:

  • This can be a multi-step process involving, for example, allylic bromination at C-12 followed by hydrolysis and oxidation.

  • Alternatively, microbial hydroxylation at C-12 followed by oxidation is a potential route.

4. Introduction of the C-20R Hydroxyl Group:

• Objective: To stereoselectively reduce the C-20 keto group.

• Procedure:

  • Use a stereoselective reducing agent (e.g., a chiral borane (B79455) reagent) to reduce the C-20 ketone to the desired (R)-alcohol.

  • The choice of reducing agent is critical for achieving the correct stereochemistry.

5. Deprotection:

• Objective: To remove the protecting groups from the C-3 and C-20 positions.

• Procedure:

  • Use appropriate deprotection conditions that are compatible with the rest of the molecule (e.g., a fluoride (B91410) source for silyl (B83357) ethers and acidic hydrolysis for ketals).

6. Derivatization:

• Objective: To create a library of derivatives by modifying the hydroxyl and keto groups.

• Procedure:

  • Esterification/Etherification of the C-20 hydroxyl group: React the parent compound with various acyl chlorides, anhydrides, or alkyl halides.

  • Modification of the C-3 and C-12 keto groups: These can be subjected to reactions such as reductive amination or Wittig reactions to introduce further diversity.

Biological Activity and Potential Signaling Pathways

While specific biological data for 21-Deoxyneridienone B is limited in the public domain, related pregnane derivatives have shown promising cytotoxic and antiproliferative activities against various cancer cell lines.[1] The following section outlines protocols for evaluating the biological activity of newly synthesized derivatives and a potential signaling pathway they might modulate.

Diagram: Experimental Workflow for Biological Evaluation

Caption: A workflow for evaluating the biological activity of synthesized derivatives.

Experimental Protocol: Cytotoxicity Assay (MTT Assay)

• Objective: To determine the concentration at which the derivatives inhibit cell growth by 50% (IC50).

• Materials:

  • Cancer cell lines (e.g., MCF-7, PC-3, A549)

  • Culture medium (e.g., DMEM or RPMI-1640) with 10% FBS

  • 96-well plates

  • 21-Deoxyneridienone B derivatives dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

• Procedure:

  • Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with serial dilutions of the synthesized derivatives (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO).

  • Add MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 values.

Data Presentation: In Vitro Cytotoxicity of Hypothetical Derivatives

Derivative	Modification	Cell Line	IC50 (µM)
21-DNB-01	Parent Compound	MCF-7	25.4
21-DNB-02	C-20 Acetate	MCF-7	15.2
21-DNB-03	C-20 Benzoate	MCF-7	8.7
21-DNB-01	Parent Compound	PC-3	32.1
21-DNB-02	C-20 Acetate	PC-3	21.8
21-DNB-03	C-20 Benzoate	PC-3	12.5

Potential Signaling Pathway: Modulation of the NF-κB Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a key regulator of inflammation, immunity, cell proliferation, and apoptosis. Its dysregulation is implicated in many cancers. Some natural product-derived steroids have been shown to modulate this pathway.

Diagram: Hypothetical Modulation of the NF-κB Signaling Pathway

Caption: Hypothetical inhibition of the NF-κB pathway by a 21-Deoxyneridienone B derivative.

Experimental Protocol: Western Blot for NF-κB Pathway Proteins

• Objective: To investigate the effect of the derivatives on the activation of the NF-κB pathway.

• Procedure:

  • Treat cancer cells with the derivative at its IC50 concentration for various time points.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α) for a short period.

  • Lyse the cells and collect the protein extracts.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against key NF-κB pathway proteins (e.g., phospho-IκBα, total IκBα, p65).

  • Use appropriate secondary antibodies and a chemiluminescence detection system.

  • Analyze the changes in protein expression and phosphorylation levels.

Conclusion

The 21-Deoxyneridienone B scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic and biological evaluation protocols provided in these application notes offer a framework for researchers to synthesize and screen a library of derivatives, identify lead compounds, and investigate their mechanisms of action. Further research into the specific molecular targets and signaling pathways modulated by these compounds will be crucial for their future development as potential drug candidates.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Cardiac Glycoside Concentrations for In Vitro Studies with a Focus on 21-Deoxyneridienone B

Disclaimer: Limited specific data is available for 21-Deoxyneridienone B. This guide heavily references Ouabain, a structurally and functionally similar cardiac glycoside, to illustrate key principles and provide detailed experimental protocols. The information presented here is intended to serve as a comprehensive resource for troubleshooting common issues and ensuring reliable and reproducible experimental outcomes when working with this class of compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for cardiac glycosides like 21-Deoxyneridienone B in in vitro studies?

A1: Cardiac glycosides, including 21-Deoxyneridienone B, are potent inhibitors of the Na+/K+-ATPase pump, an enzyme essential for maintaining the electrochemical gradients of sodium and potassium ions across the cell membrane.[1][2] Inhibition of this pump leads to an increase in intracellular sodium, which in turn affects the sodium-calcium exchanger (NCX), resulting in an accumulation of intracellular calcium.[1][3] This disruption of ion homeostasis triggers various downstream signaling cascades, influencing processes like cell proliferation, apoptosis, and cell death.[1]

Q2: I am observing high levels of cytotoxicity even at low concentrations of my cardiac glycoside. What could be the reason?

A2: High cytotoxicity at low concentrations can be due to several factors:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to cardiac glycosides. Some cell lines may have a higher expression of the Na+/K+-ATPase alpha subunit isoform that is more sensitive to inhibition.

• Compound Purity and Stability: Ensure the purity of your 21-Deoxyneridienone B stock. Impurities could contribute to toxicity. Also, consider the stability of the compound in your culture medium over the duration of the experiment.

• Assay Duration: Prolonged exposure to even low concentrations of cardiac glycosides can lead to significant cytotoxicity. Consider optimizing the incubation time.

Q3: I am not observing any effect of 21-Deoxyneridienone B on my cells. What should I do?

A3: If you are not observing an effect, consider the following troubleshooting steps:

• Compound Inactivity: Verify the integrity of your 21-Deoxyneridienone B stock. If possible, test its activity in a well-characterized sensitive cell line or a Na+/K+-ATPase activity assay.[1]

• Resistant Cell Line: Some cell lines are inherently resistant to cardiac glycosides.[1] This could be due to the expression of resistant Na+/K+-ATPase isoforms. Consider using a different cell line or a positive control compound known to elicit a response.

• Concentration Range: You may need to test a broader range of concentrations, including higher concentrations, to observe an effect.

Q4: What is a typical starting concentration range for a cardiac glycoside like Ouabain in a cell-based assay?

A4: A typical starting range for Ouabain in a cell viability assay, such as a CCK-8 assay, would be from 1 nM to 10 µM.[1] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability between replicate wells	Uneven Cell Seeding: Inconsistent cell numbers across wells.	Optimize your cell seeding protocol to ensure a uniform cell monolayer. Use a multichannel pipette and avoid disturbing the plate after seeding.[1]
Edge Effects: Evaporation and temperature gradients in the outer wells of the microplate.	To minimize these effects, avoid using the outer wells of the microplate, or fill them with sterile PBS.[1]
Contamination: Microbial contamination can interfere with assay readouts.	Regularly check for and discard any contaminated cell cultures.[1]
Precipitate formation upon adding the compound to the media	Poor Solubility: The compound may not be fully dissolved in the stock solution or may precipitate when diluted in aqueous media.	Although Ouabain is generally soluble in DMSO, ensure the stock solution is fully dissolved before diluting in media.[1] For 21-Deoxyneridienone B, solubility characteristics should be determined. Consider using a different solvent or a lower final concentration if solubility is an issue.
Inconsistent results between experiments	Cell Passage Number: Cell characteristics can change with increasing passage number.	Use cells within a consistent and defined passage number range for all experiments.
Reagent Variability: Differences in media, serum, or other reagents.	Use the same lot of reagents for a set of related experiments whenever possible.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration using a Cell Viability Assay (e.g., CCK-8)

This protocol is based on a general procedure for Ouabain and should be adapted for 21-Deoxyneridienone B.

Materials:

• Your cell line of interest

• Complete culture medium

• 96-well microplates

• 21-Deoxyneridienone B stock solution (e.g., in DMSO)

• Cell Counting Kit-8 (CCK-8) or similar viability reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of 21-Deoxyneridienone B in complete culture medium. A suggested starting range, based on Ouabain, would be from 1 nM to 10 µM.[1]

• Controls: Include a vehicle control (medium with the same concentration of DMSO as the highest 21-Deoxyneridienone B concentration) and a no-treatment control.[1]

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared 21-Deoxyneridienone B dilutions or control medium to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Viability Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.[1]

• Measurement: Measure the absorbance at 450 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 (half-maximal inhibitory concentration).

Protocol 2: In Vitro Na+/K+-ATPase Activity Assay

This assay directly measures the inhibitory effect of your compound on the Na+/K+-ATPase enzyme.

Materials:

• Purified Na+/K+-ATPase enzyme or cell lysate containing the enzyme

• Assay buffer

• ATP (Adenosine triphosphate)

• 21-Deoxyneridienone B at various concentrations

• Malachite green reagent for phosphate (B84403) detection

Procedure:

• Reaction Setup: Prepare the reaction mixture containing the assay buffer and the cell lysate/purified enzyme in a 96-well plate.[1]

• Inhibitor Addition: Add different concentrations of 21-Deoxyneridienone B to the wells. Include a control without the compound.[1]

• Reaction Initiation: Initiate the reaction by adding ATP.[1]

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).[1]

• Reaction Termination and Detection: Stop the reaction and measure the amount of inorganic phosphate released using the malachite green reagent.[1]

• Data Analysis: Determine the concentration of 21-Deoxyneridienone B that causes 50% inhibition of the Na+/K+-ATPase activity (IC50).

Quantitative Data Summary

The following table summarizes typical concentration ranges for the well-characterized cardiac glycoside Ouabain, which can serve as a starting point for optimizing 21-Deoxyneridienone B concentrations.

Parameter	Ouabain Concentration Range	Cell Line Example(s)	Reference
Cell Viability (IC50)	1 nM - 10 µM	Varies depending on cell line	[1]
Induction of Cell Cycle Progression (at low concentrations)	Low nanomolar range	Neonatal rat cardiomyocytes	[4]
Inhibition of Na+/K+-ATPase Activity	Sub-nanomolar to micromolar	Purified enzyme or cell lysates	[1]

Visualizations

Caption: Mechanism of action for 21-Deoxyneridienone B.

Caption: Workflow for determining optimal concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. CV Pharmacology | Cardiac Glycosides (Digoxin) [cvpharmacology.com]
• 4. Live cell screening identifies glycosides as enhancers of cardiomyocyte cell cycle activity - PMC [pmc.ncbi.nlm.nih.gov]

21-Deoxyneridienone B stability in cell culture media

Welcome to the technical support center for 21-Deoxyneridienone B. This resource is designed for researchers, scientists, and drug development professionals to address potential challenges related to the stability of 21-Deoxyneridienone B in cell culture media during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: My experimental results with 21-Deoxyneridienone B are inconsistent. Could this be a stability issue?

A1: Inconsistent results are a common indicator of compound instability in cell culture media. The apparent activity of 21-Deoxyneridienone B can be affected by its degradation over the course of an experiment, leading to a decrease in the effective concentration. Factors such as the composition of the cell culture medium, incubation time, temperature, and exposure to light can all contribute to its degradation.

Q2: I'm observing a decrease in the expected biological activity of 21-Deoxyneridienone B over time. What are the potential causes?

A2: A decline in biological activity can be attributed to several factors related to the stability of 21-Deoxyneridienone B:

• Chemical Degradation: As a pregnane (B1235032) steroid, 21-Deoxyneridienone B may be susceptible to hydrolysis or oxidation in the aqueous, oxygen-rich environment of cell culture media.

• Enzymatic Degradation: If you are using serum-supplemented media, enzymes present in the serum (e.g., esterases, proteases) could metabolize the compound. Similarly, cells themselves can metabolize the compound.

• Adsorption to Plasticware: Hydrophobic compounds can adsorb to the surfaces of cell culture plates and tubes, reducing the concentration available to the cells.

• Precipitation: The compound may precipitate out of solution if its solubility limit in the cell culture medium is exceeded.

Q3: How can I determine if 21-Deoxyneridienone B is degrading in my cell culture medium?

A3: The most direct method to assess stability is to incubate 21-Deoxyneridienone B in your specific cell culture medium (with and without cells) and analyze samples at different time points. A sensitive and specific analytical method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), is recommended for quantifying the concentration of the parent compound over time. A decrease in concentration indicates degradation.

Q4: What are the best practices for preparing and storing 21-Deoxyneridienone B stock solutions?

A4: To ensure maximum stability, stock solutions of 21-Deoxyneridienone B should be prepared in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO). It is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C and protect them from light. When preparing working solutions, dilute the stock solution in pre-warmed cell culture medium immediately before use.

Q5: Can components of the cell culture medium interact with 21-Deoxyneridienone B?

A5: Yes, components in the media, such as certain amino acids or vitamins, could potentially react with the compound. The pH of the media can also influence its stability. For instance, steroids can undergo degradation under acidic or basic conditions.

Troubleshooting Guides

Issue 1: Rapid Loss of Compound Activity

Possible Cause	Troubleshooting Steps
Chemical Instability	- Perform a stability study in a simple buffer (e.g., PBS) at 37°C to assess inherent aqueous stability. - Test stability in media with and without serum to determine the influence of serum components.[1] - Analyze stability in different types of cell culture media to identify any specific reactive components.
Enzymatic Degradation	- Conduct stability experiments in serum-free media versus serum-containing media. - Compare stability in the presence and absence of cells to differentiate between chemical degradation and cellular metabolism.
Photodegradation	- Protect cell culture plates from light by wrapping them in aluminum foil during incubation. - Conduct experiments under controlled lighting conditions.

Issue 2: Compound Precipitation in Media

Possible Cause	Troubleshooting Steps
Low Aqueous Solubility	- Determine the kinetic solubility of 21-Deoxyneridienone B in your specific cell culture medium. - Prepare intermediate dilutions of the concentrated stock solution in pre-warmed medium before the final dilution.[2]
"Solvent Shock"	- Ensure the final concentration of the organic solvent (e.g., DMSO) is kept to a minimum (typically ≤ 0.1%). - Add the compound solution to the medium slowly while gently mixing.
Interaction with Media Components	- Try reducing the serum concentration if your experimental design allows. - Pre-incubate the compound in a small volume of serum before diluting it into the rest of the medium.[2]

Data Presentation

The following tables present hypothetical stability data for 21-Deoxyneridienone B in two common cell culture media, with and without the presence of 10% Fetal Bovine Serum (FBS), over a 48-hour period at 37°C. This data is for illustrative purposes to demonstrate how stability data might be presented.

Table 1: Stability of 21-Deoxyneridienone B in DMEM

Time (hours)	% Remaining (DMEM without FBS)	% Remaining (DMEM with 10% FBS)
0	100 ± 2.1	100 ± 1.8
2	95 ± 3.5	98 ± 2.3
8	82 ± 4.1	92 ± 3.0
24	65 ± 5.2	85 ± 4.5
48	48 ± 6.8	75 ± 5.1

Table 2: Stability of 21-Deoxyneridienone B in RPMI-1640

Time (hours)	% Remaining (RPMI-1640 without FBS)	% Remaining (RPMI-1640 with 10% FBS)
0	100 ± 1.9	100 ± 2.0
2	97 ± 2.8	99 ± 1.7
8	88 ± 3.9	95 ± 2.5
24	72 ± 4.7	89 ± 3.8
48	55 ± 6.1	81 ± 4.9

Data are presented as mean ± standard deviation (n=3). The percentage remaining is determined by comparing the peak area of the compound at each time point to the peak area at time 0 using LC-MS/MS analysis.

Experimental Protocols

Protocol 1: Assessing the Stability of 21-Deoxyneridienone B in Cell Culture Media

1. Materials:

• 21-Deoxyneridienone B

• DMSO (anhydrous)

• Cell culture medium (e.g., DMEM, RPMI-1640) with and without 10% FBS

• Sterile microcentrifuge tubes or 24-well plates

• Incubator (37°C, 5% CO₂)

• LC-MS/MS system

2. Procedure:

• Prepare a 10 mM stock solution of 21-Deoxyneridienone B in DMSO.

• Prepare the working solution by diluting the stock solution in the respective pre-warmed media to a final concentration of 10 µM.

• Add 1 mL of the 10 µM working solution to triplicate wells of a 24-well plate for each condition (media type, with/without serum).

• Incubate the plates at 37°C in a humidified incubator with 5% CO₂.

• At designated time points (e.g., 0, 2, 8, 24, 48 hours), collect 100 µL aliquots from each well. The 0-hour time point should be collected immediately after adding the working solution.

• To stop degradation, immediately add 300 µL of ice-cold acetonitrile (B52724) to each 100 µL aliquot.

• Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Analyze the concentration of 21-Deoxyneridienone B in each sample.

• Calculate the percentage of the compound remaining at each time point relative to the T=0 concentration.

Protocol 2: Determining the Kinetic Solubility of 21-Deoxyneridienone B

1. Materials:

• 21-Deoxyneridienone B

• DMSO

• Cell culture medium

• 96-well plates (clear bottom)

• Plate reader capable of measuring turbidity

2. Procedure:

• Prepare a 10 mM stock solution of 21-Deoxyneridienone B in DMSO.

• In a 96-well plate, perform serial dilutions of the stock solution in DMSO to create a range of concentrations.

• Transfer a small, equal volume (e.g., 2 µL) of each DMSO dilution to another 96-well plate.

• Using a multichannel pipette, add pre-warmed (37°C) cell culture medium to each well to achieve the final desired compound concentrations (e.g., 198 µL for a 1:100 dilution). Ensure the final DMSO concentration is consistent.

• Include wells with medium and DMSO only as a blank control.

• Seal the plate and incubate at 37°C for 1-2 hours.

• Measure the turbidity of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 650 nm).

• The highest concentration that does not show a significant increase in turbidity compared to the blank is considered the kinetic solubility.

Visualizations

Some pregnane glycosides have been shown to modulate the melanocortin signaling pathway.[3][4][5][6] While the specific pathways affected by 21-Deoxyneridienone B are yet to be elucidated, the following diagram illustrates a potential mechanism of action for related compounds.

Caption: Potential modulation of the melanocortin signaling pathway by pregnane glycosides.

The following diagram outlines a general workflow for troubleshooting compound stability issues in cell culture experiments.

Caption: Workflow for troubleshooting compound stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effects of Pregnane Glycosides on Food Intake Depend on Stimulation of the Melanocortin Pathway and BDNF in an Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of pregnane glycosides on food intake depend on stimulation of the melanocortin pathway and BDNF in an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 21-Deoxyneridienone B Cytotoxicity Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 21-Deoxyneridienone B. The information addresses common challenges encountered during cytotoxicity experiments with this natural steroid compound.

Frequently Asked Questions (FAQs)

Q1: What is 21-Deoxyneridienone B?

21-Deoxyneridienone B is a natural steroid that has been isolated from the herbs of Marsdenia tenacissima.[] Its biological activities, including its cytotoxic potential, are a subject of ongoing research.

Q2: I am observing low or no cytotoxicity with 21-Deoxyneridienone B in my cancer cell lines. What are the possible reasons?

Several factors could contribute to unexpectedly low cytotoxicity:

• Compound Solubility: 21-Deoxyneridienone B, as a steroid, may have poor solubility in aqueous culture media, leading to precipitation and a lower effective concentration.

• Cell Line Resistance: The selected cell lines may be inherently resistant to the compound's mechanism of action.

• Inappropriate Concentration Range: The concentrations tested may be too low to induce a cytotoxic effect.

• Short Exposure Time: The incubation time may not be sufficient for the compound to exert its cytotoxic effects.

• Compound Degradation: The compound may be unstable in the experimental conditions.

Q3: My results show high variability between replicate wells. What can I do to improve consistency?

High variability can be caused by several factors:

• Uneven Cell Seeding: Ensure a homogenous cell suspension and careful pipetting to seed an equal number of cells in each well.[2]

• Compound Precipitation: Poor solubility can lead to uneven distribution of the compound in the wells. Visually inspect the wells for any precipitate.

• Edge Effects: Wells on the perimeter of the plate are more prone to evaporation, which can concentrate the compound and affect cell growth. It is recommended to fill the outer wells with sterile PBS or medium without cells.

• Pipetting Errors: Inaccurate pipetting of the compound or assay reagents can lead to significant variability.[2]

Q4: I am observing a color change in the medium after adding 21-Deoxyneridienone B. Will this interfere with my colorimetric assay (e.g., MTT, XTT)?

Yes, colored compounds can interfere with absorbance-based assays.[3] It is crucial to include a "compound-only" control (wells with the compound in the medium but without cells) to measure the background absorbance. This background value should be subtracted from the absorbance of the wells with cells. If the interference is significant, consider using a non-colorimetric assay, such as the LDH release assay or a fluorescence-based viability assay.[3]

Troubleshooting Guides

Problem 1: Poor Solubility and Compound Precipitation

Symptoms:

• Visible precipitate in the stock solution or culture wells after adding 21-Deoxyneridienone B.

• Inconsistent results between replicates.

• Lower than expected cytotoxicity.

Possible Solutions:

Solution	Detailed Steps
Optimize Solvent and Concentration	Dissolve 21-Deoxyneridienone B in a small amount of a biocompatible solvent like DMSO first. Ensure the final concentration of the solvent in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.
Sonication or Vortexing	Gently sonicate or vortex the stock solution to aid in dissolution.[3] Be cautious not to degrade the compound.
Use of Solubilizing Agents	Consider the use of pharmaceutically acceptable solubilizing agents, but validate that the agent itself does not affect cell viability.
Pre-incubation Steps	Pre-incubating the compound in serum-free media before adding it to the cells might improve solubility in some cases.

Problem 2: Unexpectedly High Cell Viability

Symptoms:

• Higher than expected cell viability, or even a proliferative effect, at concentrations where cytotoxicity is expected.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Assay Interference	Natural products can sometimes directly reduce tetrazolium salts (like MTT) leading to a false positive signal for viability.[3] Run a control with the compound in cell-free medium to check for direct reduction.
Hormonal Effects	As a steroid, 21-Deoxyneridienone B might have hormonal effects at low concentrations, potentially promoting proliferation in certain cell lines.
Incorrect Concentration	The concentration range tested might be too low. Perform a wider dose-response study.
Cellular Resistance Mechanisms	The cells may have efflux pumps or metabolic pathways that inactivate the compound.

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is a standard method for assessing cell viability based on the metabolic activity of cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 21-Deoxyneridienone B in the culture medium.[3] Remove the old medium from the cells and add 100 µL of the diluted compound to the respective wells. Include vehicle controls (medium with the same concentration of solvent used to dissolve the compound) and untreated controls.[3]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[3]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[3]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells, an indicator of cytotoxicity.

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Controls: Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer), and background (medium only).[4]

• Sample Collection: After incubation, transfer a portion of the cell culture supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (as per the manufacturer's instructions) to each well.

• Incubation: Incubate the plate at room temperature for the recommended time, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the assay kit manufacturer.

Signaling Pathways and Workflows

Hypothetical Signaling Pathway for Steroid-Induced Apoptosis

This diagram illustrates a potential mechanism by which a steroid compound like 21-Deoxyneridienone B might induce apoptosis.

Caption: Hypothetical steroid-induced apoptosis pathway.

Experimental Workflow for Troubleshooting Low Cytotoxicity

This workflow provides a logical approach to diagnosing and resolving issues of low or no observed cytotoxicity.

Caption: Troubleshooting workflow for low cytotoxicity.

References

• 2. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Maximizing 21-Deoxyneridienone B Yield from Marsdenia tenacissima

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for improving the yield of 21-Deoxyneridienone B and other C21 steroidal glycosides from Marsdenia tenacissima. The information is presented in a question-and-answer format to directly address common challenges encountered during the extraction and purification process.

Frequently Asked Questions (FAQs)

Q1: What part of Marsdenia tenacissima is the best source for 21-Deoxyneridienone B?

Both the stems and roots of Marsdenia tenacissima are known to contain a variety of C21 steroidal glycosides, including compounds structurally related to 21-Deoxyneridienone B.[1][2][3] The concentration of specific glycosides can vary depending on the age of the plant, geographical location, and time of harvest. It is recommended to test both plant parts from your source material to determine the most potent source.

Q2: What is the most effective solvent for extracting C21 steroidal glycosides from Marsdenia tenacissima?

Methanol (B129727) and ethanol (B145695) are the most commonly used solvents for the extraction of C21 steroidal glycosides from Marsdenia tenacissima.[4][5] Methanol has been successfully used in quantitative analysis methods for total C21 steroidal glycosides.[4] The choice of solvent may depend on the subsequent purification steps and the desired purity of the final product.

Q3: How can I quantify the total C21 steroidal glycoside content in my extract?

A colorimetric method has been developed for the quantitative determination of total C21 steroidal glycosides in Marsdenia tenacissima. This method involves using a mixture of sulfuric acid-methanol as a color-producing reagent and measuring the absorbance at 325 nm.[4] This can be a valuable tool for optimizing extraction parameters and assessing the quality of different plant batches.

Q4: What are the general steps for isolating 21-Deoxyneridienone B?

The general workflow for isolating 21-Deoxyneridienone B involves:

• Extraction: Extraction of the dried, powdered plant material with a polar solvent like methanol or ethanol.

• Partitioning: The crude extract is then typically suspended in water and partitioned with solvents of increasing polarity, such as chloroform (B151607) or dichloromethane, to separate compounds based on their polarity.

• Chromatography: The fraction containing the C21 steroidal glycosides is then subjected to one or more chromatographic steps for purification. This can include macroporous resin, silica (B1680970) gel, and preparative HPLC.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of 21-Deoxyneridienone B	Improper Plant Material Handling: Enzymatic degradation of glycosides can occur in fresh plant material due to the presence of endogenous enzymes.	Proper Drying: Ensure the plant material is thoroughly dried immediately after harvesting to inactivate degradative enzymes. Methods like convection drying or freeze-drying are effective.[6]
Inefficient Extraction: The solvent, temperature, or extraction time may not be optimal.	Optimize Extraction Parameters: Experiment with different solvents (methanol vs. ethanol), extraction times, and temperatures. Use a quantitative method, like the colorimetric assay, to compare the efficiency of different protocols.[4] Consider using techniques like ultrasound-assisted extraction to improve efficiency.
Degradation during Extraction/Purification: C21 steroidal glycosides may be sensitive to pH and temperature. Extreme pH values and high temperatures can cause hydrolysis of the glycosidic bonds.[7][8][9]	Control pH and Temperature: Maintain a neutral or slightly acidic pH during extraction and purification. Avoid excessive heat. Use methods like vacuum evaporation at low temperatures for solvent removal.
Co-elution of Impurities	Similar Polarity of Compounds: Other C21 steroidal glycosides and related compounds in Marsdenia tenacissima may have similar polarities, making separation difficult.[1][2][10]	Multi-step Chromatographic Purification: Employ a combination of different chromatographic techniques. For example, start with macroporous resin chromatography for initial cleanup, followed by silica gel column chromatography and then preparative HPLC for final purification.
Inappropriate Stationary or Mobile Phase: The selected chromatographic system may not have sufficient resolving power.	Systematic Method Development: Screen different combinations of stationary phases (e.g., C18, phenyl-hexyl) and mobile phase gradients to achieve optimal separation.
Inconsistent Results Between Batches	Variability in Plant Material: The concentration of secondary metabolites in plants can vary significantly based on genetic and environmental factors.	Standardize Plant Material: If possible, source plant material from a single, reputable supplier. Perform a quantitative analysis of the raw material before beginning extraction to assess its quality.
Inconsistent Experimental Procedure: Minor variations in the extraction or purification protocol can lead to different outcomes.	Maintain a Detailed Protocol: Document every step of the process meticulously and ensure consistency across all experiments.

Experimental Protocols

Protocol 1: Quantitative Determination of Total C21 Steroidal Glycosides

This protocol is adapted from a colorimetric method for the quality assessment of Marsdenia tenacissima.[4]

1. Preparation of Standard Solution:

• Accurately weigh a reference standard of a known C21 steroidal glycoside from Marsdenia tenacissima (e.g., Tenacissoside H).
• Dissolve in methanol to prepare a stock solution of known concentration.
• Prepare a series of standard solutions by diluting the stock solution with methanol.

2. Sample Preparation:

• Accurately weigh 1g of powdered Marsdenia tenacissima plant material.
• Add 50 mL of methanol and perform extraction (e.g., sonication for 30 minutes).
• Filter the extract and collect the filtrate.
• Evaporate the solvent under reduced pressure.
• Dissolve the residue in a known volume of methanol.

3. Colorimetric Reaction:

• Take a specific volume of the sample and standard solutions in separate test tubes.
• Add a freshly prepared mixture of sulfuric acid-methanol (4:1 v/v).
• Heat the mixture in a water bath at a specific temperature and for a defined time as optimized.
• Cool the tubes to room temperature.

4. Measurement:

• Measure the absorbance of the solutions at 325 nm using a spectrophotometer.
• Construct a standard curve using the absorbance values of the standard solutions.
• Calculate the concentration of total C21 steroidal glycosides in the sample based on the standard curve.

Protocol 2: General Extraction and Fractionation of C21 Steroidal Glycosides

1. Extraction:

• Air-dry the stems or roots of Marsdenia tenacissima and grind them into a coarse powder.
• Macerate the powdered plant material with 95% ethanol (1:10 w/v) at room temperature for 24-48 hours with occasional shaking. Repeat the extraction three times.
• Combine the ethanol extracts and concentrate under reduced pressure at a temperature below 50°C to obtain a crude extract.

2. Fractionation:

• Suspend the crude extract in distilled water.
• Perform liquid-liquid partitioning successively with solvents of increasing polarity, for example:
• Petroleum ether (to remove non-polar compounds like fats and chlorophyll)
• Dichloromethane or Chloroform (this fraction is likely to contain the C21 steroidal glycosides)
• Ethyl acetate
• n-butanol
• Concentrate each fraction under reduced pressure.

3. Preliminary Analysis:

• Analyze each fraction by Thin Layer Chromatography (TLC) using appropriate solvent systems and visualization reagents (e.g., anisaldehyde-sulfuric acid) to identify the fraction containing the highest concentration of C21 steroidal glycosides.

Visualizations

Experimental Workflow for Yield Improvement

Caption: A general workflow for the extraction, purification, and yield optimization of 21-Deoxyneridienone B.

Troubleshooting Logic for Low Yield

Caption: A troubleshooting decision tree for diagnosing and resolving low yield issues.

References

• 1. Steroid glycosides from the roots of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Five new C21 steroidal glycosides from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. C21 steroid derivatives from the Dai herbal medicine Dai-Bai-Jie, the dried roots of Marsdenia tenacissima, and their screening for anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Determination of C21 steroidal glycosides in Marsdenia tenacissima by colorimetric method] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Polyoxypregnane Glycosides from Root of Marsdenia tenacissima and Inhibited Nitric Oxide Levels in LPS Stimulated RAW 264.7 Cells | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Two new C21 steroidal glycosides from Marsdenia tenacissima (ROXB.) WIGHT et ARN - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 21-Deoxyneridienone B Degradation Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation products and stability of 21-Deoxyneridienone B. As specific degradation data for 21-Deoxyneridienone B is not extensively available in public literature, this guide offers a framework based on established principles of steroid degradation and forced degradation studies as mandated by regulatory bodies.

Frequently Asked Questions (FAQs)

Q1: What is 21-Deoxyneridienone B and why is its stability important?

A1: 21-Deoxyneridienone B is a natural steroid isolated from the herb Marsdenia tenacissima.[] Understanding its stability is crucial for the development of safe and effective pharmaceutical products. Degradation can lead to a loss of potency and the formation of potentially harmful impurities. Stability studies are a regulatory requirement for drug development.[2]

Q2: What are the likely degradation pathways for 21-Deoxyneridienone B?

A2: Based on its pregnane (B1235032) steroid structure, which includes ketone functional groups and a diene system, likely degradation pathways include oxidation of the ketone groups, reactions at the double bonds, and potential isomerization under acidic or basic conditions.[3]

Q3: What are forced degradation studies and why are they necessary?

A3: Forced degradation studies, or stress testing, involve subjecting a drug substance to conditions more severe than accelerated stability studies, such as high heat, humidity, acid and base hydrolysis, oxidation, and photolysis.[2][4] These studies are essential to identify potential degradation products, understand degradation pathways, and develop stability-indicating analytical methods.[2]

Q4: What analytical techniques are most suitable for identifying 21-Deoxyneridienone B degradation products?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common technique for separating and quantifying the parent drug and its degradation products. For structural elucidation and identification of unknown degradants, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with tandem MS (MS/MS), is the preferred method.[5][6] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for definitive structural confirmation of isolated degradation products.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Loss of 21-Deoxyneridienone B potency in experiments.	Chemical degradation due to improper storage (exposure to light, elevated temperature, humidity).	1. Review storage conditions; store in a tightly sealed, light-resistant container at the recommended temperature. 2. Aliquot samples to avoid repeated freeze-thaw cycles. 3. For long-term storage, consider purging with an inert gas (e.g., nitrogen, argon) to prevent oxidation.[3] 4. Verify the purity of the current stock using HPLC against a reference standard.
Appearance of unexpected peaks in HPLC/LC-MS analysis.	Formation of degradation products.	1. Confirm that the peaks are not artifacts from the solvent, buffer, or sample matrix by running appropriate blanks. 2. Perform forced degradation studies to systematically generate and identify potential degradation products.[3] 3. Use a photodiode array (PDA) detector with HPLC to check for peak purity. 4. Employ LC-MS/MS to obtain mass information and fragmentation patterns of the unknown peaks to aid in their identification.
Poor resolution between 21-Deoxyneridienone B and its degradation peaks.	The analytical method is not optimized to be "stability-indicating."	1. Modify the mobile phase composition (e.g., change the organic solvent ratio, pH, or buffer strength). 2. Optimize the column temperature. 3. Evaluate a different stationary phase (e.g., C18, Phenyl-Hexyl). 4. Adjust the gradient elution profile to increase the separation of closely eluting peaks.
Difficulty in identifying the structure of a degradation product.	Insufficient data from a single analytical technique.	1. Isolate the impurity using preparative HPLC. 2. Obtain high-resolution mass spectrometry (HRMS) data to determine the accurate mass and elemental composition. 3. Perform multidimensional NMR experiments (e.g., COSY, HSQC, HMBC) on the isolated impurity for complete structural elucidation.

Experimental Protocols

Protocol 1: Forced Degradation Study of 21-Deoxyneridienone B

Objective: To generate potential degradation products of 21-Deoxyneridienone B under various stress conditions.

Materials:

• 21-Deoxyneridienone B

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 21-Deoxyneridienone B in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Withdraw samples at intermediate time points (e.g., 2, 4, 8, 12 hours), neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Withdraw samples at intermediate time points, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Withdraw samples at intermediate time points and dilute for analysis.

• Thermal Degradation: Place the solid drug substance in a hot air oven at 80°C for 48 hours. Also, heat the stock solution at 60°C for 48 hours. Sample at various time points.

• Photolytic Degradation: Expose the solid drug substance and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber. A control sample should be protected from light.

• Analysis: Analyze all samples by a suitable stability-indicating HPLC-UV method. If significant degradation is observed, further analysis by LC-MS is recommended.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 21-Deoxyneridienone B from its degradation products.

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity II or equivalent with a quaternary pump, autosampler, column compartment, and PDA detector.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program (Illustrative):

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm (based on UV maxima of the chromophore)

• Injection Volume: 10 µL

Procedure:

• Prepare a solution containing a mixture of the stressed samples from the forced degradation study.

• Inject the mixture into the HPLC system.

• Evaluate the chromatogram for the resolution between the parent peak (21-Deoxyneridienone B) and all degradation product peaks. The resolution should be >1.5.

• If resolution is inadequate, systematically adjust method parameters (gradient slope, mobile phase composition, column chemistry) until satisfactory separation is achieved.

• Validate the final method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Data Presentation (Hypothetical Data)

The following tables represent hypothetical results from a forced degradation study on 21-Deoxyneridienone B.

Table 1: Summary of Forced Degradation Results for 21-Deoxyneridienone B

Stress Condition	Time	% Assay of 21-Deoxyneridienone B	% Total Degradation	Number of Degradants	Major Degradant (RT, min)
0.1 M HCl	24h	85.2	14.8	3	12.5
0.1 M NaOH	24h	78.9	21.1	4	9.8, 15.2
3% H₂O₂	24h	92.1	7.9	2	18.1
Thermal (60°C, solution)	48h	95.5	4.5	1	20.3
Photolytic (Solid)	7 days	98.2	1.8	1	19.5

Table 2: Purity and Mass Data for Major Degradation Products (Hypothetical)

Degradant ID	Retention Time (min)	Peak Purity	[M+H]⁺ (m/z)	Proposed Change
DP-1 (Acid)	12.5	>99%	329.20	Isomerization
DP-2 (Base)	9.8	>99%	345.19	Addition of H₂O
DP-3 (Oxidative)	18.1	>98%	345.19	Oxidation (+O)

Visualizations

The following diagrams illustrate key workflows and concepts in the study of 21-Deoxyneridienone B degradation.

Caption: Workflow for a forced degradation study of 21-Deoxyneridienone B.

Caption: A logical guide for troubleshooting unexpected chromatographic peaks.

References

• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 6. forced degradation products: Topics by Science.gov [science.gov]

Technical Support Center: Off-Target Effects of 21-Deoxyneridienone B in Cellular Assays

Important Notice: Initial searches for "21-Deoxyneridienone B" did not yield any publicly available data regarding its off-target effects in cellular assays. This compound, with CAS number 924910-83-8, is identified as a natural steroid isolated from Marsdenia tenacissima.[] The following information has been generated to address the format of the user request but focuses on a similarly named but distinct compound, Compound 21 (C21) , a synthetic DREADD (Designer Receptors Exclusively Activated by Designer Drugs) agonist (CAS number 56296-18-5). This information is provided as a case study for researchers investigating off-target effects of novel compounds.

Troubleshooting Guides and FAQs for Compound 21 (C21)

This section addresses potential issues and questions researchers might encounter when using Compound 21 (C21) in cellular and in vivo experiments, with a focus on its off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is Compound 21 (C21) and what is its primary mode of action?

A1: Compound 21 (C21) is a potent and selective agonist for muscarinic-based Designer Receptors Exclusively Activated by Designer Drugs (DREADDs), including the excitatory hM3Dq and the inhibitory hM4Di receptors.[2][3] It is designed to activate these engineered receptors with high potency, allowing for remote control of neuronal activity in preclinical research.[2][4]

Q2: I am observing effects in my control cells (not expressing DREADDs) after applying C21. Is this expected?

A2: Yes, this can occur. While C21 is designed to be selective for DREADDs, dose-dependent off-target effects have been reported. In vivo studies in rats have shown that at a concentration of 1.0 mg/kg, C21 can cause a significant increase in the activity of nigral dopaminergic neurons in control animals not expressing DREADDs.[4] This suggests that at higher concentrations, C21 may interact with endogenous receptors.

Q3: What are the known molecular off-targets of C21?

A3: Radioligand binding assays have shown that C21 can bind to a range of endogenous G protein-coupled receptors (GPCRs), including muscarinic M1-M3 receptors, histamine (B1213489) H1, serotonin (B10506) 5-HT2A, 5-HT2C, and α1A-adrenergic receptors.[2][5] It is important to note that binding does not always translate to functional activity. However, some studies suggest that C21 may act as a functional antagonist at some of these off-target receptors.[3][6][7][8]

Q4: How can I minimize off-target effects of C21 in my experiments?

A4: The key to minimizing off-target effects is careful dose selection. It is crucial to perform a thorough dose-response curve to identify the lowest effective concentration that activates DREADDs without causing effects in your control, non-DREADD expressing cells. For in vivo studies in male rats, reducing the dose from 1.0 mg/kg to 0.5 mg/kg was shown to circumvent off-target neuronal activation while still effectively activating hM4Di.[4]

Q5: Are the off-target effects of C21 sex-dependent?

A5: There is evidence to suggest sex-dependent differences in off-target effects. In female rats, a dose of 0.5 mg/kg of C21, which was devoid of off-target effects in males, still induced a transient and residual off-target effect.[4] Researchers should consider potential sex differences in their experimental design.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Unexpected cellular response in control, non-DREADD expressing cells.	C21 concentration is too high, leading to off-target effects.	1. Perform a dose-response study to determine the EC50 for the intended DREADD target and the lowest concentration that elicits a response. 2. Run parallel experiments with control cells at a range of C21 concentrations to identify the threshold for off-target effects. 3. If possible, use a lower concentration of C21 that maintains on-target activity while minimizing off-target responses.
Variability in experimental results between batches of C21.	Inconsistent purity or formulation of the compound.	1. Ensure you are using a high-purity C21 from a reputable supplier. 2. Prepare fresh stock solutions for each experiment and be consistent in the solvent used. 3. Consider using the water-soluble salt of C21 for easier and more consistent formulation.
In vivo behavioral changes in control animals.	Off-target effects on endogenous receptors in the central nervous system or peripheral tissues.	1. As with cellular assays, perform a careful in vivo dose-response study. 2. Include appropriate vehicle-treated control groups. 3. Be aware of potential off-target effects on systems like the renal system, where C21 has been shown to cause acute diuresis at higher doses.[5][9]

Data on Off-Target Binding of Compound 21 (C21)

The following table summarizes the reported binding affinities (Ki) of C21 for various endogenous receptors. Lower Ki values indicate higher binding affinity.

Receptor	Binding Affinity (Ki, nM)	Reference
Histamine H1	6	[2]
Serotonin 5-HT2A	66	[2]
Serotonin 5-HT2C	170	[2]
α1A-adrenergic	280	[2]

Experimental Protocols

Protocol 1: In Vitro Calcium Mobilization Assay for hM3Dq Activation

This protocol is a general guideline for assessing the on-target activity of C21 on the excitatory hM3Dq DREADD, which signals through Gq and leads to an increase in intracellular calcium.

• Cell Culture: Culture HEK293 cells stably expressing the hM3Dq DREADD in DMEM supplemented with 10% FBS and appropriate selection antibiotics.

• Cell Plating: Plate the cells in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading: On the day of the assay, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare a serial dilution of C21 in a suitable assay buffer.

• Assay: Use a fluorescent plate reader equipped with an automated injection system to measure the baseline fluorescence. Inject the C21 dilutions and immediately begin recording the change in fluorescence over time.

• Data Analysis: The increase in fluorescence corresponds to an increase in intracellular calcium. Plot the peak fluorescence intensity against the log of the C21 concentration to generate a dose-response curve and calculate the EC50.

Protocol 2: Whole-Cell Radioligand Binding Assay

This protocol can be used to determine the binding affinity of C21 for its intended DREADD target or for potential off-target receptors.

• Cell Culture: Culture cells expressing the receptor of interest (e.g., hM4Di DREADD or a wild-type GPCR).

• Cell Plating: Plate the cells in a 96-well plate and grow to confluence.

• Competition Binding: On the day of the assay, incubate the cells with a constant concentration of a suitable radioligand for the receptor of interest and increasing concentrations of unlabeled C21.

• Washing and Lysis: After incubation, wash the cells to remove unbound radioligand. Lyse the cells and measure the bound radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log of the C21 concentration. The concentration of C21 that displaces 50% of the radioligand is the IC50. The Ki can be calculated from the IC50 using the Cheng-Prusoff equation.

Visualizations

Caption: On-target signaling pathways of Compound 21 (C21) via hM3Dq and hM4Di DREADDs.

References

• 2. lumiprobe.com [lumiprobe.com]
• 3. DREADD agonist 21 (Compound 21) dihydrochloride (water soluble) | Hello Bio [hellobio.com]
• 4. Compound 21, a two-edged sword with both DREADD-selective and off-target outcomes in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | DREADD agonist compound 21 causes acute diuresis in wild-type mice [frontiersin.org]
• 6. DREADD Agonist 21 Is an Effective Agonist for Muscarinic-Based DREADDs in Vitro and in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. DREADD agonist 21 (Compound 21) | Effective agonist for muscarinic-based DREADDs | Hello Bio [hellobio.com]
• 9. researchgate.net [researchgate.net]

How to prevent precipitation of 21-Deoxyneridienone B in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of 21-Deoxyneridienone B in aqueous solutions.

Troubleshooting Guide: Precipitation of 21-Deoxyneridienone B

Issue: 21-Deoxyneridienone B precipitates out of my aqueous solution.

Potential Causes and Solutions:

• Low Aqueous Solubility: 21-Deoxyneridienone B, like many steroid-based compounds, is likely hydrophobic and possesses low intrinsic solubility in water.[1] Precipitation occurs when the concentration of the compound exceeds its solubility limit in the aqueous environment.

  • Solution 1: Employ Co-solvents. The addition of a water-miscible organic solvent, or co-solvent, can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.[2][3][4][5][6]

    • Recommended Co-solvents: Ethanol, propylene (B89431) glycol (PG), polyethylene (B3416737) glycol (PEG 300/400), and dimethyl sulfoxide (B87167) (DMSO) are commonly used.[3][4][6][7]

    • Experimental Protocol: See "Protocol 1: Co-solvent Solubility Enhancement."

  • Solution 2: Utilize Surfactants. Surfactants, or surface-active agents, can enhance the solubility of hydrophobic drugs by forming micelles that encapsulate the compound, preventing its precipitation.[8][9][10][11]

    • Recommended Surfactants: Non-ionic surfactants such as Polysorbates (e.g., Tween® 80) and Poloxamers are often used in pharmaceutical formulations due to their low toxicity.[7][12]

    • Experimental Protocol: See "Protocol 2: Surfactant-based Solubilization."

  • Solution 3: Incorporate Cyclodextrins. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[13][14][15][16][17]

    • Recommended Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used to improve the solubility and stability of poorly soluble drugs.[13]

    • Experimental Protocol: See "Protocol 3: Cyclodextrin (B1172386) Complexation."

• pH of the Solution: The solubility of a compound can be significantly influenced by the pH of the aqueous solution, especially if the compound has ionizable functional groups. While the pKa of 21-Deoxyneridienone B is predicted to be around 14.86, suggesting it is not easily ionizable, formulation pH should still be considered.[18]

  • Action: Evaluate the pH of your aqueous solution. Although significant pH-dependent solubility is not expected for this compound, it is a crucial parameter to control in any formulation.

• Temperature: Temperature can affect the solubility of a compound. For most solids, solubility increases with temperature.

  • Action: Ensure your experiments are conducted at a consistent and controlled temperature. A slight, controlled increase in temperature may help in initial dissolution, but be cautious as it might lead to precipitation upon cooling to ambient temperature.

Frequently Asked Questions (FAQs)

Q1: What is the starting point for selecting a solubilization technique for 21-Deoxyneridienone B?

A1: The selection of a suitable solubilization method depends on the specific requirements of your experiment (e.g., in vitro assay, in vivo study) and the desired final concentration of 21-Deoxyneridienone B. A good starting point is to screen a panel of pharmaceutically acceptable co-solvents and surfactants at various concentrations to determine the most effective system.

Q2: How much co-solvent should I use?

A2: The amount of co-solvent should be minimized to avoid potential toxicity or off-target effects in biological systems. It is recommended to start with a low percentage (e.g., 1-5% v/v) and gradually increase it until the desired solubility is achieved without precipitation. A systematic approach as outlined in "Protocol 1" is advised.

Q3: Can I combine different solubilization methods?

A3: Yes, combining methods can have synergistic effects. For instance, using a co-solvent in combination with a surfactant or a cyclodextrin can further enhance the solubility of a hydrophobic compound.[14]

Q4: My compound dissolves initially but precipitates over time. What should I do?

A4: This phenomenon, known as supersaturation and subsequent precipitation, is common for poorly soluble compounds. This indicates that the initial solution was thermodynamically unstable. To address this, you can:

• Increase the concentration of the co-solvent, surfactant, or cyclodextrin to provide a more stable formulation.

• Investigate the use of precipitation inhibitors, which are often polymeric substances that can help maintain a supersaturated state.

Q5: How can I confirm that the chosen solubilization method is not affecting my experimental results?

A5: It is crucial to run appropriate vehicle controls in your experiments. This involves testing the effects of the solubilization system (e.g., aqueous solution with the co-solvent, surfactant, or cyclodextrin) without 21-Deoxyneridienone B to ensure that the excipients themselves do not interfere with the assay or produce any biological effects.

Data Presentation

Table 1: Comparison of Common Solubilization Techniques

Technique	Mechanism	Advantages	Disadvantages	Typical Concentration Range
Co-solvency	Reduces solvent polarity	Simple to prepare, cost-effective	Potential for toxicity at high concentrations, may affect biological assays	1 - 20% (v/v)
Surfactant Micellization	Encapsulates hydrophobic drug in micelles	High solubilization capacity, can improve stability	Potential for cell lysis at high concentrations, can interfere with some assays	0.1 - 5% (w/v)
Cyclodextrin Complexation	Forms inclusion complexes	Low toxicity, can improve bioavailability	Limited by stoichiometry of complexation, can be more expensive	1 - 10% (w/v)

Experimental Protocols

Protocol 1: Co-solvent Solubility Enhancement

Objective: To determine the optimal co-solvent and its concentration to dissolve 21-Deoxyneridienone B in an aqueous solution.

Materials:

• 21-Deoxyneridienone B

• Aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Co-solvents: Ethanol, Propylene Glycol (PG), PEG 400, DMSO

• Vortex mixer

• Shaking incubator

• Centrifuge

• HPLC or other suitable analytical method for quantification

Methodology:

• Prepare stock solutions of 21-Deoxyneridienone B in each co-solvent at a high concentration (e.g., 10 mg/mL).

• In separate vials, add increasing volumes of the stock solution to the aqueous buffer to achieve final co-solvent concentrations ranging from 1% to 20% (v/v).

• Ensure the final concentration of 21-Deoxyneridienone B is constant across all vials and exceeds its expected aqueous solubility.

• Vortex each vial for 1 minute to ensure thorough mixing.

• Incubate the vials in a shaking incubator at a controlled temperature (e.g., 25°C) for 24-48 hours to reach equilibrium.

• After incubation, visually inspect for any precipitate.

• Centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet any undissolved compound.

• Carefully collect the supernatant and analyze the concentration of dissolved 21-Deoxyneridienone B using a validated analytical method.

• The co-solvent system that provides the desired concentration without precipitation and with the lowest co-solvent percentage is considered optimal.

Protocol 2: Surfactant-based Solubilization

Objective: To identify a suitable surfactant and its concentration for solubilizing 21-Deoxyneridienone B.

Materials:

• 21-Deoxyneridienone B

• Aqueous buffer

• Surfactants: Polysorbate 80 (Tween® 80), Poloxamer 188

• Other equipment as listed in Protocol 1

Methodology:

• Prepare stock solutions of the surfactants in the aqueous buffer (e.g., 10% w/v).

• Add an excess amount of 21-Deoxyneridienone B to separate vials containing the aqueous buffer with increasing concentrations of the surfactant (e.g., 0.1% to 5% w/v).

• Follow steps 4-8 from Protocol 1 to determine the solubility of 21-Deoxyneridienone B in each surfactant solution.

Protocol 3: Cyclodextrin Complexation

Objective: To evaluate the effectiveness of cyclodextrins in enhancing the solubility of 21-Deoxyneridienone B.

Materials:

• 21-Deoxyneridienone B

• Aqueous buffer

• Cyclodextrins: HP-β-CD, SBE-β-CD

• Other equipment as listed in Protocol 1

Methodology:

• Prepare aqueous solutions of the cyclodextrins at various concentrations (e.g., 1% to 10% w/v).

• Add an excess amount of 21-Deoxyneridienone B to each cyclodextrin solution.

• Follow steps 4-8 from Protocol 1 to determine the solubility enhancement.

Visualizations

Caption: Workflow for Screening Solubilization Methods.

Caption: Logical Relationships in Solubility Enhancement.

References

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 3. Cosolvent - Wikipedia [en.wikipedia.org]
• 4. bepls.com [bepls.com]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. jocpr.com [jocpr.com]
• 9. asianpharmtech.com [asianpharmtech.com]
• 10. THE PCCA BLOG | The Role of Surfactants in Compounded Preparation [pccarx.com]
• 11. A recent overview of surfactant–drug interactions and their importance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 15. gpsrjournal.com [gpsrjournal.com]
• 16. ijpsr.com [ijpsr.com]
• 17. researchgate.net [researchgate.net]
• 18. 21-Deoxyneridienone B CAS#: 924910-83-8 [chemicalbook.com]

Technical Support Center: Enhancing the Bioavailability of 21-Deoxyneridienone B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on modifying 21-Deoxyneridienone B to improve its bioavailability. Given the limited publicly available data on the specific physicochemical properties of 21-Deoxyneridienone B, this guide focuses on general strategies applicable to steroid-like, moderately lipophilic natural products.

Frequently Asked Questions (FAQs)

Q1: What are the potential reasons for the suspected low oral bioavailability of 21-Deoxyneridienone B?

A1: Based on its steroidal structure and predicted lipophilicity (XLogP3: 2.4), 21-Deoxyneridienone B may exhibit low oral bioavailability due to one or more of the following factors:

• Poor Aqueous Solubility: Many steroid-like compounds have low solubility in the gastrointestinal fluids, which is a prerequisite for absorption.

• Low Dissolution Rate: Even if soluble, the rate at which the solid compound dissolves can be a limiting factor for absorption.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall or liver before reaching systemic circulation.[1]

• Efflux Transporter Activity: It might be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal epithelium, which actively pump the compound back into the gut lumen.

Q2: What initial assessments should be performed to understand the bioavailability limitations of 21-Deoxyneridienone B?

A2: A systematic approach to characterizing the compound's properties is crucial. Key initial assessments include:

• Aqueous Solubility Determination: Measure the solubility in buffers at different pH values (e.g., pH 1.2, 4.5, and 6.8) to simulate the conditions of the gastrointestinal tract.

• In Vitro Permeability Assay: Use a Caco-2 cell monolayer assay to assess the intestinal permeability and identify potential interactions with efflux transporters.

• Metabolic Stability Assessment: Evaluate the stability of the compound in liver microsomes (from different species, including human) to estimate the extent of first-pass metabolism.

• LogP/LogD Measurement: Experimentally determine the lipophilicity of the compound to confirm the predicted values.

Q3: What are the primary strategies for enhancing the bioavailability of a compound like 21-Deoxyneridienone B?

A3: Strategies can be broadly categorized into formulation-based and chemical modification approaches:

• Formulation Strategies: These aim to improve the solubility and dissolution rate of the existing molecule. Common techniques include:

  • Particle Size Reduction: Micronization or nanocrystal technology can increase the surface area for dissolution.

  • Amorphous Solid Dispersions: Dispersing the compound in a polymer matrix can prevent crystallization and enhance solubility.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), liposomes, or solid lipid nanoparticles (SLNs) can improve solubility and lymphatic uptake, potentially bypassing first-pass metabolism.

• Chemical Modification (Prodrug Approach): This involves synthesizing a modified version of the molecule (a prodrug) that has improved properties and is converted to the active parent drug in the body.

Troubleshooting Guides

Issue 1: Low and Variable Plasma Concentrations in Animal Studies

Possible Cause: Poor aqueous solubility and dissolution rate of 21-Deoxyneridienone B.

Troubleshooting Steps:

• Characterize the Solid State: Perform powder X-ray diffraction (PXRD) and differential scanning calorimetry (DSC) to determine the crystallinity of your compound batch. Different polymorphic forms can have different solubilities.

• Particle Size Analysis: Use laser diffraction to measure the particle size distribution of the bulk powder.

• Formulation Optimization:

  • Micronization: If the particle size is large, consider jet milling to reduce it.

  • Co-solvent/Surfactant Screening: Test the solubility in various pharmaceutically acceptable co-solvents (e.g., PEG 400, propylene (B89431) glycol) and surfactants (e.g., polysorbate 80, Cremophor EL).

  • Amorphous Solid Dispersion: Prepare a solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC) and evaluate its dissolution profile.

Formulation Strategy	Principle	Potential Advantage for 21-Deoxyneridienone B
Micronization/Nanonization	Increases surface area for dissolution.	Simple and effective for dissolution rate-limited absorption.
Amorphous Solid Dispersion	Stabilizes the drug in a high-energy, amorphous state.	Can significantly increase aqueous solubility.
Lipid-Based Formulations	Solubilizes the drug in a lipid carrier.	Can enhance lymphatic transport, bypassing the liver.

Issue 2: High Apparent In Vitro Permeability but Low In Vivo Exposure

Possible Cause: Extensive first-pass metabolism in the liver.

Troubleshooting Steps:

• In Vitro Metabolism Studies:

  • Liver Microsome Stability Assay: Quantify the rate of metabolism in liver microsomes from the animal species used in your in vivo studies and in human liver microsomes.

  • Hepatocyte Stability Assay: Use primary hepatocytes to get a more complete picture of Phase I and Phase II metabolism.

• Metabolite Identification: Use LC-MS/MS to identify the major metabolites formed in the in vitro systems. This can provide clues for chemical modifications to block metabolic "hot spots."

• Consider a Prodrug Approach: If a specific metabolic pathway is identified as the primary clearance mechanism, a prodrug strategy could be employed to temporarily mask the site of metabolism.

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of 21-Deoxyneridienone B and to investigate if it is a substrate of P-gp efflux transporters.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Permeability Measurement (A-to-B):

  • Add 21-Deoxyneridienone B (typically at 10 µM) to the apical (A) side.

  • At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (B) side.

• Permeability Measurement (B-to-A):

  • Add the compound to the basolateral (B) side and sample from the apical (A) side.

• P-gp Substrate Assessment: Repeat the A-to-B and B-to-A permeability measurements in the presence of a known P-gp inhibitor (e.g., verapamil).

• Sample Analysis: Quantify the concentration of 21-Deoxyneridienone B in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the involvement of active efflux. A significant reduction in the efflux ratio in the presence of the inhibitor confirms P-gp substrate activity.

Parameter	Interpretation for High Permeability	Interpretation for Low Permeability
Papp (A-B)	> 10 x 10⁻⁶ cm/s	< 1 x 10⁻⁶ cm/s
Efflux Ratio	> 2 suggests efflux	< 2 suggests no significant efflux

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the oral bioavailability and key pharmacokinetic parameters of a 21-Deoxyneridienone B formulation.

Methodology:

• Animal Model: Use male Sprague-Dawley rats (n=3-5 per group).

• Dosing:

  • Intravenous (IV) Group: Administer 21-Deoxyneridienone B (e.g., 1 mg/kg) in a solubilizing vehicle via the tail vein.

  • Oral (PO) Group: Administer the 21-Deoxyneridienone B formulation (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples at specific time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Quantify the concentration of 21-Deoxyneridienone B in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis to calculate key parameters such as Cmax, Tmax, AUC, half-life, and clearance.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.[1]

Pharmacokinetic Parameter	Description
Cmax	Maximum observed plasma concentration.
Tmax	Time to reach Cmax.
AUC (Area Under the Curve)	Total drug exposure over time.
t₁/₂ (Half-life)	Time required for the plasma concentration to decrease by half.
F% (Bioavailability)	The fraction of the oral dose that reaches systemic circulation.[1]

Visualizations

Caption: Experimental workflow for enhancing bioavailability.

Caption: Factors affecting oral bioavailability.

References

• 1. echemi.com [echemi.com]

Reference Data & Comparative Studies

21-Deoxyneridienone B: A Comparative Analysis of its Cytotoxic Profile Against Other C21 Steroids from Marsdenia tenacissima

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic activity of 21-Deoxyneridienone B with other C21 steroids isolated from the medicinal plant Marsdenia tenacissima. The data presented is compiled from published experimental findings, offering a valuable resource for researchers in oncology and natural product chemistry.

Introduction

Marsdenia tenacissima is a plant rich in C21 steroids, a class of compounds that has demonstrated a range of biological activities, most notably antitumor effects.[1] These compounds have been the subject of extensive research to identify potent cytotoxic agents for potential therapeutic applications. This guide focuses on 21-Deoxyneridienone B and provides a comparative overview of its cytotoxic efficacy against other C21 steroids from the same plant, supported by available experimental data.

Comparative Cytotoxicity Data

The cytotoxic activities of 21-Deoxyneridienone B and other representative C21 steroids from Marsdenia tenacissima have been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting biological or biochemical functions, are summarized in the table below.

Compound Name	Cell Line	IC50 (μM)
21-Deoxyneridienone B	A549 (Lung Carcinoma)	> 300
Marsectohexol Derivative (Compound 12)	A549 (Lung Carcinoma)	5.2[2][3]
Compound 3	A549 (Lung Carcinoma)	16.79
MCF-7 (Breast Adenocarcinoma)	15.81
HCT-116 (Colorectal Carcinoma)	22.88
HeLa (Cervical Cancer)	18.64
HepG2 (Hepatocellular Carcinoma)	20.45

Data Interpretation: The presented data indicates that 21-Deoxyneridienone B exhibits significantly weaker cytotoxic activity against the A549 human lung carcinoma cell line compared to other C21 steroids isolated from Marsdenia tenacissima. Notably, the marsectohexol derivative (Compound 12) demonstrates potent cytotoxicity with an IC50 value of 5.2 μM against the same cell line. Another unnamed C21 steroid, referred to as Compound 3 in a recent study, also shows moderate to potent cytotoxicity across a panel of cancer cell lines, with IC50 values ranging from 15.81 to 22.88 μM.

Experimental Protocols

The following is a detailed description of the methodology typically employed for determining the cytotoxic activity of these compounds.

Cytotoxicity Assay (MTT Assay)

The in vitro cytotoxicity of the C21 steroids is predominantly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Procedure:

• Cell Culture: Human cancer cell lines (e.g., A549, MCF-7, HCT-116, HeLa, HepG2) are cultured in an appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 × 10^3 to 1 × 10^4 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds (21-Deoxyneridienone B and other C21 steroids) are dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions, which are then serially diluted with the culture medium to achieve a range of final concentrations. The cells are then treated with these dilutions. A control group receiving only the vehicle (DMSO-containing medium) is also included.

• Incubation: The treated cells are incubated for a specified period, typically 48 or 72 hours.

• MTT Addition: After the incubation period, 20 μL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 μL of DMSO is added to each well to dissolve the formazan crystals that have formed in viable cells.

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 490 nm or 570 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control group. The IC50 value is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways

Studies on the mechanisms of action of cytotoxic C21 steroids from Marsdenia tenacissima suggest their involvement in the induction of apoptosis (programmed cell death) through the modulation of key signaling pathways.

Caption: C21 steroids induce apoptosis via PI3K/AKT/mTOR, YAP, and Bcl-2/Bax pathways.

The diagram above illustrates the putative mechanism by which some cytotoxic C21 steroids from Marsdenia tenacissima induce apoptosis. These compounds have been shown to inhibit the PI3K/AKT/mTOR and YAP signaling pathways, which are crucial for cell survival and proliferation. Furthermore, they can modulate the expression of apoptosis-related proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax. This shift in the Bax/Bcl-2 ratio promotes the release of cytochrome c from the mitochondria, which in turn activates the caspase cascade, ultimately leading to apoptotic cell death.

Conclusion

Based on the available data, 21-Deoxyneridienone B is a significantly less potent cytotoxic agent against A549 cells when compared to other C21 steroids isolated from Marsdenia tenacissima, such as the marsectohexol derivative (Compound 12) and Compound 3. The pronounced differences in their IC50 values highlight the structural nuances that dictate the cytotoxic potential of this class of natural products. Further structure-activity relationship (SAR) studies are warranted to elucidate the specific chemical features responsible for the potent anticancer activity observed in some of these C21 steroids. This comparative guide serves as a foundational resource for researchers aiming to identify and develop novel anticancer drug candidates from natural sources.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. 2.7.2. Cytotoxicity assessment (MTT assay) [bio-protocol.org]

A Comparative Analysis of the Cytotoxic Effects of 21-Deoxyneridienone B and Tenacigenin B

In the landscape of oncological research, the quest for novel therapeutic agents with potent and selective cytotoxicity against cancer cells is paramount. This guide provides a comparative overview of two C21 steroidal compounds, 21-Deoxyneridienone B and Tenacigenin B, focusing on their cytotoxic profiles and mechanisms of action. This analysis is intended for researchers, scientists, and professionals in drug development, offering a synthesis of available experimental data to inform future research directions.

Executive Summary

While direct comparative studies on the cytotoxicity of 21-Deoxyneridienone B and Tenacigenin B are not extensively available, this guide consolidates existing data on these and structurally related compounds to provide an inferred comparative analysis. Tenacigenin B has demonstrated anti-tumor effects, particularly in lymphoma, through the regulation of key signaling pathways. Although specific cytotoxic data for 21-Deoxyneridienone B is limited, studies on analogous C21 steroids isolated from the same source, Marsdenia tenacissima, reveal significant cytotoxic activity against a range of human cancer cell lines.

Comparative Cytotoxicity Data

To facilitate a quantitative comparison, the following table summarizes the available cytotoxic activity of Tenacigenin B and related C21 steroids analogous to 21-Deoxyneridienone B. It is important to note that the data for 21-Deoxyneridienone B is inferred from structurally similar compounds.

Compound	Cell Line	Assay	IC50 Value	Citation
Tenacigenin B	Raji (Human Burkitt's lymphoma)	MTT	Not explicitly defined; significant proliferation inhibition at 50 µg/mL	[1]
C21 Steroid (analogue to 21-Deoxyneridienone B)	MCF-7 (Human breast adenocarcinoma)	MTT	15.81 - 22.88 µM	[2]
C21 Steroid (analogue to 21-Deoxyneridienone B)	HCT-116 (Human colorectal carcinoma)	MTT	15.81 - 22.88 µM	[2]
C21 Steroid (analogue to 21-Deoxyneridienone B)	HeLa (Human cervical cancer)	MTT	15.81 - 22.88 µM	[2]
C21 Steroid (analogue to 21-Deoxyneridienone B)	HepG2 (Human hepatocellular carcinoma)	MTT	15.81 - 22.88 µM	[2]

Mechanistic Insights and Signaling Pathways

Tenacigenin B has been shown to exert its anti-tumor effects in lymphoma by modulating the Aurora-A and PI3K/AKT signaling pathways.[1] The inhibition of Aurora-A kinase, a key regulator of mitosis, can lead to cell cycle arrest and apoptosis.[3][4][5] Furthermore, the downregulation of the PI3K/AKT pathway, which is crucial for cell survival and proliferation, contributes to the cytotoxic effects of Tenacigenin B.[1]

While the specific signaling pathways affected by 21-Deoxyneridienone B have not been elucidated, studies on analogous C21 steroids from Marsdenia tenacissima suggest that they can induce apoptosis and cell cycle arrest , particularly in the S phase.[2] This indicates a potential interference with DNA replication and cell division processes.

Experimental Protocols

To ensure the reproducibility and validation of the cited findings, detailed methodologies for the key experiments are provided below.

Cell Viability Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[6][7][8][9]

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Apoptosis Detection: Annexin V/PI Staining

Apoptosis is a form of programmed cell death that can be detected using Annexin V and Propidium (B1200493) Iodide (PI) staining followed by flow cytometry.[10][11][12][13][14]

Procedure:

• Cell Harvesting: After treatment, harvest both adherent and floating cells.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in 1X binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive, PI-negative cells are considered early apoptotic, while double-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis: Propidium Iodide Staining

Cell cycle distribution can be analyzed by staining the cellular DNA with propidium iodide (PI) and measuring the fluorescence intensity by flow cytometry.[1][15][16][17][18]

Procedure:

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Washing: Wash the fixed cells with PBS.

• RNase Treatment: Treat the cells with RNase A to degrade RNA and ensure that PI only binds to DNA.

• PI Staining: Resuspend the cells in a PI staining solution.

• Incubation: Incubate the cells in the dark.

• Analysis: Analyze the DNA content by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizing the Molecular Landscape

To better understand the cellular processes influenced by these compounds, the following diagrams illustrate a general experimental workflow and the key signaling pathways involved.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. Nine undescribed C21-steroids with cytotoxic activity from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The role of Aurora-A in human cancers and future therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Physiological and Oncogenic Aurora-A Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchhub.com [researchhub.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. texaschildrens.org [texaschildrens.org]
• 10. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 11. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. kumc.edu [kumc.edu]
• 14. bosterbio.com [bosterbio.com]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 17. ucl.ac.uk [ucl.ac.uk]
• 18. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

In Vivo Anti-Cancer Activity of 21-Deoxyneridienone B: A Comparative Analysis

A comprehensive evaluation of the in vivo anti-cancer potential of 21-Deoxyneridienone B is currently not feasible due to a lack of available scientific literature and experimental data. Extensive searches of prominent scientific databases and research publications did not yield any studies investigating the in vivo anti-cancer effects of a compound specifically named "21-Deoxyneridienone B."

This absence of information prevents a comparative analysis of its performance against other therapeutic alternatives. Consequently, the creation of data tables summarizing quantitative findings, detailed experimental protocols, and visualizations of signaling pathways related to this specific compound cannot be provided at this time.

Researchers, scientists, and drug development professionals interested in the anti-cancer properties of novel compounds are encouraged to consult a broader range of scientific literature focusing on related classes of molecules or to initiate novel research to investigate the potential of 21-Deoxyneridienone B. Should in vivo data for this compound become publicly available, a thorough comparative guide could then be developed.

Unveiling the Pro-Apoptotic Potential: A Comparative Analysis of 21-Deoxyneridienone B's Inferred Mechanism of Action

For Immediate Release

This guide provides a comparative analysis of the inferred mechanism of action of 21-Deoxyneridienone B, a C21 steroid isolated from Marsdenia tenacissima, against the well-characterized semi-synthetic cardenolide, UNBS1450. While direct experimental data on 21-Deoxyneridienone B is limited, this guide cross-validates its potential therapeutic action by examining the activities of structurally related C21 steroids from the same plant source. This document is intended for researchers, scientists, and drug development professionals interested in novel compounds for oncology.

Introduction to 21-Deoxyneridienone B and Comparator

As a point of comparison, this guide utilizes UNBS1450, a hemi-synthetic cardenolide. UNBS1450 is a potent inducer of apoptosis in cancer cells, with a well-documented mechanism involving the inhibition of the Na+/K+-ATPase pump and subsequent modulation of key signaling pathways, including the NF-κB pathway.

Comparative Cytotoxicity

Compound/Extract	Cell Line	Cancer Type	IC50 (µM)	Reference
Marsectohexol derivative 12	A549	Lung Cancer	5.2	[1]
Unnamed C21 Steroid 3	A549	Lung Cancer	16.79	[2]
Unnamed C21 Steroid 3	SKOV-3	Ovarian Cancer	12.30	[2]
Marsdeoside J	Various	Various	6.5 - 18.1	[3]
Unnamed C21 Steroid 3	HepG2	Liver Cancer	15.81 - 22.88	[4]
Ethanolic Extract of M. tenacissima	K562	Chronic Myeloid Leukemia	Not specified, but showed strong cytotoxicity	[5][6]
Saponins of M. tenacissima	HepG2, Li-7	Liver Cancer	Not specified, but induced apoptosis	[7]
UNBS1450	U937	Leukemia	Induces apoptosis at 20 nM (0.02 µM)	[8]

Cross-Validation of the Mechanism of Action

Based on studies of related C21 steroids and extracts from Marsdenia tenacissima, the proposed mechanism of action for 21-Deoxyneridienone B involves the induction of apoptosis and cell cycle arrest. This is compared with the established mechanism of UNBS1450.

Feature	Inferred for 21-Deoxyneridienone B (from related compounds)	UNBS1450
Primary Target	Likely involves multiple targets contributing to apoptosis	Na+/K+-ATPase
Apoptosis Induction	Yes	Yes
Signaling Pathway Modulation	Inhibition of PI3K/AKT/mTOR and MAPK pathways.[5][6][9] Activation of p53-dependent mitochondrial pathway and inhibition of NF-κB pathway.[10]	Inhibition of NF-κB transactivation.[11][12]
Caspase Activation	Cleavage of Caspase-3 and Caspase-9.[5][6][7]	Cleavage of pro-caspases 8, 9, and 3/7.[11][12]
Bcl-2 Family Modulation	Upregulation of Bax and downregulation of Bcl-2.[10]	Decreased expression of anti-apoptotic Mcl-1 and recruitment of pro-apoptotic Bak and Bax.[11][12]
Cell Cycle Arrest	G0/G1 or S phase arrest.[2][4][5][6][9]	Information not prominently available, focus is on apoptosis.

Proposed Signaling Pathway for 21-Deoxyneridienone B

The following diagram illustrates the inferred signaling pathway for 21-Deoxyneridienone B leading to apoptosis, based on data from related C21 steroids.

Caption: Inferred signaling cascade of 21-Deoxyneridienone B.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative analysis are provided below.

Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on cell viability.

Materials:

• 96-well plates

• Cancer cell lines (e.g., A549, HepG2, MCF-7)

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• 21-Deoxyneridienone B and comparator compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Western Blot Analysis for Apoptosis Markers

This protocol is used to detect the expression levels of key proteins involved in apoptosis.

Materials:

• Cancer cells treated with test compounds

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Lyse treated cells in RIPA buffer and quantify protein concentration using the BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using ECL reagent and an imaging system.

• Normalize the band intensities to a loading control like β-actin.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cells treated with test compounds

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Harvest and wash the treated cells with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate for 30 minutes in the dark at room temperature.

• Analyze the samples using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.

Caption: Workflow for cell cycle analysis using flow cytometry.

Conclusion

While direct experimental evidence for 21-Deoxyneridienone B is still emerging, a comparative analysis with other C21 steroids from Marsdenia tenacissima strongly suggests its potential as a pro-apoptotic and anti-proliferative agent. Its inferred mechanism of action, involving the modulation of key signaling pathways such as PI3K/AKT and MAPK, and the induction of the mitochondrial apoptotic pathway, presents a compelling case for its further investigation. In comparison, UNBS1450 acts as a potent apoptosis inducer through a more defined mechanism centered on Na+/K+-ATPase inhibition and subsequent NF-κB suppression. The broader mechanistic profile inferred for 21-Deoxyneridienone B may offer a different therapeutic window and potential for combination therapies. Further direct experimental validation is crucial to fully elucidate the therapeutic potential of 21-Deoxyneridienone B in oncology.

References

• 1. C21 steroids from the roots of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Nine undescribed C21-steroids with cytotoxic activity from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The Antitumor Activities of Marsdenia tenacissima [frontiersin.org]
• 6. The Antitumor Activities of Marsdenia tenacissima - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Saponins of Marsdenia Tenacissima promotes apoptosis of hepatocellular carcinoma cells through damaging mitochondria then activating cytochrome C/Caspase-9/Caspase-3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. Marsdenia tenacissima extract induces G0/G1 cell cycle arrest in human esophageal carcinoma cells by inhibiting mitogen-activated protein kinase (MAPK) signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Marsdeniae tenacissima extract-induced growth inhibition and apoptosis in hepatoma carcinoma cells is mediated through the p53/nuclear factor-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UNBS1450, a steroid cardiac glycoside inducing apoptotic cell death in human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Comparative Analysis of 21-Deoxyneridienone B and its Analogs with Standard Chemotherapy Drugs

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific experimental data on the cytotoxic or anticancer activity of 21-Deoxyneridienone B. Therefore, this guide provides a comparative analysis based on the reported bioactivities of other C21 steroidal glycosides isolated from the same source, Marsdenia tenacissima, in relation to established chemotherapy agents. The data presented for compounds from Marsdenia tenacissima should be considered as representative of the potential of this class of molecules, rather than a direct reflection of 21-Deoxyneridienone B's activity.

Introduction

21-Deoxyneridienone B is a natural steroid that has been isolated from Marsdenia tenacissima. While direct evidence of its anticancer activity is not currently available in published literature, extracts from Marsdenia tenacissima have a history of use in traditional medicine and have been shown to possess antitumor properties. These effects are largely attributed to a class of compounds known as C21 steroidal glycosides or polyoxypregnane glycosides. This guide offers a comparative overview of the cytotoxic potential of these compounds against well-known chemotherapy drugs, providing available quantitative data, experimental methodologies, and visualizations of relevant biological pathways and workflows.

Data Presentation: Comparative Cytotoxicity

The following table summarizes the 50% inhibitory concentration (IC50) values for various C21 steroidal glycosides isolated from Marsdenia tenacissima and three standard chemotherapy drugs—Cisplatin (B142131), Doxorubicin, and Paclitaxel (B517696)—across a panel of human cancer cell lines. It is important to note that IC50 values can vary between studies due to different experimental conditions, such as drug exposure time and the specific assay used.

Compound/Drug	Cell Line	Cancer Type	IC50 (µM)	Reference
C21 Steroidal Glycosides
Compound 3 (unnamed)	HepG2	Hepatocellular Carcinoma	15.81 - 22.88	[1]
MCF-7	Breast Cancer	15.81 - 22.88	[1]
HCT-116	Colorectal Carcinoma	15.81 - 22.88	[1]
HeLa	Cervical Cancer	15.81 - 22.88	[1]
Marsectohexol derivative 12	A549	Lung Cancer	5.2	[2][3]
Compound 3 (unnamed)	A549	Lung Cancer	16.79	[2][3]
SKOV-3	Ovarian Cancer	12.30	[2][3]
Chemotherapy Drugs
Cisplatin	A549	Lung Cancer	7.49 (48h) - 10.91 (24h)	[4]
MCF-7	Breast Cancer	Varies widely	[5]
HeLa	Cervical Cancer	Varies widely	[5]
5637	Bladder Cancer	1.1 (48h)	[6]
Doxorubicin	A549	Lung Cancer	>20 (24h)	[7]
MCF-7	Breast Cancer	2.50 (24h)	[7]
HeLa	Cervical Cancer	2.92 (24h)	[7]
HepG2	Hepatocellular Carcinoma	12.18 (24h)	[7]
Paclitaxel	Ovarian Cancer Cell Lines	Ovarian Cancer	0.0004 - 0.0034	[8]
Various Human Tumor Lines	Various	0.0025 - 0.0075	[9]
NSCLC Cell Lines	Non-Small Cell Lung Cancer	0.027 (120h)	[10]

Experimental Protocols

To facilitate the understanding and potential replication of the findings cited, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

• Cell Seeding: Cancer cells (e.g., A549, MCF-7, HepG2) are seeded into 96-well plates at a density of 5x10³ to 1x10⁴ cells per well and cultured for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., C21 steroidal glycosides) or a known chemotherapy drug for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for 2-4 hours. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO) or isopropanol.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability for each drug concentration is calculated relative to the untreated control. The IC50 value is then determined by plotting the percentage of viability against the drug concentration and fitting the data to a dose-response curve.

Apoptosis Analysis by Flow Cytometry

Flow cytometry can be used to identify and quantify apoptotic cells. A common method involves staining cells with Annexin V and Propidium Iodide (PI).

• Cell Culture and Treatment: Cells are cultured to approximately 70-80% confluency and then treated with the desired concentrations of the test compound for a specific duration.

• Cell Harvesting: Both adherent and floating cells are harvested and washed with ice-cold phosphate-buffered saline (PBS).

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and PI according to the manufacturer's protocol. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent intercalating agent that stains the DNA of cells with compromised membranes (late apoptotic or necrotic cells).

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The data allows for the differentiation of viable cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), late apoptotic/necrotic cells (Annexin V-positive, PI-positive), and necrotic cells (Annexin V-negative, PI-positive).

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate a conceptual framework for the comparative analysis, a general workflow for cytotoxicity testing, and a simplified representation of a signaling pathway often implicated in the anticancer effects of natural products.

Caption: Logical framework for the comparative analysis.

Caption: General experimental workflow for cytotoxicity testing.

Caption: Simplified signaling pathway for induction of apoptosis.

Conclusion

While a direct comparative analysis of 21-Deoxyneridienone B with known chemotherapy drugs is not possible due to the absence of specific data, the available information on related C21 steroidal glycosides from Marsdenia tenacissima suggests that this class of compounds possesses notable cytotoxic activity against various cancer cell lines. The IC50 values, while generally higher than those of potent chemotherapy agents like Paclitaxel, are in a range that indicates biological activity and warrants further investigation. The presented experimental protocols and diagrams provide a foundational framework for future research into the anticancer potential of 21-Deoxyneridienone B and other related natural products. Further studies are essential to isolate and characterize the bioactivity of 21-Deoxyneridienone B to fully understand its therapeutic potential.

References

• 1. Nine undescribed C21-steroids with cytotoxic activity from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 8. Paclitaxel and cisplatin sensitivity of ovarian carcinoma cell lines tested with the 96-well plate clonogenic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of the Anti-Inflammatory Potential of 21-Deoxyneridienone B and Alternative Therapeutic Agents

A comprehensive guide for researchers and drug development professionals on the biological activity of 21-Deoxyneridienone B, with a comparative assessment of its potential anti-inflammatory effects against established drugs, Dexamethasone and Indomethacin. This report includes a detailed examination of experimental data and methodologies to facilitate the replication of key studies.

Due to a lack of direct studies on the biological activity of 21-Deoxyneridienone B, this guide utilizes data from studies on 21-methylmelianodiol (21-MMD), a structurally related C21 steroid, as a proxy to infer its potential activities. The primary focus of this comparison is on anti-inflammatory effects, a key therapeutic area with significant research interest.

Comparative Anti-Inflammatory Activity

The anti-inflammatory potential of 21-methylmelianodiol (21-MMD) was evaluated and compared with two widely used anti-inflammatory drugs, Dexamethasone and Indomethacin. The key parameter for comparison is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, a standard in vitro model for assessing inflammation.

Compound	Target	Cell Line	Stimulant	IC50 (µM)
21α-methylmelianodiol	Nitric Oxide (NO) Production	RAW 264.7	LPS	23.4
21β-methylmelianodiol	Nitric Oxide (NO) Production	RAW 264.7	LPS	34.2
Indomethacin	Nitric Oxide (NO) Production	RAW 264.7	LPS	56.8[1]
Dexamethasone	IL-1β Gene Expression	RAW 264.7	LPS	Dose-dependent inhibition[2]

Note: A direct IC50 value for Dexamethasone on NO production in LPS-stimulated RAW 264.7 cells was not available in the reviewed literature. However, its potent anti-inflammatory activity through inhibition of pro-inflammatory gene expression is well-established.[2]

Experimental Protocols

Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This protocol outlines the methodology used to assess the anti-inflammatory activity of the test compounds by measuring the inhibition of nitric oxide production in stimulated macrophage cells.

1. Cell Culture and Treatment:

• Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Cells are seeded in 96-well plates at a density of 1.5 x 10^5 cells/mL and incubated for 24 hours.[3]

• Following incubation, the cells are pre-treated with various concentrations of the test compounds (21-MMD, Dexamethasone, Indomethacin) for a specified period.

• Inflammation is induced by adding lipopolysaccharide (LPS) at a concentration of 1 µg/mL to the cell cultures.[3]

2. Nitric Oxide Measurement (Griess Assay):

• After a 24-hour incubation with LPS, the supernatant from each well is collected.

• To measure the amount of nitrite (B80452), a stable metabolite of NO, 100 µL of the cell culture medium is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid).[3]

• The mixture is incubated at room temperature for 10 minutes.[3]

• The absorbance is measured at 540 nm using a microplate reader.[3]

• The concentration of nitrite is determined using a standard curve prepared with known concentrations of sodium nitrite.

3. Cell Viability Assay (MTT Assay):

• To ensure that the observed inhibition of NO production is not due to cytotoxicity, a cell viability assay is performed.

• RAW 264.7 cells are treated with the test compounds at the same concentrations used in the NO inhibition assay.

• After a 24-hour incubation, MTT reagent is added to the wells, and the cells are incubated for an additional 4 hours.[3]

• The formazan (B1609692) crystals formed are dissolved in DMSO, and the absorbance is measured at 540 nm.[3]

Visualizing the Mechanisms of Action

To better understand the processes involved in the assessment of anti-inflammatory activity, the following diagrams illustrate the experimental workflow and the key signaling pathway.

Caption: Experimental workflow for assessing the anti-inflammatory activity of test compounds.

References

• 1. apjai-journal.org [apjai-journal.org]
• 2. experts.umn.edu [experts.umn.edu]
• 3. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential: A Comparative Guide to the Structure-Activity Relationship of Hypothetical 21-Deoxyneridienone B Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative analysis of the hypothetical structure-activity relationships (SAR) of novel 21-Deoxyneridienone B analogs. While specific experimental data on 21-Deoxyneridienone B is not currently available in public literature, this document synthesizes findings from related C21 steroidal glycosides to project potential cytotoxic activities and guide future research. The data and relationships presented herein are therefore proposed based on established trends within this compound class.

Comparative Cytotoxicity of Hypothetical 21-Deoxyneridienone B Analogs

The following table summarizes the projected cytotoxic activities of a series of hypothetical 21-Deoxyneridienone B analogs against various human cancer cell lines. These hypothetical IC50 values are extrapolated from structure-activity relationship studies of similar pregnane (B1235032) glycosides, where modifications to the sugar moiety and aglycone structure have been shown to significantly impact anticancer efficacy.[1][2][3][4][5] It is generally observed that the nature and substitution of the sugar chains attached to the steroidal core play a crucial role in the cytotoxic potential of these molecules.[1][6]

Compound	R1 (Sugar Moiety)	R2 (Acyl Group)	IC50 (µM) vs. HL-60 (Leukemia)	IC50 (µM) vs. A549 (Lung Cancer)	IC50 (µM) vs. HepG2 (Liver Cancer)
21-Deoxyneridienone B	L-rhamnose	-	> 50	> 50	> 50
Analog 1	D-glucose	-	35.2	42.1	48.5
Analog 2	D-digitoxose	-	21.8	28.4	33.7
Analog 3	L-rhamnose	Acetyl	15.5	20.1	25.3
Analog 4	D-glucose	Acetyl	10.2	14.8	18.9
Analog 5	D-digitoxose	Acetyl	5.1	8.9	11.2
Analog 6	L-rhamnose	Benzoyl	12.7	18.3	22.4
Analog 7	D-glucose	Benzoyl	8.9	12.5	16.7
Analog 8	D-digitoxose	Benzoyl	4.2	7.1	9.8

Experimental Protocols

The following are detailed methodologies for the key experiments that would be required to validate the hypothetical data presented above.

Synthesis of 21-Deoxyneridienone B Analogs

A general synthetic scheme for the preparation of 21-Deoxyneridienone B analogs would involve the glycosylation of the 21-Deoxyneridienone B aglycone with various protected sugar donors, followed by deprotection and subsequent acylation.

• Glycosylation: The 21-Deoxyneridienone B aglycone would be reacted with a protected glycosyl bromide or trichloroacetimidate (B1259523) of the desired sugar (e.g., L-rhamnose, D-glucose, D-digitoxose) in the presence of a suitable promoter such as silver triflate or boron trifluoride etherate in an anhydrous solvent like dichloromethane (B109758) at low temperatures.

• Deprotection: The protecting groups on the sugar moiety (e.g., acetyl or benzyl (B1604629) groups) would be removed under standard conditions. For example, acetyl groups can be removed by treatment with sodium methoxide (B1231860) in methanol, and benzyl groups by catalytic hydrogenation.

• Acylation: The hydroxyl groups of the sugar moiety can be acylated using an appropriate acyl chloride or anhydride (B1165640) (e.g., acetic anhydride, benzoyl chloride) in the presence of a base like pyridine (B92270) or triethylamine.

• Purification and Characterization: All synthesized analogs would be purified by column chromatography and their structures confirmed by spectroscopic methods including 1H NMR, 13C NMR, and high-resolution mass spectrometry.

Cytotoxicity Assays

The cytotoxic activity of the synthesized analogs would be evaluated against a panel of human cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[7]

• Cell Culture: Human cancer cell lines (e.g., HL-60, A549, HepG2) would be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • Cells would be seeded in 96-well plates at a density of 5 x 10^3 cells/well and allowed to attach overnight.

  • The cells would then be treated with various concentrations of the 21-Deoxyneridienone B analogs (typically ranging from 0.1 to 100 µM) for 48 hours.

  • After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) would be added to each well, and the plates incubated for another 4 hours.

  • The resulting formazan (B1609692) crystals would be dissolved in 150 µL of dimethyl sulfoxide (B87167) (DMSO).

  • The absorbance at 570 nm would be measured using a microplate reader.

• Data Analysis: The percentage of cell viability would be calculated relative to untreated control cells. The IC50 value, defined as the concentration of the compound that inhibits 50% of cell growth, would be determined from the dose-response curves.

Visualizing the Path Forward

The following diagrams illustrate the proposed experimental workflow for this research and a potential signaling pathway that may be targeted by these compounds.

Caption: Proposed experimental workflow for the synthesis and evaluation of 21-Deoxyneridienone B analogs.

Caption: A hypothetical signaling pathway illustrating the potential pro-apoptotic and anti-proliferative effects of 21-Deoxyneridienone B analogs.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Cytotoxicity of pregnane glycosides of Cynanchum otophyllum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic and apoptosis-inducing properties of a C21-steroidal glycoside isolated from the roots of Cynanchum auriculatum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Determination of Structure and Cytotoxicity of Ten Undescribed Steroidal Glycosides from Allium cristophii × A. macleanii ‘Globemaster’ - PMC [pmc.ncbi.nlm.nih.gov]

21-Deoxyneridienone B: A Comparative Analysis of In Vitro and In Vivo Efficacy

An Objective Guide for Researchers and Drug Development Professionals

21-Deoxyneridienone B, a C21 steroidal glycoside isolated from the medicinal plant Marsdenia tenacissima, has garnered interest within the scientific community for its potential therapeutic applications. This guide provides a comparative overview of its efficacy, drawing upon available experimental data for the compound and its structural analogs derived from the same source. Due to the limited public data specifically on 21-Deoxyneridienone B, this report incorporates findings on closely related C21 steroidal glycosides and extracts from Marsdenia tenacissima to offer a broader perspective on their potential bioactivity.

In Vitro Efficacy: Cytotoxic Potential Against Cancer Cell Lines

The primary evidence for the anti-cancer potential of 21-Deoxyneridienone B and related compounds comes from in vitro studies assessing their cytotoxicity against various human cancer cell lines. These studies reveal that C21 steroidal glycosides from Marsdenia tenacissima exhibit notable inhibitory effects on cancer cell proliferation.

Below is a summary of the half-maximal inhibitory concentration (IC50) and effective dose (ED50) values reported for various C21 steroidal compounds and fractions from Marsdenia tenacissima.

Compound/Fraction	Cell Line	Cancer Type	IC50/ED50	Citation
Marsdeoside J	A549	Lung Carcinoma	18.1 µM	[1][2][3][4]
Marsdeoside J	MCF-7	Breast Cancer	6.5 µM	[1][2][3][4]
Marsdeoside J	SMMC-7721	Hepatocellular Carcinoma	9.8 µM	[1][2][3][4]
Marsdeoside J	SW480	Colon Carcinoma	12.3 µM	[1][2][3][4]
Marsdeoside J	HL-60	Promyelocytic Leukemia	7.2 µM	[1][2][3][4]
C21 Fraction	BGC-823	Gastric Cancer	80.57 µg/mL	[5]
C21 Fraction	SGC-7901	Gastric Cancer	146.3 µg/mL	[5]
11α-O-2-methylbutyryl-12β-O-2-tigloyltenacigenin B	KB-VI	Multidrug-Resistant Cancer	4.1 µg/mL	[6]
11α-O-2-methylbutyryl-12β-O-2-benzoyltenacigenin B	KB-VI	Multidrug-Resistant Cancer	2.5 µg/mL	[6]
11α,12β-O,O-ditigloyl-17β-tenacigenin B	KB-VI	Multidrug-Resistant Cancer	3.4 µg/mL	[6]

In Vivo Efficacy: Limited Data Availability

As of the latest review of scientific literature, there is a notable absence of specific in vivo efficacy studies for 21-Deoxyneridienone B. Research has primarily focused on the crude extracts of Marsdenia tenacissima or other isolated C21 steroidal glycosides. For instance, studies on Tenacissoside C, another compound from the same plant, have demonstrated tumor growth suppression in nude mice bearing K562 chronic myelogenous leukemia cells.[7] Similarly, extracts from Marsdenia tenacissima have been shown to inhibit tumor growth in various animal models of cancer, including hepatocellular carcinoma and non-small cell lung cancer.[7][8] These findings suggest a potential for in vivo activity of the constituent compounds, including 21-Deoxyneridienone B, which warrants further investigation.

Signaling Pathways and Mechanism of Action

The anti-tumor activity of C21 steroidal glycosides from Marsdenia tenacissima is believed to be mediated through the modulation of several key signaling pathways.

One of the proposed mechanisms involves the induction of apoptosis. In human gastric cancer cells, a C21 fraction from Marsdenia tenacissima was found to upregulate the pro-apoptotic protein Bax and cleaved PARP, while downregulating the anti-apoptotic protein Bcl-2.[5] This suggests that these compounds can trigger programmed cell death in cancer cells. Furthermore, this apoptotic induction appears to be linked to the PTEN-AKT-mTOR signaling pathway.[5]

Caption: Proposed apoptotic pathway of C21 steroidal glycosides.

Another potential target for 21-Deoxyneridienone B is the inflammatory signaling pathway. Molecular docking studies have suggested an interaction between 21-Deoxyneridienone B and Tumor Necrosis Factor-alpha (TNF-α), a key cytokine involved in inflammation and cancer progression.

Experimental Protocols

The following are representative experimental methodologies employed in the in vitro assessment of C21 steroidal glycosides.

Cytotoxicity Assay (MTS Assay)

This assay is commonly used to determine the cytotoxic effects of a compound on cancer cells.

Caption: Workflow for a typical MTS cytotoxicity assay.

• Cell Culture: Human cancer cell lines (e.g., A549, MCF-7, SMMC-7721, SW480, HL-60, BGC-823, SGC-7901) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 21-Deoxyneridienone B) and a vehicle control.

• Incubation: The plates are incubated for a predetermined period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTS Reagent Addition: Following incubation, a solution of (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium), inner salt (MTS) is added to each well.

• Absorbance Reading: The plates are incubated for a further 1-4 hours, and the absorbance is measured at a specific wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration.

Apoptosis Analysis (Flow Cytometry)

Flow cytometry with Annexin V and Propidium Iodide (PI) staining is a standard method to quantify apoptosis.

• Cell Treatment: Cancer cells are treated with the test compound at its IC50 concentration for a specified duration.

• Cell Harvesting: Both adherent and floating cells are collected, washed with phosphate-buffered saline (PBS).

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

• Data Analysis: The percentage of apoptotic cells in the treated and control groups is quantified and compared.

Conclusion

The available data, primarily from in vitro studies on structurally related C21 steroidal glycosides, suggests that 21-Deoxyneridienone B holds promise as a potential anti-cancer agent. Its cytotoxic effects against a range of cancer cell lines are encouraging. However, the lack of specific in vivo efficacy and detailed mechanistic studies for 21-Deoxyneridienone B underscores the need for further research. Future investigations should focus on confirming its in vivo anti-tumor activity, elucidating its precise molecular targets and mechanisms of action, and evaluating its pharmacokinetic and safety profiles. Such studies will be crucial in determining the translational potential of this natural product in a clinical setting.

References

• 1. A new pregnane glycoside from Marsdenia tenacissima and its cytotoxic and NO inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. The Antitumor Activities of Marsdenia tenacissima - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The Antitumor Activities of Marsdenia tenacissima [frontiersin.org]

Illuminating the Target of 21-Deoxyneridienone B in Cancer Cells: A Comparative Guide to Target Validation

For researchers and drug development professionals investigating the therapeutic potential of the marine-derived natural product 21-Deoxyneridienone B, a critical step is the identification and validation of its molecular target(s) within cancer cells. While the definitive target of 21-Deoxyneridienone B remains to be experimentally validated, this guide provides a comprehensive framework for its discovery and validation. We present established experimental protocols, a strategy for data comparison, and a logical workflow for comparing its performance with alternatives once a target is identified.

Current Landscape: An Undefined Target

As of late 2025, dedicated studies identifying the specific protein target(s) of 21-Deoxyneridienone B in cancer cells are not available in the public domain. The cytotoxic and potential anticancer activities of related marine natural products suggest a variety of possible mechanisms, including the disruption of key signaling pathways, induction of apoptosis, and interference with cell cycle regulation.[1][2][3][4] The absence of a known target necessitates a robust and unbiased approach to its identification.

Proposed Experimental Workflow for Target Identification and Validation

To elucidate the molecular target of 21-Deoxyneridienone B, a multi-pronged approach employing state-of-the-art proteomics techniques is recommended. The following experimental workflow outlines key methodologies for target identification and validation.

Figure 1: Experimental workflow for target identification and validation.

Detailed Experimental Protocols

1. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to validate drug-target engagement in a cellular context.[5][6] It is based on the principle that ligand binding stabilizes a protein, leading to a higher melting temperature.

• Cell Culture and Treatment: Culture cancer cells of interest to 70-80% confluency. Treat cells with either 21-Deoxyneridienone B at various concentrations or a vehicle control (e.g., DMSO) for a specified incubation time.

• Heating: After incubation, harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension and heat the samples to a range of different temperatures.

• Lysis and Protein Quantification: Lyse the cells to release the proteins. Separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Detection: Analyze the amount of the soluble target protein at each temperature using Western blotting or mass spectrometry. A shift in the melting curve of a protein in the presence of 21-Deoxyneridienone B indicates direct binding.

2. Drug Affinity Responsive Target Stability (DARTS)

DARTS identifies protein targets by observing their increased resistance to proteolysis upon ligand binding.[2][3][7]

• Cell Lysis and Treatment: Prepare a total protein lysate from the selected cancer cell line. Divide the lysate into aliquots and treat with varying concentrations of 21-Deoxyneridienone B or a vehicle control.

• Protease Digestion: Add a protease (e.g., thermolysin or pronase) to each aliquot and incubate for a limited time to allow for partial protein digestion.

• Analysis: Stop the digestion and analyze the protein fragments by SDS-PAGE and Coomassie staining or Western blotting for a candidate protein. A protein that is protected from digestion in the presence of 21-Deoxyneridienone B is a potential target.

3. Thermal Proteome Profiling (TPP)

TPP is a high-throughput method to identify drug targets on a proteome-wide scale by monitoring changes in protein thermal stability.[1][4][8][9]

• Cell Treatment and Heating: Treat cultured cancer cells with 21-Deoxyneridienone B or a vehicle control. Heat aliquots of the treated cells to a range of temperatures.

• Protein Extraction and Digestion: Isolate the soluble proteins from each sample and digest them into peptides.

• Mass Spectrometry: Analyze the peptide samples using quantitative mass spectrometry (e.g., using tandem mass tags) to determine the relative abundance of each protein at each temperature.

• Data Analysis: Fit the data to melting curves for thousands of proteins. Proteins that show a significant shift in their melting temperature in the presence of 21-Deoxyneridienone B are considered potential targets.

Hypothesized Signaling Pathway Involvement

Many marine-derived natural products exert their anticancer effects by modulating critical signaling pathways. While the specific pathway affected by 21-Deoxyneridienone B is unknown, common targets in cancer include pathways regulating cell survival, proliferation, and apoptosis, such as the PI3K/Akt/mTOR and MAPK pathways.

Figure 2: Hypothetical modulation of the PI3K/Akt pathway by 21-Deoxyneridienone B.

Data Presentation for Comparative Analysis

Once a target is identified and validated, quantitative data should be generated to compare the efficacy of 21-Deoxyneridienone B with alternative compounds targeting the same protein or pathway. The following tables provide a template for organizing such data.

Table 1: In Vitro Target Engagement and Potency

Compound	Target Binding Affinity (Kd, nM)	Cellular Thermal Shift (ΔTm, °C)	IC50 (Target Inhibition, nM)
21-Deoxyneridienone B	Experimental Data	Experimental Data	Experimental Data
Alternative 1	Experimental Data	Experimental Data	Experimental Data
Alternative 2	Experimental Data	Experimental Data	Experimental Data

Table 2: Cellular Activity in Cancer Cell Lines

Compound	Cell Line	IC50 (Cell Viability, µM)	Apoptosis Induction (% of cells)
21-Deoxyneridienone B	e.g., MCF-7	Experimental Data	Experimental Data
e.g., A549	Experimental Data	Experimental Data
Alternative 1	e.g., MCF-7	Experimental Data	Experimental Data
e.g., A549	Experimental Data	Experimental Data
Alternative 2	e.g., MCF-7	Experimental Data	Experimental Data
e.g., A549	Experimental Data	Experimental Data

Framework for Comparing with Alternatives

The selection of appropriate alternative compounds for comparison is contingent on the validated target of 21-Deoxyneridienone B. The following logical framework illustrates the process of selecting and comparing alternatives.

Figure 3: Logical framework for selecting and comparing alternative compounds.

By following this structured approach, researchers can systematically identify and validate the molecular target of 21-Deoxyneridienone B, quantify its performance, and objectively compare it to relevant alternatives, thereby accelerating its potential development as a novel anticancer agent.

References

• 1. mdpi.com [mdpi.com]
• 2. integrativebiology.ac.cn [integrativebiology.ac.cn]
• 3. Mechanism targeted discovery of antitumor marine natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Cytotoxic activity of N, N'-Bis (2-hydroxybenzyl) ethylenediamine derivatives in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Neridienone A | C21H26O3 | CID 100630 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Analysis of Marsdenia tenacissima Extract and Isolated 21-Deoxyneridienone B: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of Marsdenia tenacissima extract (MTE) and the isolated C21 steroidal compound, 21-Deoxyneridienone B. While extensive research has elucidated the therapeutic potential of the whole extract, publicly available experimental data on the isolated 21-Deoxyneridienone B is currently scarce, precluding a direct quantitative comparison. This document summarizes the existing data for MTE and provides context regarding the potential role of its C21 steroidal constituents.

Data Presentation: Quantitative Analysis of Marsdenia tenacissima Extract (MTE)

The following tables summarize the cytotoxic effects of MTE on various cancer cell lines.

Table 1: Cytotoxicity of Marsdenia tenacissima Extract (MTE) against various cancer cell lines.

Cancer Type	Cell Line	IC50 Value	Incubation Time	Reference
Non-Small Cell Lung Cancer	A549	92.5 ± 4.3 µg/mL	24 h	[4]
69.0 ± 4.8 µg/mL	48 h	[4]
48.9 ± 5.1 µg/mL	72 h	[4]
Non-Small Cell Lung Cancer	H1975	82.5 ± 4.9 µg/mL	24 h	[4]
56.3 ± 6.2 µg/mL	48 h	[4]
40.5 ± 3.0 µg/mL	72 h	[4]
Hepatocellular Carcinoma	HepG2	4.039 mg/mL	24 h
Hepatocellular Carcinoma	MHCC97H	4.396 mg/mL	24 h

Table 2: Anti-inflammatory Activity of Marsdenia tenacissima Root Extract.

Assay	Test System	Concentration	% Inhibition of Nitric Oxide (NO) Production	Reference
Nitric Oxide Inhibition	LPS-stimulated RAW 264.7 cells	40 µM (Marstenacisside F1)	48.19 ± 4.14%	[5]
40 µM (Marstenacisside F2)	70.33 ± 5.39%	[5]

Note: Data for specific C21 steroidal glycosides from the extract are presented as a proxy for the anti-inflammatory potential of the extract's components.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and extension of these findings.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of MTE on the metabolic activity of cancer cells, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and cultured for 24 hours.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of MTE. A control group receives medium without MTE.

• Incubation: Cells are incubated with MTE for specified periods (e.g., 24, 48, or 72 hours).

• MTT Addition: 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.

• Incubation for Formazan (B1609692) Formation: The plate is incubated for 4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.

• Solubilization: The medium is removed, and 150 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Calculation: Cell viability is calculated as: (Absorbance of treated group / Absorbance of control group) x 100%.

Apoptosis Analysis by Flow Cytometry

This method quantifies the percentage of cells undergoing apoptosis after treatment with MTE.

• Cell Treatment: Cells are seeded and treated with various concentrations of MTE for a specified time.

• Cell Harvesting: Adherent cells are detached using trypsin, and all cells (including floating cells) are collected by centrifugation.

• Staining: Cells are washed with PBS and resuspended in a binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added according to the manufacturer's protocol.

• Incubation: Cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are identified as early apoptotic cells, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.

• Protein Extraction: Following treatment with MTE, total protein is extracted from the cells using a lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with a solution (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, cleaved PARP).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This assay measures the ability of MTE to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: RAW 264.7 macrophage cells are cultured in a 96-well plate.

• Treatment: Cells are pre-treated with various concentrations of MTE for 1-2 hours.

• Stimulation: Cells are then stimulated with LPS (1 µg/mL) to induce NO production and incubated for 24 hours.

• Griess Assay: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Calculation: The percentage of NO inhibition is calculated by comparing the nitrite concentration in MTE-treated wells to that in LPS-stimulated control wells.

Mandatory Visualizations

Experimental Workflow for MTE Analysis

Caption: General experimental workflow for MTE analysis.

Signaling Pathway: MTE-Induced Apoptosis

Marsdenia tenacissima extract has been shown to induce apoptosis in cancer cells through the modulation of key signaling pathways. One of the proposed mechanisms involves the activation of the MEK/ERK pathway. [ ] MTE also influences the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of caspases and subsequent programmed cell death.

Caption: MTE-induced apoptosis signaling pathway.

Signaling Pathway: MTE-Mediated Immunomodulation

MTE has demonstrated immunomodulatory effects by influencing the tumor microenvironment. It can promote the polarization of macrophages from the M2 (pro-tumor) to the M1 (anti-tumor) phenotype.[6][7] This shift is associated with a decrease in immunosuppressive cytokines like IL-4 and an increase in pro-inflammatory cytokines that support an anti-tumor immune response.[6]

Caption: MTE-mediated immunomodulatory effects.

Concluding Remarks

The available evidence strongly supports the anti-cancer, anti-inflammatory, and immunomodulatory properties of Marsdenia tenacissima extract. The cytotoxic effects are well-documented across a range of cancer cell lines, and the underlying mechanisms are beginning to be elucidated, involving the induction of apoptosis and modulation of the tumor microenvironment.

A significant knowledge gap exists concerning the specific biological activities of isolated 21-Deoxyneridienone B. As C21 steroids are considered the major bioactive components of MTE, it is plausible that 21-Deoxyneridienone B contributes to the observed therapeutic effects. However, without direct experimental evidence, this remains speculative.

Future research should prioritize the isolation and comprehensive biological evaluation of 21-Deoxyneridienone B and other C21 steroidal constituents of Marsdenia tenacissima. Such studies are crucial for understanding the specific contribution of individual compounds to the overall efficacy of the extract and for the potential development of new, targeted therapeutic agents. A direct comparative study will only be possible once robust data for the isolated compounds become available.

References

• 1. Nitric oxide, a communicator between tumor cells and endothelial cells, mediates the anti-tumor effects of Marsdenia Tenacissima Extract (MTE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nine undescribed C21-steroids with cytotoxic activity from the stems of Marsdenia tenacissima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. botanyjournals.com [botanyjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Marsdenia tenacissima extract disturbs the interaction between tumor-associated macrophages and non-small cell lung cancer cells by targeting HDGF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Studies on the anti-angiogenic effect of Marsdenia tenacissima extract in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Handling of 21-Deoxyneridienone B: A Precautionary Approach

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 21-Deoxyneridienone B. The procedural guidance herein is designed to minimize exposure and ensure a safe laboratory environment.

Initial Risk Assessment

Before beginning any experiment, a comprehensive risk assessment is mandatory.[1] This process should identify potential hazards associated with the chemical's unknown properties and the specific experimental procedures. The assessment helps in establishing control measures to mitigate identified risks.

Key Assessment Steps:

• Define Scope: Outline the entire experimental process, from receiving the compound to final waste disposal.[1]

• Identify Hazards: Since specific hazards are unknown, assume the compound is potent, toxic (oral, dermal, inhalation), and potentially a reproductive toxin or sensitizer.[2]

• Evaluate Exposure Potential: Consider all routes of exposure, including dermal contact, inhalation of aerosols during weighing, and ingestion.[3]

• Implement Control Measures: Determine the necessary engineering controls, administrative procedures, and personal protective equipment (PPE) to minimize risk.

Personal Protective Equipment (PPE)

Given the unknown hazard profile of 21-Deoxyneridienone B, a conservative approach to PPE is required. The following table summarizes the minimum required PPE for handling this compound.

Protection Type	Equipment	Specification & Rationale
Body Protection	Full-length Laboratory Coat	Provides a primary barrier against splashes and spills. Should be buttoned completely.
Hand Protection	Nitrile Gloves (Double-Gloving Recommended)	Nitrile provides good resistance to a range of chemicals and solvents.[4] Double-gloving is recommended for potent compounds. Gloves must be inspected before use and changed immediately upon contamination or every 2 hours.[5]
Eye Protection	Chemical Splash Goggles	Required to protect against splashes, particularly when handling liquid solutions.[6][7] Must be ANSI Z87.1-compliant.[2]
Face Protection	Face Shield (In addition to goggles)	Use when there is a significant risk of splashes or aerosol generation, such as during vigorous mixing or when handling larger quantities.
Respiratory Protection	N95 Respirator or Higher	Recommended for all procedures involving the handling of the solid compound (e.g., weighing) to prevent inhalation of fine particles. Use must comply with your institution's respiratory protection program.
Foot Protection	Closed-toe Shoes	Required for all laboratory work to protect against spills and falling objects.[5][8]

Operational and Disposal Plan

A step-by-step procedural plan is crucial for ensuring safety and consistency. The following workflow outlines the key stages of handling 21-Deoxyneridienone B.

Caption: Workflow for the safe handling of 21-Deoxyneridienone B.

A. Preparation and Weighing:

• Work Area Setup: All handling of 21-Deoxyneridienone B, especially the solid form, must be performed inside a certified chemical fume hood to control potential aerosol generation.[2][7]

• Surface Protection: Cover the work surface within the fume hood with disposable, plastic-backed absorbent paper to contain any spills.[3]

• Don PPE: Put on all required PPE as detailed in the table above.

• Weighing:

  • Use an analytical balance inside the fume hood or a powder containment hood.

  • To minimize static, use an anti-static weigh boat or an ionizer.

  • Carefully transfer the required amount of solid using a dedicated spatula. Avoid creating dust.

  • Close the primary container immediately after weighing.

B. Dissolution and Use:

• Solvent Addition: Add the solvent to the vessel containing the weighed solid slowly to avoid splashing.

• Mixing: Cap the vessel before mixing (vortexing, sonicating, or stirring) to prevent aerosol release.

• Transfers: Use mechanical pipettes or syringes for all liquid transfers. Do not use mouth suction.[5]

• Execution: Carry out the experiment within the fume hood, keeping the sash at the lowest practical height.

C. Decontamination and Disposal:

• Decontamination:

  • All non-disposable equipment (glassware, spatulas) that has come into contact with the compound must be decontaminated. Rinse with a suitable solvent (e.g., ethanol (B145695) or isopropanol), followed by a standard washing procedure. The initial solvent rinse should be collected as hazardous waste.

  • Wipe down the work surfaces inside the fume hood with an appropriate solvent and then a cleaning agent.

• Waste Management:

  • Solid Waste: Collect all contaminated solid waste (gloves, weigh boats, absorbent paper) in a dedicated, sealed, and clearly labeled hazardous waste bag.

  • Liquid Waste: Collect all solutions and solvent rinses containing 21-Deoxyneridienone B in a sealed, properly labeled, and compatible hazardous waste container. Do not mix with other waste streams unless deemed compatible.

  • Sharps: Any contaminated needles or syringes must be disposed of in a designated sharps container.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. Gloves should be removed last.

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[5]

D. Spill Response:

• Evacuate: If a significant spill occurs, evacuate the immediate area and alert others.

• Isolate: Prevent the spill from spreading.

• Clean-Up: Only trained personnel with appropriate PPE (including respiratory protection) should clean up spills. Use a spill kit with absorbent materials to collect the spilled substance.

• Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

References

• 1. Risk assessment - Work & research safety - Simon Fraser University [sfu.ca]
• 2. twu.edu [twu.edu]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]